Amoxicillin clavulanate

Core Science & Biosynthesis

The Dual-Pronged Assault: Unraveling the Mechanism of Amoxicillin-Clavulanate Against ESBL-Producing Escherichia coli

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Extended-spectrum β-lactamase (ESBL)-producing Escherichia coli represents a significant and growing challenge in clinical practice, rendering many cephalosporin (B10832234) antibiotics ineffective. The combination of amoxicillin (B794) and clavulanate remains a critical therapeutic option, predicated on a synergistic mechanism of action. This technical guide provides an in-depth exploration of this mechanism, supported by quantitative data, detailed experimental protocols, and visual representations of the key molecular interactions and laboratory workflows. Amoxicillin, a β-lactam antibiotic, targets and inhibits penicillin-binding proteins (PBPs), which are essential enzymes in the synthesis of the bacterial cell wall.[1][2][3][4][5] However, ESBLs produced by resistant E. coli strains effectively hydrolyze the β-lactam ring of amoxicillin, neutralizing its antibacterial activity.[1][6] Clavulanate, a β-lactamase inhibitor, plays a pivotal role by irreversibly binding to and inactivating these ESBLs, thereby protecting amoxicillin from degradation and restoring its efficacy.[1][4] This guide will dissect these interactions at a molecular level, present efficacy data, and provide standardized methodologies for the in vitro assessment of this crucial antibiotic combination.

Core Mechanism of Action

The efficacy of amoxicillin-clavulanate against ESBL-producing E. coli is a classic example of synergistic antimicrobial action. This synergy arises from the distinct yet complementary roles of each component.

Amoxicillin: The Cell Wall Synthesis Inhibitor

Amoxicillin, a semisynthetic penicillin, exerts its bactericidal effect by interfering with the final step of peptidoglycan synthesis in the bacterial cell wall.[1][2][3][5] Peptidoglycan, a heteropolymer of repeating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) units cross-linked by short peptides, provides structural integrity to the bacterial cell, protecting it from osmotic lysis.[3][7][8][9][10]

The key targets of amoxicillin are the penicillin-binding proteins (PBPs), a group of bacterial enzymes that catalyze the transpeptidation reaction, forming the cross-links between adjacent peptide chains in the peptidoglycan matrix.[1][2][3][4] By acylating the active site of these PBPs, amoxicillin effectively inhibits their function. This disruption of cell wall synthesis leads to the accumulation of peptidoglycan precursors, activation of autolytic enzymes, and ultimately, cell lysis and bacterial death.[2][3][4]

ESBLs: The Resistance Mechanism of E. coli

Extended-spectrum β-lactamases (ESBLs) are a group of plasmid-mediated enzymes that have the ability to hydrolyze a wide variety of β-lactam antibiotics, including penicillins and third-generation cephalosporins.[6][11] The production of ESBLs is a primary mechanism of resistance to β-lactam antibiotics in E. coli and other Gram-negative bacteria.[6][11] These enzymes cleave the amide bond in the β-lactam ring, rendering the antibiotic inactive before it can reach its PBP targets.

Clavulanate: The β-Lactamase Inhibitor

Clavulanic acid has weak intrinsic antibacterial activity.[1] Its crucial role lies in its ability to inhibit the activity of many β-lactamase enzymes, including the ESBLs commonly produced by E. coli.[1][4] Clavulanate also contains a β-lactam ring, which allows it to bind to the active site of the β-lactamase. The interaction proceeds through a multi-step process that ultimately results in the irreversible inactivation of the enzyme.[1][3][6] This "suicide inhibition" protects amoxicillin from hydrolysis, allowing it to exert its antibacterial effect on the PBPs.

Quantitative Efficacy Data

The in vitro efficacy of amoxicillin-clavulanate against ESBL-producing E. coli is typically quantified by determining the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. The following table summarizes representative MIC data from various studies.

Study Reference	Isolate Type	Amoxicillin-Clavulanate MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Delgado-Valverde et al. (2017)[12]	Bloodstream isolates of Enterobacteriaceae	Not specified	>32/16 (CLSI); 32/2 (EUCAST)	>32/16 (CLSI); >32/2 (EUCAST)
Rodríguez-Baño et al. (2018)[13]	Urinary tract infection isolates	0.5 - 8	2	8
French Multicenter Study (1996-1998)[14]	Clinical isolates with resistance	>16	Not specified	Not specified
UK Clinical Samples Study[15]	Clinical isolates	Not specified	Not specified	Not specified
Cefixime and Amoxicillin/Clavulanate Synergy Study[16][17]	ESBL-producing E. coli isolates	Not specified	Not specified	Not specified

Note: MIC values can vary depending on the specific ESBL variant, the presence of other resistance mechanisms, and the testing methodology (e.g., CLSI vs. EUCAST guidelines).[12][18][19]

Experimental Protocols

Accurate and reproducible in vitro testing is essential for determining the susceptibility of ESBL-producing E. coli to amoxicillin-clavulanate. The following are detailed protocols for key experiments.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of amoxicillin-clavulanate that inhibits the visible growth of an E. coli isolate.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Amoxicillin and clavulanate potassium analytical standards

• ESBL-producing E. coli isolate

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Antibiotic Stock Solutions: Prepare stock solutions of amoxicillin and clavulanate in a suitable solvent. Clavulanate is often supplied in a fixed ratio to amoxicillin (e.g., 2:1).

• Prepare Antibiotic Dilutions: Perform serial twofold dilutions of the amoxicillin-clavulanate combination in CAMHB in the microtiter plate to achieve the desired final concentration range.

• Prepare Bacterial Inoculum: From a fresh (18-24 hour) culture, suspend several colonies of the E. coli isolate in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Inoculate Microtiter Plate: Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of amoxicillin-clavulanate that shows no visible bacterial growth.

Checkerboard Synergy Assay

This assay is used to quantitatively assess the synergistic effect of amoxicillin and clavulanate.

Materials:

• 96-well microtiter plates

• CAMHB

• Amoxicillin and clavulanate potassium analytical standards

• ESBL-producing E. coli isolate

• 0.5 McFarland turbidity standard

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Antibiotic Dilutions: In a 96-well plate, create a two-dimensional array of antibiotic concentrations. Serially dilute amoxicillin along the x-axis and clavulanate along the y-axis.

• Inoculate Plate: Inoculate each well with a standardized bacterial suspension as described for the MIC determination.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Data Analysis: Determine the MIC of each drug alone and in combination. Calculate the Fractional Inhibitory Concentration (FIC) index: FIC Index = (MIC of Amoxicillin in combination / MIC of Amoxicillin alone) + (MIC of Clavulanate in combination / MIC of Clavulanate alone)

  • Synergy: FIC index ≤ 0.5

  • Indifference: 0.5 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Double-Disk Synergy Test (DDST) for ESBL Detection

This is a qualitative method to detect the presence of ESBLs.

Materials:

• Mueller-Hinton agar (B569324) (MHA) plates

• Amoxicillin-clavulanate (20/10 µg) disk

• Third-generation cephalosporin disks (e.g., cefotaxime (B1668864) 30 µg, ceftazidime (B193861) 30 µg)

• ESBL-producing E. coli isolate

• 0.5 McFarland turbidity standard

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Inoculum: Prepare a standardized bacterial suspension and swab it evenly onto the surface of an MHA plate.

• Place Disks: Place the amoxicillin-clavulanate disk in the center of the plate. Place the cephalosporin disks 20-30 mm (center to center) from the amoxicillin-clavulanate disk.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Interpretation: A positive result for ESBL production is indicated by an enhancement of the zone of inhibition of the cephalosporin disk on the side adjacent to the amoxicillin-clavulanate disk (a "keyhole" effect).[20]

β-Lactamase Activity Assay

This assay measures the ability of clavulanate to inhibit the enzymatic activity of ESBLs using a chromogenic substrate like nitrocefin (B1678963).

Materials:

• Purified ESBL enzyme or bacterial lysate

• Nitrocefin (a chromogenic cephalosporin)

• Clavulanate potassium

• Assay buffer (e.g., phosphate-buffered saline, pH 7.0)

• Spectrophotometer or microplate reader

Procedure:

• Prepare Reagents: Prepare solutions of the ESBL enzyme, nitrocefin, and various concentrations of clavulanate in the assay buffer.

• Inhibition Assay: In a microplate well, pre-incubate the ESBL enzyme with different concentrations of clavulanate for a defined period.

• Initiate Reaction: Add nitrocefin to the wells to start the enzymatic reaction.

• Measure Activity: Monitor the hydrolysis of nitrocefin by measuring the change in absorbance at 486 nm over time. The rate of color change is proportional to the β-lactamase activity.

• Data Analysis: Plot the enzyme activity against the clavulanate concentration to determine the IC₅₀ (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Visualizing the Mechanisms and Workflows

Signaling Pathways and Molecular Interactions

Caption: Molecular mechanism of amoxicillin-clavulanate against ESBL-producing E. coli.

Experimental Workflow for ESBL Detection and Susceptibility Testing

Caption: Workflow for ESBL detection and amoxicillin-clavulanate susceptibility testing.

Logical Relationship of Components in Action

Caption: Logical relationship of amoxicillin-clavulanate components leading to bacterial death.

Conclusion

The combination of amoxicillin and clavulanate exemplifies a successful strategy to overcome bacterial resistance. By understanding the intricate mechanism of action—the inhibition of cell wall synthesis by amoxicillin and the protection afforded by clavulanate's irreversible inactivation of ESBLs—researchers and drug development professionals can better appreciate the continued clinical utility of this combination. The provided quantitative data and detailed experimental protocols serve as a valuable resource for the ongoing surveillance of resistance patterns and the development of novel antimicrobial strategies. The visualization of these complex interactions and workflows aims to facilitate a clearer and more comprehensive understanding of this critical therapeutic agent.

References

• 1. Irreversible Inhibition of the Mycobacterium tuberculosis β-lactamase by Clavulanate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EUCAST: Resistance Detection in RAST [eucast.org]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Biosynthesis of peptidoglycan | PPTX [slideshare.net]
• 8. KEGG PATHWAY: Peptidoglycan biosynthesis - Escherichia coli BL21(DE3) [kegg.jp]
• 9. KEGG PATHWAY: eco00550 [genome.jp]
• 10. journals.asm.org [journals.asm.org]
• 11. liofilchem.com [liofilchem.com]
• 12. MIC of amoxicillin/clavulanate according to CLSI and EUCAST: discrepancies and clinical impact in patients with bloodstream infections due to Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oral Amoxicillin-Clavulanic Acid Treatment in Urinary Tract Infections Caused by Extended-Spectrum Beta-Lactamase–Producing Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Epidemiological Survey of Amoxicillin-Clavulanate Resistance and Corresponding Molecular Mechanisms in Escherichia coli Isolates in France: New Genetic Features of blaTEM Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Multidrug-Resistant ESBL-Producing E. coli in Clinical Samples from the UK [mdpi.com]
• 16. Examining the Combination of Cefixime and Amoxicillin/Clavulanate against Extended-Spectrum Beta-Lactamase-Producing Escherichia coli Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Amoxicillin-Clavulanate Breakpoints Against Enterobacterales: Rationale for Revision by the Clinical and Laboratory Standards Institute - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. researchgate.net [researchgate.net]

The Core Mechanism of Clavulanic Acid as a β-Lactamase Inhibitor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular interactions between clavulanic acid and β-lactamase enzymes. Clavulanic acid, a potent mechanism-based inhibitor, plays a crucial role in overcoming bacterial resistance to β-lactam antibiotics. This document details the multi-step mechanism of irreversible inactivation, presents quantitative kinetic data for various β-lactamase classes, outlines key experimental methodologies for studying these interactions, and provides visual representations of the core biochemical pathways and experimental workflows.

Introduction: Overcoming the Threat of Antibiotic Resistance

The widespread emergence of bacterial resistance to β-lactam antibiotics, one of the most critical classes of antimicrobial agents, poses a significant global health threat. The primary mechanism of this resistance is the production of β-lactamase enzymes, which hydrolyze the amide bond in the characteristic four-membered β-lactam ring, rendering the antibiotic inactive.

Clavulanic acid, a β-lactam molecule isolated from Streptomyces clavuligerus, is a powerful tool in combating this resistance.[1] While possessing weak intrinsic antibacterial activity, its clinical significance lies in its ability to act as a "suicide inhibitor" of a broad range of β-lactamase enzymes.[1] By irreversibly inactivating these enzymes, clavulanic acid protects co-administered β-lactam antibiotics from degradation, thereby restoring their efficacy against resistant bacterial strains. This guide delves into the intricate molecular details of this vital interaction.

The Multi-Step Mechanism of β-Lactamase Inactivation

The inhibition of serine-based β-lactamases (Classes A, C, and D) by clavulanic acid is a complex, multi-step process that ultimately leads to the irreversible inactivation of the enzyme. The process can be broadly categorized into three key stages:

2.1. Formation of the Acyl-Enzyme Intermediate:

Initially, clavulanic acid competitively binds to the active site of the β-lactamase, forming a reversible Michaelis-Menten complex. The catalytic serine residue (Ser70 in the Ambler numbering scheme) in the enzyme's active site then launches a nucleophilic attack on the carbonyl carbon of the β-lactam ring of clavulanic acid. This results in the opening of the β-lactam ring and the formation of a covalent acyl-enzyme intermediate. This initial step is analogous to the mechanism of hydrolysis of a standard β-lactam antibiotic.

2.2. Ring Re-arrangement and Intermediate Formation:

Following acylation, the clavulanic acid molecule, now covalently attached to the enzyme, undergoes a series of rapid chemical rearrangements. The opening of the oxazolidine (B1195125) ring leads to the formation of a transient and highly reactive imine intermediate. This imine species is in equilibrium with a more stable tautomer, an enamine.

2.3. Irreversible Inactivation:

The formation of the stable enamine intermediate is the crucial step leading to irreversible inhibition. This intermediate can then follow one of several proposed pathways to permanently inactivate the enzyme. One prominent theory suggests that the enamine can act as a nucleophile, attacking another nearby amino acid residue within the active site, leading to a cross-linked, inactive enzyme. This effectively and permanently blocks the active site, preventing the enzyme from hydrolyzing any further β-lactam antibiotic molecules.

The following diagram illustrates the signaling pathway of β-lactamase inactivation by clavulanic acid.

Mechanism of β-lactamase inhibition by clavulanic acid.

Quantitative Data: Inhibitory Potency of Clavulanic Acid

The efficacy of clavulanic acid as a β-lactamase inhibitor is quantified by kinetic parameters such as the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki). Lower values indicate greater potency. The following table summarizes these values for clavulanic acid against a range of β-lactamase enzymes from different Ambler classes.

β-Lactamase Enzyme	Ambler Class	Organism/Source	IC50 (µM)	Ki (µM)
TEM-1	A	Escherichia coli (R-factor)	0.13	0.8[2]
TEM-2	A	Escherichia coli (R-factor)	-	0.7[2]
Pitton's type 2	A	-	-	0.6[2]
P99	C	Enterobacter cloacae	205.1	>100
OXA-18	D	Pseudomonas aeruginosa	Inhibited at 2 µg/mL (approx. 10 µM)[3]	-
OXA-405	D	-	6	-
OXA-163	D	-	-	-
OXA-48	D	-	6	-

Note: IC50 and Ki values can vary depending on the specific experimental conditions, including the substrate and its concentration, buffer composition, pH, and temperature.

Experimental Protocols

The elucidation of the molecular interactions between clavulanic acid and β-lactamases relies on a variety of sophisticated experimental techniques. Detailed below are generalized protocols for key experiments.

4.1. Determination of IC50 and Ki using a Spectrophotometric Assay

A common method for determining the inhibitory potency of clavulanic acid is a spectrophotometric assay utilizing a chromogenic β-lactam substrate, such as nitrocefin (B1678963). The hydrolysis of nitrocefin by β-lactamase results in a color change from yellow to red, which can be monitored over time.

4.1.1. Materials

• Purified β-lactamase enzyme

• Clavulanic acid

• Nitrocefin

• Assay Buffer (e.g., 100 mM sodium phosphate (B84403) buffer, pH 7.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 490 nm

• Dimethyl sulfoxide (B87167) (DMSO) for compound dissolution

4.1.2. Procedure for IC50 Determination

• Reagent Preparation:

  • Prepare a stock solution of clavulanic acid in DMSO.

  • Prepare a working solution of the purified β-lactamase in Assay Buffer.

  • Prepare a stock solution of nitrocefin in DMSO and dilute to a working concentration in Assay Buffer (e.g., 100 µM).

• Assay Setup:

  • In a 96-well plate, add a fixed volume of the β-lactamase enzyme solution to each well.

  • Add varying concentrations of clavulanic acid to the wells to create a serial dilution. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 10-15 minutes) at room temperature.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding a fixed volume of the nitrocefin working solution to all wells.

  • Immediately begin monitoring the change in absorbance at 490 nm over time using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the clavulanic acid concentration.

  • Determine the IC50 value, the concentration of inhibitor that results in 50% inhibition of enzyme activity, by fitting the data to a dose-response curve.

4.1.3. Procedure for Ki Determination

To determine the inhibition constant (Ki), the assay is performed with varying concentrations of both the inhibitor (clavulanic acid) and the substrate (nitrocefin). The data is then analyzed using the Michaelis-Menten equation and a suitable plot, such as a Lineweaver-Burk plot, to determine the type of inhibition and the Ki value.

The following diagram illustrates a typical experimental workflow for determining β-lactamase inhibition.

Experimental workflow for β-lactamase inhibition assay.

4.2. Structural Determination by X-ray Crystallography

X-ray crystallography provides high-resolution, three-dimensional structural information about the interaction between clavulanic acid and β-lactamase at the atomic level.

4.2.1. General Protocol

• Protein Expression and Purification:

  • Overexpress the target β-lactamase enzyme in a suitable expression system (e.g., E. coli).

  • Purify the enzyme to homogeneity using a series of chromatography steps (e.g., affinity, ion-exchange, and size-exclusion chromatography).

• Crystallization:

  • Prepare a concentrated, pure solution of the β-lactamase.

  • Co-crystallize the enzyme with clavulanic acid by mixing the two components prior to setting up crystallization trials. Alternatively, crystals of the apo-enzyme can be soaked in a solution containing clavulanic acid.

  • Screen a wide range of crystallization conditions (e.g., varying pH, precipitant type and concentration, temperature) using techniques such as sitting-drop or hanging-drop vapor diffusion.

• X-ray Diffraction Data Collection:

  • Cryo-protect the obtained crystals and flash-cool them in liquid nitrogen.

  • Mount the crystal on a goniometer and expose it to a high-intensity X-ray beam, typically at a synchrotron source.

  • Collect a complete set of diffraction data as the crystal is rotated in the X-ray beam.

• Structure Determination and Refinement:

  • Process the diffraction data to determine the unit cell parameters and space group.

  • Solve the phase problem using methods such as molecular replacement, if a homologous structure is available.

  • Build an initial atomic model of the enzyme-inhibitor complex into the resulting electron density map.

  • Refine the model against the experimental data to improve its accuracy and agreement with the observed diffraction pattern.

• Structural Analysis:

  • Analyze the final, refined structure to identify key interactions between clavulanic acid and the amino acid residues in the active site of the β-lactamase.

Conclusion

The molecular interaction between clavulanic acid and β-lactamase enzymes is a cornerstone of modern strategies to combat antibiotic resistance. Its mechanism-based, irreversible inhibition effectively neutralizes the primary defense of many resistant bacteria against β-lactam antibiotics. A thorough understanding of the kinetics, structural basis, and experimental methodologies for studying this interaction is paramount for the continued development of novel and effective β-lactamase inhibitors and for optimizing the clinical use of existing antibiotic combinations. This guide provides a foundational resource for researchers and drug development professionals dedicated to addressing the ongoing challenge of antimicrobial resistance.

References

• 1. Clavulanic Acid: a Beta-Lactamase-Inhibiting Beta-Lactam from Streptomyces clavuligerus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Kinetics of beta-lactamase inhibition by clavulanic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. OXA-18, a class D clavulanic acid-inhibited extended-spectrum beta-lactamase from Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Amoxicillin-Clavulanate: An In-Depth Technical Guide to its Spectrum of Activity Against Anaerobic Bacteria

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of amoxicillin-clavulanate against a wide range of clinically significant anaerobic bacteria. The information presented herein is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and antimicrobial research.

Introduction

Amoxicillin-clavulanate is a combination antimicrobial agent consisting of amoxicillin (B794), a broad-spectrum, semi-synthetic penicillin, and clavulanic acid, a β-lactamase inhibitor. The addition of clavulanic acid extends the spectrum of amoxicillin to include many β-lactamase-producing bacteria, which are a common cause of resistance to penicillins. Anaerobic bacteria are a significant component of the human microbiota and can be important pathogens in a variety of infections, including intra-abdominal, skin and soft tissue, and respiratory tract infections. Many clinically relevant anaerobes, particularly species within the Bacteroides fragilis group and some Prevotella and Fusobacterium species, are known to produce β-lactamases, rendering them resistant to amoxicillin alone. This guide details the spectrum of activity of amoxicillin-clavulanate against these challenging pathogens.

Mechanism of Action

Amoxicillin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. Specifically, it binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are essential for the final steps of peptidoglycan synthesis. Inhibition of these enzymes leads to a weakened cell wall and subsequent cell lysis.

Clavulanic acid, on its own, has weak antibacterial activity. Its primary role is to protect amoxicillin from degradation by β-lactamase enzymes. Clavulanic acid irreversibly binds to and inactivates a wide variety of β-lactamases, thereby restoring the efficacy of amoxicillin against β-lactamase-producing bacteria.

Mechanism of Action of Amoxicillin-Clavulanate.

Spectrum of Activity Data

The in vitro activity of amoxicillin-clavulanate against various anaerobic bacteria is summarized in the tables below. Data are presented as the Minimum Inhibitory Concentration (MIC) required to inhibit 50% (MIC50) and 90% (MIC90) of the tested isolates.

Gram-Negative Anaerobic Bacilli

Table 1: Amoxicillin-Clavulanate Activity Against the Bacteroides fragilis Group

Species	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility Rate (%)
Bacteroides fragilis	232	1	4	93.6
Bacteroides thetaiotaomicron	49	8	32	67.3
Bacteroides ovatus	63	4	16	82.5
Bacteroides vulgatus	6	2	8	100
Parabacteroides distasonis	11	4	32	72.7
Overall B. fragilis group	387	2	16	87.3

Data compiled from a Canadian surveillance study.[1]

Table 2: Amoxicillin-Clavulanate Activity Against Prevotella and Fusobacterium Species

Organism	Number of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Prevotella spp.	14	0.25 - 1	0.5	1
Fusobacterium spp.	16	≤0.125 - 0.5	0.25	0.5

Data from a study on isolates from sinusitis.[2]

Table 3: Amoxicillin-Clavulanate Activity Against Non-Bacteroides fragilis Group and Fusobacterium Species (β-Lactamase Stratified)

Organism Group (β-Lactamase Status)	Number of Isolates	MIC90 (µg/mL)	% Susceptible
Bacteroides spp. (β-Lactamase Positive)	207	4	90.4
Bacteroides spp. (β-Lactamase Negative)	113	1	>98.4
Fusobacterium spp. (β-Lactamase Positive)	53	2	100
Fusobacterium spp. (β-Lactamase Negative)	76	1	100

Data from a U.S. multicenter study.[3]

Gram-Positive Anaerobic Bacteria

Table 4: Amoxicillin-Clavulanate Activity Against Gram-Positive Anaerobes

Organism	Number of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Peptostreptococcus spp.	14	≤0.125 - 1	0.25	1
Propionibacterium spp.	23	≤0.125 - 0.25	≤0.125	0.25
Clostridium difficile	-	0.5 - 4	1	2
Clostridium perfringens	-	≤0.125 - 8	0.25	1
Clostridium ramosum	-	≤0.125 - 1	0.25	0.5
Clostridium innocuum	-	≤0.125 - 4	1	2

Data for Peptostreptococcus and Propionibacterium from a study on sinusitis isolates.[2] Data for Clostridium species compiled from a comprehensive antimicrobial index.

Mechanisms of Resistance

The primary mechanism of resistance to amoxicillin in anaerobic bacteria is the production of β-lactamase enzymes.[4] These enzymes hydrolyze the β-lactam ring of amoxicillin, rendering the antibiotic inactive. Clavulanic acid effectively neutralizes a wide range of these enzymes, restoring the activity of amoxicillin. Other less common resistance mechanisms in anaerobes include alterations in penicillin-binding proteins (PBPs) and changes in outer membrane permeability.

Experimental Protocols

The determination of the in vitro susceptibility of anaerobic bacteria to antimicrobial agents requires specialized methodologies due to their unique growth requirements. The Clinical and Laboratory Standards Institute (CLSI) document M11 provides the reference methods for antimicrobial susceptibility testing of anaerobic bacteria.[5]

Agar (B569324) Dilution Method (Wadsworth Method)

The agar dilution method is considered the reference or "gold standard" method for susceptibility testing of anaerobes.[5]

Principle: This method involves incorporating serial twofold dilutions of the antimicrobial agent into an agar medium. The surface of the agar is then inoculated with a standardized suspension of the test organism. After anaerobic incubation, the Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.

Brief Methodology:

• Antimicrobial Agent Preparation: Prepare stock solutions of amoxicillin-clavulanate. A constant concentration of clavulanic acid (usually 2 µg/mL) is often used with varying concentrations of amoxicillin.

• Media Preparation: Prepare Brucella agar supplemented with hemin, vitamin K1, and laked sheep blood.

• Plate Preparation: Add serial dilutions of the antimicrobial agent to molten agar, pour into Petri dishes, and allow to solidify.

• Inoculum Preparation: Grow the anaerobic isolate in an appropriate broth medium to achieve a turbidity equivalent to a 0.5 McFarland standard.

• Inoculation: Using an inoculum-replicating apparatus, apply a standardized volume of the bacterial suspension to the surface of the agar plates.

• Incubation: Incubate the plates in an anaerobic environment (e.g., anaerobic chamber or jar) at 35-37°C for 42-48 hours.

• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that prevents visible growth.

Broth Microdilution Method

The broth microdilution method is a practical alternative to agar dilution, particularly for clinical laboratories.[5]

Principle: This method uses microtiter plates with wells containing serial dilutions of the antimicrobial agent in a suitable broth medium. Each well is inoculated with a standardized bacterial suspension. The MIC is the lowest concentration of the antimicrobial agent that inhibits visible growth after anaerobic incubation.

Brief Methodology:

• Plate Preparation: Use commercially prepared or in-house prepared microtiter plates containing serial dilutions of amoxicillin-clavulanate in an appropriate anaerobic broth medium (e.g., supplemented Brucella broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test organism in the broth medium, adjusted to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plates in an anaerobic atmosphere at 35-37°C for 42-48 hours.

• Reading Results: The MIC is determined by observing the lowest concentration of the antimicrobial agent in which there is no visible turbidity.

Antimicrobial Susceptibility Testing Workflow.

Conclusion

Amoxicillin-clavulanate demonstrates broad and potent in vitro activity against a wide range of anaerobic bacteria, including many β-lactamase-producing strains that are resistant to amoxicillin alone. It is generally active against Prevotella species, Fusobacterium species, and many Gram-positive anaerobes. While it retains good activity against a majority of Bacteroides fragilis group isolates, resistance has been noted, particularly in species other than B. fragilis itself. Continuous surveillance of the susceptibility patterns of anaerobic bacteria to amoxicillin-clavulanate is crucial to guide its effective use in clinical practice and to inform future drug development efforts. The standardized methodologies for susceptibility testing outlined by CLSI are essential for generating reliable and comparable data.

References

• 1. Prevalence of Antimicrobial Resistance among Clinical Isolates of Bacteroides fragilis Group in Canada in 2010-2011: CANWARD Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fourth Belgian multicentre survey of antibiotic susceptibility of anaerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In-vitro activity of amoxycillin and ticarcillin in combination with clavulanic acid compared with that of new beta-lactam agents against species of the Bacteroides fragilis group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative in vitro activities of amoxicillin-clavulanic acid and imipenem against anaerobic bacteria isolated from community hospitals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The in-vitro susceptibility of the Bacteroides fragilis group to amoxycillin-clavulanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a Landmark Antibiotic: An In-depth Technical Guide to the Discovery and Development of Amoxicillin-Clavulanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and development of amoxicillin-clavulanate, a pivotal combination antibiotic that revolutionized the treatment of bacterial infections. We will delve into the scientific rationale behind its creation, the key experimental methodologies that validated its efficacy, and the critical milestones in its journey from laboratory to clinical practice.

Executive Summary

The emergence of bacterial resistance to β-lactam antibiotics, primarily through the production of β-lactamase enzymes, posed a significant challenge to the medical community in the mid-20th century. The development of amoxicillin-clavulanate, marketed as Augmentin®, was a direct response to this growing threat. This combination therapy pairs amoxicillin (B794), a broad-spectrum penicillin, with clavulanic acid, a potent inhibitor of many clinically important β-lactamases. This synergistic pairing effectively restores amoxicillin's activity against a wide range of otherwise resistant bacteria. This guide will explore the history, pharmacology, and clinical development of this landmark therapeutic agent.

The Scientific Imperative: Overcoming β-Lactamase-Mediated Resistance

The story of amoxicillin-clavulanate begins with the widespread success and subsequent challenge of penicillin-based antibiotics.

The Rise of Amoxicillin

Amoxicillin was developed by scientists at Beecham Research Laboratories and introduced in 1972.[1][2] It represented a significant advancement over earlier penicillins due to its broader spectrum of activity against both Gram-positive and Gram-negative bacteria, and improved oral absorption.[3][4] As an aminopenicillin, amoxicillin was created by adding an extra amino group to the penicillin structure to enhance its ability to penetrate the outer membrane of Gram-negative bacteria.[5]

The Threat of β-Lactamases

The effectiveness of amoxicillin and other β-lactam antibiotics was quickly compromised by the spread of bacterial resistance. The primary mechanism of this resistance is the production of β-lactamase enzymes, which hydrolyze the amide bond in the characteristic four-membered β-lactam ring, rendering the antibiotic inactive.[6][7] This enzymatic defense was identified as early as 1940 and became a major clinical problem in the following decades.[8]

The Discovery of Clavulanic Acid: A Paradigm Shift

In the early 1970s, scientists at Beecham Pharmaceuticals embarked on a screening program to find natural compounds that could inhibit β-lactamases. This led to the discovery of clavulanic acid in 1972, isolated from the fermentation broth of Streptomyces clavuligerus.[3][8] Clavulanic acid itself possesses only weak antibacterial activity. However, it was found to be a potent, irreversible inhibitor of a wide range of plasmid-mediated β-lactamases that were a common cause of resistance to penicillins and cephalosporins.[4][9]

The strategic decision was made to combine clavulanic acid with amoxicillin due to amoxicillin's favorable oral bioavailability and broad-spectrum activity.[3] This combination was designed to allow clavulanic acid to act as a "suicide inhibitor," binding to and inactivating bacterial β-lactamases, thereby protecting amoxicillin from degradation and allowing it to exert its bactericidal effects.[10]

Key Preclinical and In Vitro Studies

The validation of the amoxicillin-clavulanate combination relied on a series of rigorous preclinical and in vitro studies to demonstrate its efficacy against β-lactamase-producing organisms.

In Vitro Susceptibility Testing

A crucial step in the development of amoxicillin-clavulanate was to demonstrate its superior in vitro activity compared to amoxicillin alone against β-lactamase-producing bacteria. This was primarily achieved through the determination of Minimum Inhibitory Concentrations (MICs).

Table 1: Comparative In Vitro Activity (MIC) of Amoxicillin vs. Amoxicillin-Clavulanate

Bacterial Species	Amoxicillin MIC50 (µg/mL)	Amoxicillin-Clavulanate MIC50 (µg/mL)	Amoxicillin MIC90 (µg/mL)	Amoxicillin-Clavulanate MIC90 (µg/mL)	Reference
Haemophilus influenzae	0.5	0.5	2.0	1.0	[4]
Moraxella catarrhalis	0.25	0.12	>32	0.25	[4]
Staphylococcus aureus (β-lactamase positive)	>32	1.0	>32	2.0	[11]
Escherichia coli (β-lactamase positive)	>32	4.0	>32	8.0	[11]
Klebsiella pneumoniae	>32	4.0	>32	16.0	[11]

Data is illustrative and compiled from various sources. MIC50 and MIC90 represent the concentrations required to inhibit 50% and 90% of isolates, respectively.

Experimental Protocols

This method is a standard procedure for determining the in vitro susceptibility of bacteria to antimicrobial agents.

• Preparation of Antibiotic Solutions: Stock solutions of amoxicillin and amoxicillin-clavulanate (typically in a 2:1 ratio) are prepared and serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.[12][13]

• Inoculum Preparation: A standardized bacterial suspension is prepared to a turbidity equivalent to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[13]

• Incubation: The microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[12]

The ability of clavulanic acid to inhibit β-lactamase activity was quantified using spectrophotometric assays with a chromogenic substrate like nitrocefin (B1678963).

• Reagent Preparation: A solution of purified β-lactamase enzyme is prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.0). A stock solution of nitrocefin is prepared in DMSO and then diluted to a working concentration in the assay buffer.[14][15] A series of dilutions of clavulanic acid are also prepared.

• Assay Procedure: The β-lactamase enzyme is pre-incubated with varying concentrations of clavulanic acid for a defined period.[16]

• Reaction Initiation: The reaction is initiated by the addition of the nitrocefin working solution to the enzyme-inhibitor mixture.[14]

• Measurement: The hydrolysis of nitrocefin results in a color change from yellow to red, which is measured by monitoring the increase in absorbance at approximately 486 nm over time using a spectrophotometer or microplate reader.[15][17] The rate of hydrolysis is proportional to the β-lactamase activity.

• Data Analysis: The inhibitory effect of clavulanic acid is determined by comparing the rate of nitrocefin hydrolysis in the presence and absence of the inhibitor. This allows for the calculation of parameters such as the IC50 (the concentration of inhibitor required to reduce enzyme activity by 50%).

In Vivo Efficacy and Pharmacokinetics

Following the promising in vitro results, the focus shifted to evaluating the efficacy and pharmacokinetic profile of amoxicillin-clavulanate in animal models and human volunteers.

In Vivo Animal Models

The neutropenic mouse thigh infection model was instrumental in demonstrating the in vivo efficacy of amoxicillin-clavulanate.[18][19] This model allows for the assessment of antimicrobial activity in the absence of a significant host immune response, providing a clear measure of the drug's bactericidal or bacteriostatic effects.

• Induction of Neutropenia: Mice are rendered neutropenic by the intraperitoneal administration of cyclophosphamide (B585) on days -4 and -1 prior to infection.[20][21]

• Infection: A standardized inoculum of the test organism is injected into the thigh muscle of the mice.[18][21]

• Treatment: At a specified time post-infection (e.g., 2 hours), treatment with amoxicillin-clavulanate, amoxicillin alone, or a vehicle control is initiated. Dosing regimens can be varied to mimic human pharmacokinetics.[20]

• Assessment of Efficacy: At various time points, mice are euthanized, and the infected thigh muscle is excised, homogenized, and serially diluted. The dilutions are plated on appropriate agar (B569324) to determine the number of viable bacteria (CFU/thigh).[18][21] The efficacy of the treatment is measured by the reduction in bacterial load compared to the control group.

Pharmacokinetic Studies in Humans

Pharmacokinetic studies in healthy volunteers were crucial to establish the appropriate dosage and to confirm that the co-administration of clavulanic acid did not adversely affect the absorption and distribution of amoxicillin.

Table 2: Mean Pharmacokinetic Parameters of Amoxicillin and Clavulanate in Healthy Adults

Formulation	Amoxicillin Cmax (mg/L)	Amoxicillin Tmax (h)	Amoxicillin AUC (mg·h/L)	Clavulanate Cmax (mg/L)	Clavulanate Tmax (h)	Clavulanate AUC (mg·h/L)	Reference
500 mg Amoxicillin / 125 mg Clavulanate Tablet	7.5 ± 1.6	1.25 ± 0.42	21.3 ± 2.87	2.5 ± 0.6	1.02 ± 0.25	5.9 ± 1.1	[22]
875 mg Amoxicillin / 125 mg Clavulanate Tablet	11.6 ± 2.8	1.5	33.5 ± 6.3	2.2 ± 0.9	1.25	5.5 ± 2.1	[23]
2000 mg Amoxicillin / 125 mg Clavulanate XR Tablet	17.0 ± 4.0	1.5	50.1 ± 9.4	2.0 ± 0.8	1.5	5.0 ± 1.8	[24]

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the concentration-time curve. Values are approximate and can vary between studies.

These studies demonstrated that amoxicillin and clavulanic acid are well absorbed orally and that their pharmacokinetic profiles are largely independent of each other.[22]

Clinical Development and Regulatory Milestones

The successful preclinical and pharmacokinetic data paved the way for extensive clinical trials to evaluate the safety and efficacy of amoxicillin-clavulanate in treating a variety of bacterial infections.

Key Clinical Trials and Indications

The initial clinical trials focused on infections where β-lactamase-producing pathogens were prevalent, such as respiratory tract infections, urinary tract infections, and skin and soft tissue infections.

Table 3: Summary of Clinical Efficacy in Key Indications

Indication	Formulation	Comparator	Clinical Success Rate (Amoxicillin-Clavulanate)	Clinical Success Rate (Comparator)	Reference
Acute Bacterial Sinusitis	875/125 mg BID	500/125 mg TID	93%	88%	[25]
Community-Acquired Pneumonia	2000/125 mg XR BID	875/125 mg BID	90.3%	87.6%	[24]
Lower Respiratory Tract Infections (H. influenzae & B. catarrhalis)	500/125 mg TID	N/A (Open-label)	95% (Eradication of β-lactamase strains)	N/A	[2]
Acute Otitis Media (Children)	80 mg/kg/day	Cefdinir 14 mg/kg/day	86.5%	71%	[26]

These trials consistently demonstrated that amoxicillin-clavulanate was highly effective in treating infections caused by β-lactamase-producing bacteria and was generally well-tolerated, with the most common side effects being gastrointestinal.[2]

Timeline of Development and Approval

• 1972: Amoxicillin is introduced.[1]

• 1972: Clavulanic acid is discovered at Beecham Research Laboratories.[3][8]

• 1981: Amoxicillin-clavulanate (Augmentin®) is first launched in the United Kingdom.[3][8]

• 1984: The U.S. Food and Drug Administration (FDA) approves Augmentin® for use in the United States.

• 2002: The FDA approves an extended-release formulation, Augmentin XR®, to provide more effective coverage against drug-resistant Streptococcus pneumoniae.[5]

Visualizing the Science: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Mechanism of β-Lactamase Inhibition

Caption: Mechanism of action of amoxicillin-clavulanate.

Drug Development Workflow

Caption: Development pipeline of amoxicillin-clavulanate.

Logical Relationship of Combined Action

Caption: Rationale for amoxicillin-clavulanate combination therapy.

Conclusion

The development of amoxicillin-clavulanate stands as a landmark achievement in the fight against antimicrobial resistance. It is a testament to the power of rational drug design, combining a well-established antibiotic with a targeted inhibitor to overcome a specific resistance mechanism. The rigorous in vitro, in vivo, and clinical studies that underpinned its development have set a high standard for the evaluation of combination therapies. As antimicrobial resistance continues to evolve, the story of amoxicillin-clavulanate serves as a crucial case study for the ongoing development of novel therapeutic strategies to combat infectious diseases.

References

• 1. academic.oup.com [academic.oup.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Outcome of treatment of respiratory tract infections due to Streptococcus pneumoniae, including drug-resistant strains, with pharmacokinetically enhanced amoxycillin/clavulanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. FDA approves US-manufactured antibiotic under new priority review program | CIDRAP [cidrap.umn.edu]
• 6. PDB-101: Global Health: Antimicrobial Resistance: undefined: Amoxicillin Resistance [pdb101.rcsb.org]
• 7. journals.asm.org [journals.asm.org]
• 8. Introduction: historical perspective and development of amoxicillin/clavulanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Resistance Mechanisms in an In Vitro-Selected Amoxicillin-Resistant Strain of Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. nitrocefin.com [nitrocefin.com]
• 16. journals.asm.org [journals.asm.org]
• 17. toku-e.com [toku-e.com]
• 18. noblelifesci.com [noblelifesci.com]
• 19. criver.com [criver.com]
• 20. An Optimized Mouse Thigh Infection Model for Enterococci and Its Impact on Antimicrobial Pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 21. imquestbio.com [imquestbio.com]
• 22. storage.imrpress.com [storage.imrpress.com]
• 23. accessdata.fda.gov [accessdata.fda.gov]
• 24. researchgate.net [researchgate.net]
• 25. impactfactor.org [impactfactor.org]
• 26. ijcmas.com [ijcmas.com]

Pharmacokinetic Profile of Amoxicillin-Clavulanate in Pediatric Populations: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pharmacokinetic (PK) profile of the amoxicillin-clavulanate combination in pediatric populations. Amoxicillin-clavulanate is a widely prescribed antibiotic in children for various bacterial infections.[1] Understanding its pharmacokinetic properties in this heterogeneous population is crucial for optimizing dosing regimens to ensure efficacy and safety. This document summarizes key pharmacokinetic parameters from various studies, details the experimental protocols used in this research, and visualizes the metabolic pathways involved in the disposition of these drugs. The data presented is intended to support researchers, scientists, and drug development professionals in their work with this important antibiotic combination.

Introduction

Amoxicillin (B794) is a broad-spectrum, semi-synthetic penicillin antibiotic that inhibits bacterial cell wall synthesis.[2] However, its efficacy is limited by the production of β-lactamase enzymes by some bacteria, which inactivate the antibiotic. Clavulanic acid is a β-lactamase inhibitor that protects amoxicillin from degradation, thereby extending its antibacterial spectrum.[2] The combination of amoxicillin and clavulanic acid is effective against a wide range of Gram-positive and Gram-negative bacteria.

The pediatric population is not a homogenous group; it encompasses a wide range of developmental stages from neonates to adolescents. Each stage is characterized by unique physiological characteristics that can significantly influence drug absorption, distribution, metabolism, and excretion (ADME). Therefore, a thorough understanding of the pharmacokinetic profile of amoxicillin-clavulanate across different pediatric age groups is essential for establishing safe and effective dosing guidelines.

Pharmacokinetic Parameters in Pediatric Populations

The pharmacokinetic parameters of amoxicillin and clavulanic acid have been studied in various pediatric age groups. The following tables summarize key findings from several studies, providing a comparative look at how these parameters vary with age and route of administration.

Table 1: Pharmacokinetic Parameters of Amoxicillin in Pediatric Patients (Oral Administration)

Age Group	Amoxicillin Dose	Cmax (mg/L)	Tmax (h)	AUC (mg·h/L)	Half-life (h)	Reference
2 - 5 years	9.11 mg/kg	3.5	1.32	Not Reported	Not Reported	[3]
6 - 10 years	12.35 mg/kg	4.0	1.43	Not Reported	Not Reported	[3]
2 - 14 years	25 mg/kg (amoxicillin component)	7.2	1.0 - 1.5	Not Reported	1.4	[4]

Table 2: Pharmacokinetic Parameters of Clavulanic Acid in Pediatric Patients (Oral Administration)

Age Group	Clavulanic Acid Dose	Cmax (mg/L)	Tmax (h)	AUC (mg·h/L)	Half-life (h)	Reference
2 - 5 years	2.34 mg/kg	1.2	1.39	Not Reported	Not Reported	[3]
6 - 10 years	3.14 mg/kg	1.3	1.23	Not Reported	Not Reported	[3]
2 - 14 years	5 mg/kg	2.0	1.0 - 1.5	Not Reported	1.0	[4]
Term Neonates	6.25 mg/kg	1.4 (median)	Not Reported	>8.4	Not Reported	[5]

Table 3: Pharmacokinetic Parameters of Amoxicillin and Clavulanic Acid in Pediatric Patients (Intravenous Administration)

Age Group	Amoxicillin Dose	Clavulanic Acid Dose	Amoxicillin Cmax (mg/L)	Clavulanic Acid Cmax (mg/L)	Amoxicillin Half-life (h)	Clavulanic Acid Half-life (h)	Reference
2 - 14 years	25 mg/kg	5 mg/kg	89.4 (5 min post-dose)	19.5 (5 min post-dose)	1.2	0.8	[6]

Experimental Protocols

The data presented in this guide are derived from clinical studies employing rigorous experimental protocols. Below are detailed methodologies representative of those used in pharmacokinetic studies of amoxicillin-clavulanate in children.

Clinical Study Design

A typical pharmacokinetic study in a pediatric population would follow a protocol similar to the one described below.

Figure 1: A representative workflow for a pediatric pharmacokinetic study of amoxicillin-clavulanate.

Bioanalytical Method: UPLC-MS/MS

The simultaneous quantification of amoxicillin and clavulanic acid in plasma is typically performed using a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method.[4][7][8]

Sample Preparation:

• Protein Precipitation: Plasma samples (e.g., 100 µL) are treated with a protein precipitating agent like acetonitrile (B52724) to remove larger proteins.[7]

• Extraction: The analytes are then extracted from the supernatant. This can be achieved through solid-phase extraction (SPE) or liquid-liquid extraction.[4][8]

• Reconstitution: The extracted sample is evaporated to dryness and reconstituted in a suitable mobile phase for injection into the UPLC system.

Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used for separation (e.g., Acquity UPLC HSS T3, 2.1 × 100 mm, 1.8 µm).[8]

• Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile) is employed.[7]

• Flow Rate: A typical flow rate is around 0.4-0.5 mL/min.[4][7]

Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in negative ion mode is often used for both amoxicillin and clavulanic acid.[7][9]

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for amoxicillin, clavulanic acid, and an internal standard to ensure selectivity and accurate quantification.[9]

Figure 2: Bioanalytical workflow for the quantification of amoxicillin and clavulanic acid in plasma.

Disposition of Amoxicillin and Clavulanic Acid

The disposition of amoxicillin and clavulanic acid in the body involves absorption, distribution, metabolism, and excretion. A key aspect of their elimination is the involvement of specific transporters in the kidneys.

Absorption: Both amoxicillin and clavulanic acid are generally well-absorbed after oral administration.[1] Food can affect the absorption of clavulanate, with enhanced absorption when taken with a meal.[1]

Distribution: Amoxicillin and clavulanic acid are widely distributed into body tissues and fluids.[1] Protein binding is relatively low for both compounds, with approximately 18% for amoxicillin and 25% for clavulanic acid.[1]

Metabolism and Excretion: Amoxicillin is primarily excreted unchanged in the urine.[1] Clavulanic acid is more extensively metabolized before renal excretion.[1] The renal excretion of amoxicillin is facilitated by Organic Anion Transporters (OATs), specifically OAT1 and OAT3, which are located in the proximal tubules of the kidneys.[1]

Figure 3: Simplified diagram of amoxicillin and clavulanate disposition, highlighting the role of OATs in renal excretion.

Conclusion

The pharmacokinetic profile of amoxicillin-clavulanate in pediatric populations is complex and varies with age. This guide has summarized key pharmacokinetic parameters, provided insight into the experimental methodologies used to obtain this data, and visualized the disposition pathways of these drugs. The information presented underscores the importance of age-appropriate dosing regimens to ensure optimal therapeutic outcomes in children. Further research, particularly population pharmacokinetic modeling studies, will continue to refine our understanding and inform evidence-based dosing recommendations for this critical antibiotic combination in pediatric medicine.

References

• 1. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ldh.la.gov [ldh.la.gov]
• 3. Pharmacokinetic study of a paediatric formulation of amoxycillin and clavulanic acid in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zenodo.org [zenodo.org]
• 5. A Pooled Population Pharmacokinetic Study of Oral and Intravenous Administration of Clavulanic Acid in Neonates and Infants: Targeting Effective Beta‐Lactamase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Single-dose pharmacokinetics of intravenous clavulanic acid with amoxicillin in pediatric patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Rapid and Simultaneous Quantitation of Amoxicillin and Clavulanic Acid in Human Plasma and Urine by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and Validation of Bioanalytical LC-MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Synergy of Amoxicillin-Clavulanate with Other Antimicrobials: A Technical Guide

Introduction

Amoxicillin (B794), a β-lactam antibiotic, functions by inhibiting the synthesis of bacterial cell walls, leading to cell lysis and death. However, the emergence of β-lactamase enzymes, which hydrolyze the β-lactam ring and inactivate the antibiotic, has significantly limited its clinical efficacy. Clavulanic acid is a β-lactamase inhibitor that, when combined with amoxicillin, protects it from degradation by these enzymes.[1][2][3] This combination restores amoxicillin's activity against many resistant bacterial strains.[2][3] The exploration of synergistic antimicrobial combinations is a critical strategy in combating the escalating threat of antibiotic resistance. By combining agents with different mechanisms of action, it is possible to enhance antimicrobial activity, broaden the spectrum of coverage, and reduce the likelihood of the emergence of resistant mutants. This guide provides an in-depth overview of the in vitro synergy of amoxicillin-clavulanate with various other antimicrobial agents, detailing the experimental methodologies used to assess these interactions and presenting key quantitative findings.

Methodologies for In Vitro Synergy Testing

The interaction between two antimicrobial agents can be classified as synergistic, additive, indifferent, or antagonistic. Synergy is defined as a combined effect that is significantly greater than the sum of the effects of each drug acting alone. Additive or indifferent interactions describe a combined effect equal to the sum of the individual effects, while antagonism occurs when the combined effect is less than that of the more active agent alone.[4] Two primary methods are employed for the quantitative assessment of these interactions in vitro: the checkerboard assay and the time-kill assay.

The Checkerboard Assay

The checkerboard microdilution assay is a widely used method to evaluate antimicrobial synergy.[4][5] It involves testing various concentrations of two drugs, alone and in all possible combinations, against a standardized bacterial inoculum in a microtiter plate. The resulting pattern of growth inhibition resembles a checkerboard.

Experimental Protocol: Checkerboard Assay

• Preparation of Antimicrobials: Stock solutions of each antimicrobial agent are prepared and serially diluted. For the checkerboard plate, one agent (Drug A, e.g., amoxicillin-clavulanate) is serially diluted along the x-axis (columns), and the second agent (Drug B) is serially diluted along the y-axis (rows).[6][7]

• Inoculum Preparation: A standardized bacterial suspension, typically adjusted to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL), is prepared and then further diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6][7]

• Plate Inoculation: The microtiter plate containing the antimicrobial dilutions is inoculated with the bacterial suspension.[7] Control wells containing only the growth medium (sterility control) and medium with the bacterial inoculum (growth control) are included. The minimum inhibitory concentration (MIC) of each drug alone is determined from the wells in the row and column containing only a single agent.[7]

• Incubation: The plate is incubated under appropriate conditions (e.g., 35°C for 16-24 hours).[7]

• Data Analysis and FIC Index Calculation: After incubation, the wells are visually inspected for turbidity to determine the MIC of each drug alone and in combination. The Fractional Inhibitory Concentration (FIC) Index is calculated to quantify the interaction.

The FIC for each drug is calculated as follows:

• FIC A = (MIC of Drug A in combination) / (MIC of Drug A alone)[4][7]

• FIC B = (MIC of Drug B in combination) / (MIC of Drug B alone)[4][7]

The FIC Index (FICI) for a single combination is the sum of the individual FICs:

• FIC Index = FIC A + FIC B[4][7]

The interaction is interpreted based on the calculated FICI:

• Synergy: FICI ≤ 0.5[4][7]

• Additive/Indifference: 0.5 < FICI ≤ 4.0[4][7]

• Antagonism: FICI > 4.0[4][7]

Caption: Workflow for the Checkerboard Synergy Assay.

The Time-Kill Assay

Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of antimicrobial agents over time. This method is more labor-intensive but offers a more detailed characterization of a synergistic interaction, particularly in determining the rate of bacterial killing.[4][5]

Experimental Protocol: Time-Kill Assay

• Preparation: Test tubes containing broth and a standardized bacterial inoculum (typically ~5 x 10⁵ to 10⁶ CFU/mL) are prepared.

• Antimicrobial Addition: Antimicrobials are added to the tubes at specific concentrations (e.g., 0.5x MIC, 1x MIC). The test includes a growth control (no drug), each drug alone, and the combination of drugs.

• Sampling and Plating: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), aliquots are removed from each tube, serially diluted, and plated onto agar (B569324).[8]

• Incubation and Colony Counting: The agar plates are incubated, and the resulting colonies (Colony Forming Units, or CFU) are counted to determine the viable bacterial concentration at each time point.

• Data Analysis: The results are plotted as log₁₀ CFU/mL versus time.

Synergy is typically defined as a ≥ 2-log₁₀ decrease in CFU/mL between the combination and its most active single agent at 24 hours. A bactericidal effect is defined as a ≥ 3-log₁₀ reduction in CFU/mL from the initial inoculum.[9]

Caption: Workflow for the Time-Kill Synergy Assay.

Mechanism of Amoxicillin-Clavulanate Action

The synergistic relationship between amoxicillin and clavulanic acid is a classic example of antibiotic-adjuvant therapy.[10] Clavulanic acid itself has weak antibacterial activity. Its primary role is to irreversibly bind to and inactivate β-lactamase enzymes produced by bacteria, thereby protecting amoxicillin from enzymatic degradation. This allows amoxicillin to reach its target, the penicillin-binding proteins (PBPs), and inhibit cell wall synthesis effectively.[1][2]

Caption: Mechanism of Amoxicillin-Clavulanate Synergy.

In Vitro Synergy with Other Antimicrobial Classes

Amoxicillin-Clavulanate + Aminoglycosides

The combination of a β-lactam and an aminoglycoside is a well-established synergistic pairing, particularly against Gram-negative bacteria. The β-lactam is thought to damage the cell wall, which facilitates the uptake of the aminoglycoside into the bacterial cell.

Co-Antimicrobial	Organism(s)	Method	Result	Interpretation	Reference
Gentamicin	Enterococcus faecalis	Checkerboard	FICI: 0.15 - 0.5	Synergy	N/A
Gentamicin	Community-Acquired Bacteremia Isolates	Retrospective Analysis	Combination showed lower resistance rates than cefotaxime+gentamicin (8.1% vs 12.8%)	Potential for improved empirical coverage	[11]
Amikacin	Pseudomonas aeruginosa	Checkerboard	Not specified	Synergy noted	[12]
Netilmicin	Methicillin-Resistant Staphylococcus aureus (MRSA)	Disk Diffusion, Checkerboard	Favorable bacteriostatic effect	Synergy	[13]

Amoxicillin-Clavulanate + Fluoroquinolones

Combinations of β-lactams and fluoroquinolones are often used to broaden the spectrum of activity. While synergy is not always observed, the interaction is typically indifferent or additive, with antagonism being rare.[14][15]

Co-Antimicrobial	Organism(s)	Method	Result	Interpretation	Reference
Ciprofloxacin	Pseudomonas aeruginosa	In vitro studies	Not specified	Synergy reported in 20-50% of isolates	[14][15]
Ciprofloxacin	Enterobacteriaceae	In vitro studies	Not specified	Indifference to occasional synergy	[14]

Amoxicillin-Clavulanate + Tetracyclines

The combination of bacteriostatic agents like tetracyclines with bactericidal β-lactams can be complex. Tetracyclines inhibit protein synthesis, which may be necessary for the mechanisms that lead to cell death by penicillins. Several sources suggest that this combination should generally be avoided due to the potential for antagonism.[16]

Co-Antimicrobial	Organism(s)	Method	Result	Interpretation	Reference
Tetracycline (B611298)	Helicobacter pylori	In vitro susceptibility and clinical trial	High in vitro susceptibility but low in vivo eradication rates	Antagonism suggested in vivo	[17]
Doxycycline	Burkholderia pseudomallei (biofilm)	Broth Microdilution	Not specified for synergy	Both drugs active against planktonic cells, less so against biofilms	[18]
Oxytetracycline, Minocycline	Chlamydia trachomatis	Cell Culture	Amoxicillin-clavulanate reduced inclusion formation, but tetracyclines were more active	Additive/Indifferent	[19]

Amoxicillin-Clavulanate + Macrolides

Macrolides are generally bacteriostatic and, like tetracyclines, act by inhibiting protein synthesis. Studies comparing amoxicillin-clavulanate to macrolides often show superior bactericidal activity for amoxicillin-clavulanate, particularly against respiratory pathogens.

Co-Antimicrobial	Organism(s)	Method	Result	Interpretation	Reference
Clarithromycin (B1669154), Erythromycin, Azithromycin	Streptococcus pneumoniae, Haemophilus influenzae	Time-Kill Assay	Amoxicillin-clavulanate was rapidly bactericidal; macrolides were bacteriostatic or slowly bactericidal	No synergy assessed; amoxicillin-clavulanate more effective	[20]

Amoxicillin-Clavulanate + Other Antimicrobials

Co-Antimicrobial	Organism(s)	Method	Result	Interpretation	Reference
Mecillinam (B1665348)	Extended-Spectrum β-Lactamase (ESBL)-producing Escherichia coli	Time-Kill Assay	Triple combination (amoxicillin-clavulanate + mecillinam) was synergistic against 6 of 8 strains and bactericidal against all 8	Synergy	[8]
Aztreonam (B1666516)	Metallo-β-Lactamase (MBL)-producing Enterobacteriaceae	Checkerboard	FICI < 0.5 for 97% of isolates	Synergy	[21]
Mupirocin	Methicillin-Resistant and Susceptible Staphylococcus aureus (MRSA, MSSA), Coagulase-Negative Staphylococci	Checkerboard, Time-Kill Assay	Synergy found against 9 of 49 (18%) strains	Synergy	[9]
Rifampicin (B610482) + Clarithromycin	Mycobacterium ulcerans	Time-Kill Assay	Triple combination was bactericidal and more effective than rifampicin + clarithromycin alone	Synergy	[22]

Conclusion

The in vitro evaluation of antimicrobial combinations is a cornerstone of infectious disease research and drug development. Amoxicillin-clavulanate serves as a potent β-lactam/β-lactamase inhibitor combination that demonstrates significant synergistic potential with a variety of other antimicrobial agents. The most promising and well-documented synergistic interactions occur with aminoglycosides, other β-lactams (such as aztreonam and mecillinam against specific resistant phenotypes), and certain other agents against specific pathogens. Conversely, combinations with bacteriostatic agents like tetracyclines may lead to antagonism and should be approached with caution. The choice of testing methodology, whether the high-throughput checkerboard assay or the more descriptive time-kill analysis, is crucial for accurately characterizing these interactions. The data gathered from these in vitro studies provide a critical foundation for guiding the rational design of combination therapies aimed at overcoming antimicrobial resistance and improving clinical outcomes.

References

• 1. Combined antibacterial activity of amoxicillin with clavulanic acid against ampicillin-resistant strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amoxicillin and potassium clavulanate: an antibiotic combination. Mechanism of action, pharmacokinetics, antimicrobial spectrum, clinical efficacy and adverse effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. emerypharma.com [emerypharma.com]
• 5. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]
• 8. Synergistic and bactericidal activities of mecillinam, amoxicillin and clavulanic acid combinations against extended-spectrum β-lactamase (ESBL)-producing Escherichia coli in 24-h time-kill experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Amoxicillin/clavulanic acid+aminoglycoside as empirical antibiotic treatment in severe community-acquired infections with diagnostic uncertainty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Studies of in vitro synergy between several beta-lactam and aminoglycoside antibiotics against endocarditis strains of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro Synergistic Effects of Double and Triple Combinations of β-Lactams, Vancomycin, and Netilmicin against Methicillin-Resistant Staphylococcus aureus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 14. droracle.ai [droracle.ai]
• 15. Synergy of fluoroquinolones with other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. drugs.com [drugs.com]
• 17. Combinations containing amoxicillin-clavulanate and tetracycline are inappropriate for Helicobacter pylori eradication despite high in vitro susceptibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. In vitro activities of amoxicillin-clavulanate, doxycycline, ceftazidime, imipenem, and trimethoprim-sulfamethoxazole against biofilm of Brazilian strains of Burkholderia pseudomallei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Comparative activities of amoxycillin, amoxycillin/clavulanic acid and tetracycline against Chlamydia trachomatis in cell culture and in an experimental mouse pneumonitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Bacteriological Efficacies of Three Macrolides Compared with Those of Amoxicillin-Clavulanate against Streptococcus pneumoniae and Haemophilus influenzae - PMC [pmc.ncbi.nlm.nih.gov]
• 21. In vitro Effect of the Combination of Aztreonam and Amoxicillin/Clavulanic Acid Against Carbapenem-Resistant Gram-Negative Organisms Producing Metallo-β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

The Effect of Amoxicillin-Clavulanate on Bacterial Biofilm Formation: A Technical Guide

Introduction

Bacterial biofilms represent a significant challenge in clinical and industrial settings. These structured communities of microorganisms, encased in a self-produced matrix of extracellular polymeric substances (EPS), adhere to various surfaces and exhibit dramatically increased resistance to antimicrobial agents and host immune responses.[1] The formation of biofilms is a critical virulence factor in a multitude of chronic infections, including those related to medical devices, chronic wounds, and cystic fibrosis.[2] Amoxicillin-clavulanate, a widely used combination antibiotic, pairs the β-lactam antibiotic amoxicillin (B794) with a β-lactamase inhibitor, clavulanic acid. While its efficacy against planktonic (free-floating) bacteria is well-established, its role in combating the complex architecture of biofilms is multifaceted and concentration-dependent. This guide provides an in-depth analysis of the effects of amoxicillin-clavulanate on biofilm formation, prevention, and eradication, targeted at researchers and drug development professionals.

Core Mechanism of Action

Amoxicillin functions by inhibiting the synthesis of the peptidoglycan layer, a critical component of the bacterial cell wall, leading to cell lysis.[3][4] However, many bacteria have developed resistance by producing β-lactamase enzymes, which hydrolyze the β-lactam ring of amoxicillin, rendering it inactive.[3] Clavulanic acid acts as a "suicide inhibitor"; it irreversibly binds to and inactivates these β-lactamase enzymes, thereby protecting amoxicillin and restoring its antibacterial activity against resistant strains.[4] This synergistic action is crucial for its clinical efficacy.

Caption: Mechanism of Amoxicillin-Clavulanate Action.

Quantitative Data on Biofilm Modulation

The effect of amoxicillin-clavulanate on biofilms is highly dependent on the concentration used, the bacterial species, and the maturity of the biofilm. Studies distinguish between sub-inhibitory concentrations (sub-MIC), which may prevent biofilm formation, and supra-inhibitory concentrations, required to eradicate established biofilms.

Inhibition of Biofilm Formation

Sub-MIC levels of amoxicillin-clavulanate have been shown to significantly interfere with the initial stages of biofilm development for certain bacteria, particularly staphylococci.[5][6] This is likely due to sublethal stress on the bacteria that disrupts processes essential for attachment and maturation. However, it's noteworthy that for some species like Pseudomonas aeruginosa, low sub-MICs can paradoxically enhance biofilm formation, while higher sub-MICs (e.g., ½ MIC) may reduce it.[7]

Bacterial Species	Amoxicillin-Clavulanate Concentration	Observed Effect on Biofilm Formation	Reference
Staphylococcus spp. (S. epidermidis, S. aureus, S. haemolyticus)	1/2x to 1/8x MIC	Significant reduction in biofilm formation (p < 0.01).[5]	[5][6]
Pseudomonas aeruginosa	½x MIC	Lowered biofilm formation.	[7]
Pseudomonas aeruginosa	1/16x, 1/32x, 1/64x MIC	Enhanced biofilm formation.	[7]

Eradication of Mature Biofilms

Once a biofilm has matured, it becomes significantly more resistant to antimicrobial agents.[8] Eradication often requires concentrations of amoxicillin-clavulanate that are much higher than the MIC for planktonic cells. This effect is also highly species-dependent. While effective against staphylococcal biofilms, amoxicillin-clavulanate shows little to no efficacy against the mature biofilms of pathogens like M. catarrhalis and P. aeruginosa.[5]

Bacterial Species	Amoxicillin-Clavulanate Concentration	Observed Effect on Mature Biofilm	Reference
Staphylococcus spp.	4-64 µg/ml (Supra-inhibitory)	Significant eradication of mature biofilms (p < 0.01).[5]	[5][6]
Moraxella catarrhalis	4-64 µg/ml (Supra-inhibitory)	No effect on eradication.	[5]
Pseudomonas aeruginosa	4-64 µg/ml (Supra-inhibitory)	No effect on eradication.	[5]
Staphylococcus aureus	8 to 512 µg/ml (MIC Range)	MIC values for biofilm-associated cells are generally higher.	[9]
Escherichia coli (Biofilm forming)	Mean MIC: 87.1 µg/ml	Biofilm-forming strains showed a higher mean MIC than non-forming strains (26.1 µg/ml).	[10]

Experimental Protocols

Accurate assessment of anti-biofilm activity requires standardized and reproducible methods. The crystal violet microtiter plate assay is a fundamental technique for quantifying biofilm biomass.

Protocol 1: Crystal Violet Assay for Biofilm Quantification

This method assesses the ability of a compound to inhibit biofilm formation or eradicate an existing biofilm by staining the adherent biomass.

Materials:

• 96-well flat-bottom sterile polystyrene microtiter plates

• Bacterial culture in appropriate broth (e.g., Tryptic Soy Broth - TSB)

• Amoxicillin-clavulanate stock solution

• 0.1% (w/v) Crystal Violet solution

• 30% Acetic Acid or 95% Ethanol (B145695)

• Phosphate-buffered saline (PBS) or sterile distilled water

• Plate reader (OD at ~570-600 nm)

Methodology:

• Bacterial Culture Preparation: Inoculate a single bacterial colony into 5 mL of broth and incubate overnight at 37°C. Adjust the culture with fresh broth to a 0.5 McFarland standard. Further dilute this suspension 1:100 in broth.[11]

• Plate Inoculation (For Inhibition Assay):

  • Add 100 µL of sterile broth to negative control wells.

  • Add 100 µL of the diluted bacterial suspension to positive control and experimental wells.

  • Add 100 µL of amoxicillin-clavulanate at various concentrations (e.g., 2x the final desired concentration) to the experimental wells. Add 100 µL of broth to control wells. The final volume in each well should be 200 µL.

• Incubation: Cover the plate and incubate statically for 24-48 hours at 37°C to allow for biofilm formation.[11]

• Washing: Gently discard the planktonic culture by inverting the plate. Wash the wells twice with 200-300 µL of PBS or sterile water to remove non-adherent cells. Ensure the biofilm remains intact.[12] After the final wash, blot the plate dry on paper towels.[13]

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 10-15 minutes.[11]

• Final Wash: Discard the crystal violet solution and wash the plate again with water until the control wells are clear.

• Solubilization: Air dry the plate completely. Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye. Incubate for 10-15 minutes.[11]

• Quantification: Transfer 125 µL of the solubilized solution to a new flat-bottom plate. Measure the optical density (OD) at approximately 570 nm using a plate reader.[12] The OD is directly proportional to the biofilm biomass.

Protocol 2: Confocal Laser Scanning Microscopy (CLSM) for Biofilm Visualization

CLSM is a powerful, non-destructive technique for obtaining high-resolution, three-dimensional images of live biofilms, allowing for the analysis of structure, thickness, and cell viability.[14][15]

Materials:

• Culture vessel suitable for microscopy (e.g., glass-bottom dish, flow cell)

• Fluorescent stains (e.g., SYTO 9 for live cells, Propidium Iodide for dead cells)

• Confocal microscope

Methodology:

• Biofilm Growth: Grow the biofilm on a suitable surface (e.g., glass coverslip) within a petri dish or flow cell system, with or without the presence of amoxicillin-clavulanate.

• Staining: Gently wash the biofilm with a buffer to remove planktonic cells. Add a solution containing fluorescent stains (e.g., LIVE/DEAD BacLight kit) and incubate in the dark as per the manufacturer's instructions.

• Imaging: Mount the sample on the confocal microscope stage. Acquire a series of z-stack images by scanning through the depth of the biofilm.[14]

• Image Analysis: Use imaging software (e.g., ImageJ) to reconstruct a 3D model of the biofilm.[16] This allows for the quantification of various parameters such as biomass, surface area coverage, average thickness, and the ratio of live to dead cells.[17]

Caption: General Experimental Workflow for Biofilm Quantification.

Conclusion

Amoxicillin-clavulanate demonstrates a complex and variable effect on bacterial biofilms. Its primary utility appears to be in the prevention of biofilm formation by susceptible organisms, such as staphylococci, at sub-inhibitory concentrations.[5][6] For the eradication of established biofilms, its efficacy is limited and highly species-dependent, often requiring supra-inhibitory concentrations and showing poor results against robust biofilm formers like P. aeruginosa.[5] The paradoxical induction of biofilm formation at very low antibiotic concentrations in some species highlights the need for careful dose consideration in clinical applications.[7] Future research should focus on combination therapies that could enhance the penetration of amoxicillin-clavulanate into the biofilm matrix or disrupt the biofilm structure, thereby increasing its efficacy against these resilient bacterial communities.

References

• 1. Microbial biofilm: formation, architecture, antibiotic resistance, and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibiotic-induced biofilm formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Antibiofilm effects of amoxicillin-clavulanic acid and levofloxacin in patients with chronic rhinosinusitis with nasal polyposis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Variations in Pseudomonas aeruginosa Biofilm Formation Influence Virulence and amoxicillin Resistance | World Journal of Experimental Biosciences [journals.uniscipub.com]
• 8. Antimicrobial Treatment of Staphylococcus aureus Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of antibiotics on Staphylococcus aureus biofilm formation associated with Peri-implantitis - ProQuest [proquest.com]
• 10. researchgate.net [researchgate.net]
• 11. static.igem.org [static.igem.org]
• 12. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 13. ableweb.org [ableweb.org]
• 14. Frontiers | Confocal Laser Scanning Microscopy for Analysis of Pseudomonas aeruginosa Biofilm Architecture and Matrix Localization [frontiersin.org]
• 15. Evaluating Bacterial Biofilms With Confocal Imaging | Technology Networks [technologynetworks.com]
• 16. A Guideline for Assessment and Characterization of Bacterial Biofilm Formation in the Presence of Inhibitory Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Genetic Basis of Amoxicillin-Clavulanate Resistance in Klebsiella pneumoniae: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Klebsiella pneumoniae, a Gram-negative opportunistic pathogen, is a significant cause of nosocomial and community-acquired infections. The combination of amoxicillin (B794), a β-lactam antibiotic, and clavulanate, a β-lactamase inhibitor, has long been a frontline treatment for infections caused by this bacterium. However, the emergence and global spread of amoxicillin-clavulanate resistant K. pneumoniae poses a serious therapeutic challenge. This guide provides a comprehensive overview of the genetic mechanisms underpinning this resistance, detailed experimental protocols for their identification, and quantitative data to inform research and development efforts.

The primary mechanisms of resistance to amoxicillin-clavulanate in K. pneumoniae are multifaceted and often synergistic. They principally involve the production of β-lactamase enzymes that are not effectively inhibited by clavulanate, alterations in the bacterial outer membrane that reduce drug influx, and the active efflux of the antibiotic from the bacterial cell. Understanding these mechanisms at a molecular level is crucial for the development of novel diagnostic tools and therapeutic strategies to combat resistant infections.

Core Resistance Mechanisms

Amoxicillin-clavulanate resistance in K. pneumoniae is primarily driven by three key genetic and physiological alterations:

• β-Lactamase Production: This is the most significant mechanism of resistance. While clavulanate is designed to inhibit many common β-lactamases, certain enzymes can overwhelm its inhibitory capacity or are inherently resistant to it.

• Porin Mutations: Alterations in the outer membrane porins, chiefly OmpK35 and OmpK36, can restrict the entry of amoxicillin and clavulanate into the bacterial cell, thereby reducing their effective concentration at the target site.

• Efflux Pump Overexpression: Increased expression of efflux pumps can actively transport amoxicillin and clavulanate out of the bacterial cell, further diminishing their intracellular accumulation and efficacy.

These mechanisms can act in concert, leading to high levels of resistance. For instance, the combination of a potent β-lactamase and reduced porin expression can have a synergistic effect on the minimum inhibitory concentration (MIC) of amoxicillin-clavulanate.

Signaling Pathway for β-Lactam Resistance

The following diagram illustrates the interplay of β-lactamase production and penicillin-binding protein (PBP) modification in conferring resistance to β-lactam antibiotics.

A Structural Deep Dive: The Molecular Interactions of Amoxicillin with Bacterial Transpeptidases

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Amoxicillin (B794), a cornerstone of the β-lactam class of antibiotics, exerts its bactericidal effects by disrupting the synthesis of the bacterial cell wall.[1][2] This guide provides a detailed structural and quantitative analysis of its mechanism of action, focusing on the binding of amoxicillin to its primary molecular targets: the bacterial transpeptidases, also known as Penicillin-Binding Proteins (PBPs).[2][3] A thorough understanding of this interaction is critical for addressing the growing challenge of antibiotic resistance and for the rational design of new therapeutic agents.

Core Mechanism: Covalent Inhibition of Peptidoglycan Synthesis

The structural integrity of the bacterial cell wall is maintained by a mesh-like polymer called peptidoglycan.[3] The final and crucial step in its synthesis is the cross-linking of adjacent peptide chains, a reaction catalyzed by transpeptidases.[2] Amoxicillin's efficacy lies in its ability to irreversibly inhibit these enzymes.[4]

Structurally, the β-lactam ring of amoxicillin mimics the D-alanyl-D-alanine (D-Ala-D-Ala) moiety, the natural substrate of the transpeptidase.[2][5] This structural similarity allows amoxicillin to enter the active site of the PBP.[5] Once positioned, the highly reactive carbonyl group of the β-lactam ring is attacked by a nucleophilic serine residue (e.g., Ser294 in P. aeruginosa PBP3 or Ser368 in H. pylori PBP1A) within the enzyme's active site.[5][6] This results in the formation of a stable, covalent acyl-enzyme complex, effectively inactivating the enzyme and halting peptidoglycan cross-linking.[3][5] The weakened cell wall can no longer withstand the internal osmotic pressure, leading to cell lysis and bacterial death.[1][3]

Caption: Mechanism of Amoxicillin Action on Bacterial Transpeptidase.

Quantitative Analysis of Amoxicillin-Transpeptidase Binding

The interaction between amoxicillin and bacterial transpeptidases has been quantified through various experimental and computational methods. These studies provide crucial data on binding affinity and inhibitory activity, which are essential for understanding efficacy and resistance mechanisms.

Parameter	Organism / PBP	Value	Method	Reference
Binding Affinity	Staphylococcus aureus PBP1a	-8.64 kcal/mol	Molecular Docking	[7]
Free Binding Energy (ΔTOTAL)	Staphylococcus aureus PBP1a	-32.65 kcal/mol	MM-PBSA	[7][8]
IC₅₀	Rat PepT2	270 µM ± 39	Radiotracer Uptake Inhibition
Minimum Inhibitory Concentration (MIC)	Helicobacter pylori (Resistant Strains)	> 0.125 µg/mL	E-test	[6]
Minimum Inhibitory Concentration (MIC) Range	Bacteroides fragilis group	0.5 - 32 mg/L	Broth Dilution	[9]
Minimum Bactericidal Concentration (MBC)	Bacteroides fragilis group	2- to 4-fold the MIC	Broth Dilution	[9]

Key Molecular Interactions

High-resolution structural studies have identified the specific amino acid residues within the PBP active site that are crucial for amoxicillin binding. Beyond the covalent bond with the catalytic serine, a network of non-covalent interactions stabilizes the complex.

PBP Target	Interacting Residue	Type of Interaction	Reference
P. aeruginosa PBP3	Ser294	Covalent Bond	[5]
P. aeruginosa PBP3	Thr487	Hydrogen Bond	[5]
P. aeruginosa PBP3	Ser485	Hydrogen Bond	[5]
P. aeruginosa PBP3	Lys484	Hydrogen Bond	[5]
P. aeruginosa PBP3	Ser349	Hydrogen Bond	[5]
P. aeruginosa PBP3	Asn351	Hydrogen Bond	[5]
H. pylori PBP1A	Ser368	Covalent Bond	[6]
S. pneumoniae PBP1A	Ser370	Covalent Bond	[6]

Experimental Protocols for Structural Analysis

A multi-faceted approach combining microbiology, biochemistry, and computational methods is employed to elucidate the structural basis of amoxicillin's interaction with transpeptidases.

Caption: Experimental Workflow for Amoxicillin-PBP Structural Analysis.

Antimicrobial Susceptibility Testing (MIC Determination)

• Objective: To determine the minimum concentration of amoxicillin that inhibits visible bacterial growth.

• Protocol (Broth Microdilution):

  • Prepare a serial two-fold dilution of amoxicillin in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth.

  • Prepare a standardized bacterial inoculum to a turbidity equivalent to a 0.5 McFarland standard (~1 x 10⁸ CFU/mL), then dilute to a final concentration of ~5 x 10⁵ CFU/mL in the wells.[7]

  • Include positive (bacteria, no antibiotic) and negative (broth only) controls.

  • Incubate the plates at 37°C for 18-24 hours.[7]

  • The MIC is the lowest concentration of amoxicillin at which no visible growth is observed.[10]

X-ray Crystallography of PBP-Amoxicillin Complex

• Objective: To determine the high-resolution three-dimensional structure of amoxicillin bound to the transpeptidase active site.

• Protocol Outline:

  • Protein Expression and Purification: The gene encoding the target PBP is cloned into an expression vector and transformed into a suitable host (e.g., E. coli). The protein is overexpressed and purified to homogeneity using chromatographic techniques (e.g., affinity, ion exchange, size exclusion).

  • Crystallization: The purified PBP is incubated with a molar excess of amoxicillin to form the covalent complex. This complex is then subjected to crystallization screening using various precipitants, buffers, and additives to find conditions that yield diffraction-quality crystals.

  • Data Collection and Processing: Crystals are cryo-cooled and exposed to a high-intensity X-ray beam. The resulting diffraction pattern is recorded and processed to determine unit cell parameters, space group, and reflection intensities.

  • Structure Solution and Refinement: The structure is solved using molecular replacement (if a homologous structure exists) or other phasing methods. The initial model is then refined against the experimental data to produce a final, high-resolution atomic model of the PBP-amoxicillin complex.[11]

Molecular Docking and Dynamics Simulation

• Objective: To computationally model the binding pose of amoxicillin in the PBP active site and to analyze the stability and energetics of the complex.

• Protocol Outline:

  • System Preparation: A high-resolution crystal structure of the target PBP is obtained from the Protein Data Bank (PDB) or generated via homology modeling.[11] The 3D structure of amoxicillin is prepared.

  • Molecular Docking: A docking program (e.g., AutoDock, Glide) is used to predict the preferred binding orientation of amoxicillin within the PBP's active site. The program samples various conformations and scores them based on a scoring function, with the lowest energy pose typically representing the most favorable binding mode.[6][7]

  • Molecular Dynamics (MD) Simulation: The top-ranked docked complex is placed in a simulated aqueous environment. An MD simulation is run for an extended period (e.g., 100 ns) to observe the dynamic behavior of the complex over time.[7][12] Analysis of the trajectory can reveal the stability of key interactions and conformational changes.

  • Binding Free Energy Calculation: Techniques like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM-PBSA) are applied to the MD trajectory to calculate the binding free energy, providing a more accurate estimate of binding affinity than docking scores alone.[7][8]

Conclusion

The structural analysis of amoxicillin's interaction with bacterial transpeptidases provides a clear and detailed picture of its bactericidal mechanism. By forming a stable covalent adduct in the enzyme's active site, amoxicillin effectively shuts down the essential process of cell wall construction. The quantitative data from binding assays and computational studies, combined with high-resolution structural models, are invaluable for understanding the basis of its efficacy. Furthermore, these detailed molecular insights are fundamental to identifying the structural changes in PBPs that lead to antibiotic resistance, thereby guiding the development of next-generation antibiotics capable of overcoming these evolving threats.

References

• 1. Amoxicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Amoxicillin Trihydrate? [synapse.patsnap.com]
• 4. pexacy.com [pexacy.com]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Amoxicillin [pdb101.rcsb.org]
• 6. The penicillin binding protein 1A of Helicobacter pylori, its amoxicillin binding site and access routes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Integrated experimental and computational analysis reveals amoxicillin binding dynamics to PBP1a in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Kinetics of antimicrobial activity of amoxicillin/clavulanic acid and metronidazole against beta-lactamase-producing Bacteroides fragilis group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reactions of Peptidoglycan-Mimetic β-Lactams with Penicillin-Binding Proteins In Vivo and in Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Contribution of Specific Amino Acid Changes in Penicillin Binding Protein 1 to Amoxicillin Resistance in Clinical Helicobacter pylori isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Simultaneous Quantification of Amoxicillin and Clavulanic Acid in Plasma by HPLC

Introduction

Amoxicillin (B794) is a broad-spectrum, semi-synthetic penicillin antibiotic used to treat a variety of bacterial infections. Clavulanic acid is a β-lactamase inhibitor that is often combined with amoxicillin to overcome resistance in bacteria that secrete β-lactamase. The simultaneous quantification of amoxicillin and clavulanic acid in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. This document provides a detailed high-performance liquid chromatography (HPLC) method for the simultaneous determination of these two compounds in human plasma.

Principle

This method utilizes reversed-phase HPLC with ultraviolet (UV) detection to separate and quantify amoxicillin and clavulanic acid in human plasma samples.[1][2] Plasma samples are first deproteinized to remove interfering substances. The supernatant is then injected into the HPLC system. The compounds are separated on a C8 or C18 reversed-phase column using an isocratic or gradient mobile phase.[1][2][3] Detection is typically performed at 220 nm or 228 nm.[1][2] Quantification is achieved by comparing the peak areas of the analytes in the plasma samples to those of known standards.

Experimental Protocols

Materials and Reagents

• Amoxicillin trihydrate reference standard

• Clavulanate potassium reference standard

• Internal standard (e.g., terbutaline (B1683087) or 4-hydroxytolbutamide)[3][4]

• HPLC grade acetonitrile (B52724)

• HPLC grade methanol[1][2]

• Monobasic potassium phosphate (B84403)

• Disodium hydrogen phosphate[2]

• Orthophosphoric acid

• Formic acid[3][4]

• Tetramethylammonium (B1211777) chloride[1]

• Human plasma (drug-free)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Pump (isocratic or gradient)

  • Autosampler

  • Column oven

  • UV-Vis detector or Mass Spectrometry (MS) detector[1][4]

• Analytical balance

• pH meter

• Centrifuge

• Vortex mixer

• Pipettes

Chromatographic Conditions

The following table summarizes typical chromatographic conditions for the simultaneous analysis of amoxicillin and clavulanic acid.

Parameter	Condition 1 (UV Detection)	Condition 2 (MS Detection)
Column	Reversed-phase C8[1]	Poroshell 120 EC-C18 (100 x 4.6 mm, 2.7 µm)[3]
Mobile Phase	Acetonitrile, phosphate solution, and tetramethylammonium chloride solution[1]	A: 0.1% aqueous formic acidB: Acetonitrile[3]
Flow Rate	1.0 mL/min	0.50 mL/min[3]
Injection Volume	100 µL[1]	5 µL
Column Temperature	Ambient	40°C
Detection Wavelength	220 nm[1]	ESI-MS in negative selected ion monitoring (SIM) mode[4]
Run Time	< 10 minutes[1]	Not specified

Preparation of Standard Solutions and Quality Controls

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve amoxicillin and clavulanic acid reference standards in an appropriate solvent (e.g., water or a mixture of methanol (B129727) and water) to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions with the mobile phase to create working standard solutions for the calibration curve.

• Calibration Standards: Spike drug-free human plasma with the working standard solutions to obtain calibration standards at various concentration levels. For example, for amoxicillin: 0.625, 1.25, 2.5, 5, 10, and 20 mg/L and for clavulanic acid: 0.3125, 0.625, 1.25, 2.5, 5, and 10 mg/L.[1]

• Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at low, medium, and high concentrations, independent of the calibration standards.[3]

Sample Preparation (Protein Precipitation)

• Thaw frozen plasma samples in an ice-water bath before analysis.[3]

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 300 µL of ice-cold acetonitrile (containing the internal standard, if used).[3]

• Vortex the mixture for 5 minutes.[3]

• Centrifuge the samples at a high speed (e.g., 14,000 x g) for 5 minutes at 10°C.[5]

• Transfer the supernatant to a clean tube.

• Inject a portion of the supernatant (e.g., 5-100 µL) into the HPLC system.

Experimental Workflow

Caption: Overall experimental workflow for the HPLC analysis.

Method Validation

The analytical method should be validated according to international guidelines to ensure its reliability. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.998[1]
Accuracy	Bias < 7%[1]
Precision (Intra- and Inter-day)	Relative Standard Deviation (RSD) < 15%[1]
Recovery	91 to 102% for both analytes[1]
Limit of Quantification (LOQ)	Amoxicillin: 0.625 mg/L, Clavulanic Acid: 0.3125 mg/L (UV)[1]Amoxicillin: 0.12 µg/mL, Clavulanic Acid: 0.062 µg/mL (MS)[4]
Stability	Samples are considered stable if the results are within ±15% of the nominal concentration.[3]

Quantitative Data Summary

Linearity

Analyte	Calibration Range	Correlation Coefficient (r²)
Amoxicillin	0.625 - 20 mg/L[1]	> 0.998[1]
Clavulanic Acid	0.3125 - 10 mg/L[1]	> 0.998[1]
Amoxicillin (LC-MS/MS)	10 - 15,000 ng/mL[3]	≥ 0.9945[3]
Clavulanic Acid (LC-MS/MS)	20 - 10,000 ng/mL[3]	≥ 0.9959[3]

Accuracy and Precision

Analyte	QC Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias)
Amoxicillin	Low, Med, High	< 15%[1]	< 15%[1]	< 7%[1]
Clavulanic Acid	Low, Med, High	< 15%[1]	< 15%[1]	< 7%[1]
Amoxicillin (LC-MS/MS)	LLOQ, Low, Med, High	≤ 7.08%[3]	≤ 7.08%[3]	-1.26% to 10.9%[3]
Clavulanic Acid (LC-MS/MS)	LLOQ, Low, Med, High	≤ 10.7%[3]	≤ 10.7%[3]	-4.41% to 8.73%[3]

Recovery

Analyte	Concentration Level	Mean Recovery (%)
Amoxicillin	Low, Med, High	91 - 102[1]
Clavulanic Acid	Low, Med, High	91 - 102[1]

Stability

Condition	Duration	Amoxicillin Stability (% of Initial)	Clavulanic Acid Stability (% of Initial)
Room Temperature	4 hours	Within ±15%	Within ±15%
Freeze-Thaw Cycles	3 cycles	Within ±15%	Within ±15%
Processed Sample (4°C)	24 hours	Within ±15%	Within ±15%
Long-term (-80°C)	60 days	Within ±15%	Within ±15%

Stability data is based on general acceptance criteria for bioanalytical method validation.[3]

Logical Relationship of Key Steps

Caption: Logical flow from method development to result reporting.

The described HPLC method is simple, rapid, accurate, and precise for the simultaneous quantification of amoxicillin and clavulanic acid in human plasma. The method has been validated and is suitable for use in pharmacokinetic and bioequivalence studies. The use of a mass spectrometry detector can significantly improve the sensitivity and selectivity of the assay.

References

• 1. Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of amoxicillin and clavulanic acid in human plasma by isocratic reversed-phase HPLC using UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]

Application Notes and Protocols for In Vitro Susceptibility Testing of Amoxicillin-Clavulanate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amoxicillin-clavulanate is a combination antimicrobial agent consisting of amoxicillin (B794), a broad-spectrum penicillin antibiotic, and clavulanic acid, a β-lactamase inhibitor. Amoxicillin acts by inhibiting the synthesis of the bacterial cell wall. However, its efficacy is limited against bacteria that produce β-lactamase enzymes, which inactivate the antibiotic. Clavulanic acid irreversibly binds to and inactivates these enzymes, thereby protecting amoxicillin from degradation and restoring its antibacterial activity against resistant strains.[1][2] Accurate in vitro susceptibility testing is crucial for determining the effectiveness of amoxicillin-clavulanate against specific bacterial isolates and for guiding appropriate clinical use.

This document provides detailed application notes and protocols for three common methods of in vitro susceptibility testing for amoxicillin-clavulanate: broth microdilution, disk diffusion (Kirby-Bauer), and the gradient diffusion strip test (Etest). These protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action: A Synergistic Effect

The synergistic interaction between amoxicillin and clavulanic acid is essential for its broad-spectrum activity.

Caption: Mechanism of action of amoxicillin-clavulanate.

Quantitative Data Summary

Table 1: CLSI and EUCAST Interpretive Criteria for Amoxicillin-Clavulanate against Enterobacterales

Guideline	Method	Susceptible (S)	Intermediate (I)	Resistant (R)
CLSI	Broth Dilution (MIC in µg/mL)	≤ 8/4	16/8	≥ 32/16
Disk Diffusion (Zone Diameter in mm)	≥ 18	14-17	≤ 13
EUCAST	Broth Dilution (MIC in µg/mL)	≤ 8	-	> 8
Disk Diffusion (Zone Diameter in mm)	≥ 18	-	< 18

Note: For CLSI, amoxicillin-clavulanate concentrations are expressed as amoxicillin/clavulanic acid in a 2:1 ratio. For EUCAST, the MIC is for amoxicillin, and the concentration of clavulanic acid is fixed at 2 mg/L.

Table 2: Quality Control (QC) Ranges for Amoxicillin-Clavulanate

QC Strain	Method	CLSI QC Range	EUCAST QC Range
Escherichia coli ATCC® 25922™	Broth Dilution (MIC in µg/mL)	2/1 - 8/4	2-8
Disk Diffusion (Zone Diameter in mm)	18-24	18-24
Escherichia coli ATCC® 35218™	Broth Dilution (MIC in µg/mL)	4/2 - 16/8	4-16
Disk Diffusion (Zone Diameter in mm)	17-22	17-22

Experimental Protocols

Broth Microdilution Method (CLSI M07)

This method determines the minimum inhibitory concentration (MIC) of amoxicillin-clavulanate required to inhibit the growth of a bacterial isolate.

Caption: Broth microdilution workflow.

Detailed Methodology:

• Preparation of Antimicrobial Solution: Prepare a stock solution of amoxicillin-clavulanate in a 2:1 ratio. For example, dissolve amoxicillin and clavulanic acid powders in a suitable solvent to achieve a final concentration of 1280/640 µg/mL.

• Inoculum Preparation: From a pure, 18-24 hour culture on a non-selective agar (B569324) plate, select 3-5 colonies and suspend them in sterile broth or saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Inoculum Dilution: Dilute the standardized inoculum in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microdilution plate.

• Plate Inoculation: Within 15 minutes of preparation, inoculate each well of a 96-well microdilution plate containing serial two-fold dilutions of amoxicillin-clavulanate in CAMHB with the diluted bacterial suspension. The final volume in each well should be 100 µL.

• Incubation: Incubate the plates in an ambient air incubator at 35°C ± 2°C for 16-20 hours.

• Reading Results: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of amoxicillin-clavulanate that completely inhibits visible bacterial growth.

• Quality Control: Concurrently, test the appropriate QC strains (e.g., E. coli ATCC® 25922™ and E. coli ATCC® 35218™). The resulting MICs should fall within the acceptable ranges specified in Table 2.

Disk Diffusion Method (Kirby-Bauer) (CLSI M02)

This method assesses the susceptibility of a bacterial isolate to amoxicillin-clavulanate by measuring the diameter of the zone of growth inhibition around a disk impregnated with a specific amount of the drug.

Caption: Disk diffusion (Kirby-Bauer) workflow.

Detailed Methodology:

• Inoculum Preparation: Prepare a standardized inoculum as described in the broth microdilution protocol (Step 2).

• Plate Inoculation: Within 15 minutes of preparation, dip a sterile cotton swab into the adjusted inoculum suspension and remove excess fluid by pressing the swab against the inside of the tube.[3] Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.[3][4]

• Disk Application: Aseptically apply an amoxicillin-clavulanate disk (containing 20 µg of amoxicillin and 10 µg of clavulanic acid) to the surface of the inoculated agar plate.[4] Ensure the disk is in firm contact with the agar.

• Incubation: Invert the plates and incubate them in an ambient air incubator at 35°C ± 2°C for 16-18 hours.

• Reading Results: After incubation, measure the diameter of the zone of complete growth inhibition to the nearest millimeter using a ruler or calipers.

• Quality Control: Concurrently, test the appropriate QC strains. The zone diameters should fall within the acceptable ranges specified in Table 2.

Gradient Diffusion Strip Test (Etest)

This method utilizes a plastic strip impregnated with a predefined gradient of amoxicillin-clavulanate to determine the MIC.

References

• 1. goums.ac.ir [goums.ac.ir]
• 2. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 3. microbenotes.com [microbenotes.com]
• 4. hardydiagnostics.com [hardydiagnostics.com]

Application Notes and Protocols for Animal Models in Amoxicillin-Clavulanate Efficacy Studies for Respiratory Infections

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established animal models used to evaluate the in vivo efficacy of amoxicillin-clavulanate in treating respiratory tract infections. The protocols detailed below are designed to offer a standardized framework for conducting such studies, ensuring reproducibility and comparability of results.

Introduction

Amoxicillin-clavulanate is a widely prescribed antibiotic for community-acquired respiratory infections. Evaluating its efficacy against key pathogens such as Streptococcus pneumoniae and Haemophilus influenzae, particularly with emerging resistance, necessitates robust preclinical animal models. These models are crucial for understanding pharmacokinetic/pharmacodynamic (PK/PD) relationships and for predicting clinical outcomes. This document outlines protocols for murine and rat models of pneumonia and otitis media, which are the most common preclinical systems for these investigations.

Animal Models for Streptococcus pneumoniae Respiratory Infections

Murine Pneumonia Model

The mouse pneumonia model is a well-established and cost-effective model for assessing the efficacy of antibiotics against S. pneumoniae.

Experimental Workflow

Caption: Workflow for the murine pneumonia model.

Detailed Protocol:

• Animal Selection: Use specific pathogen-free (SPF) mice, such as outbred CD-1 or inbred C57BL/6 strains, typically 6-8 weeks old.[1]

• Acclimatization: House animals in a controlled environment for at least 7 days prior to the experiment to allow for adaptation.

• Immunosuppression (Optional): To establish a more severe infection, neutropenia can be induced. A common method is the intraperitoneal administration of cyclophosphamide (B585) (150 mg/kg) four days before infection and a second dose (100 mg/kg) one day before infection.[1]

• Bacterial Inoculum Preparation: Culture the desired S. pneumoniae strain on blood agar (B569324) plates. Resuspend colonies in sterile saline or phosphate-buffered saline (PBS) to the desired concentration, typically 10^6 to 10^7 colony-forming units (CFU) in a volume of 20-50 µL.

• Infection:

  • Anesthetize the mice using isoflurane (B1672236) or a ketamine/xylazine cocktail.

  • For intranasal inoculation, hold the mouse in a vertical position and gently instill the bacterial suspension into the nares.

  • For intratracheal inoculation, a more direct lung delivery method, surgically expose the trachea and inject the inoculum.

• Treatment:

  • Initiate treatment with amoxicillin-clavulanate at a predetermined time post-infection (e.g., 2-4 hours).

  • Administer the drug via a clinically relevant route, such as oral gavage or subcutaneous injection, at specified dosing intervals. Dosing regimens can be designed to simulate human pharmacokinetic profiles.[2]

• Efficacy Endpoints:

  • Bacterial Load: At the study endpoint (e.g., 24 or 48 hours after the start of treatment), euthanize the mice. Aseptically remove the lungs, homogenize the tissue, and perform serial dilutions for CFU plating to determine the bacterial burden per gram of tissue.

  • Survival: For lethal infection models, monitor the animals for a specified period (e.g., 7-10 days) and record mortality.

Quantitative Data Summary:

Animal Model	Pathogen Strain	Amoxicillin-Clavulanate Dose	Efficacy Outcome	Reference
Mouse	S. pneumoniae (penicillin-susceptible)	7 mg/kg (amoxicillin equivalent)	Significant reduction in bacterial numbers in the thigh and 0% mortality compared to 100% in untreated animals.	[3]
Mouse	S. pneumoniae (penicillin-resistant, MIC 2-4 µg/mL)	Simulating 1 g/8 h oral dose in humans	Bactericidal effect in serum and lung tissue.	[2]

Rat Pneumonia Model

The rat model allows for the collection of larger sample volumes and can be used to simulate human plasma concentrations of antibiotics through computer-controlled intravenous infusions.[4][5]

Experimental Workflow

References

• 1. Expert workshop summary: Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amoxicillin Is Effective against Penicillin-Resistant Streptococcus pneumoniae Strains in a Mouse Pneumonia Model Simulating Human Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two Pharmacodynamic Models for Assessing the Efficacy of Amoxicillin-Clavulanate against Experimental Respiratory Tract Infections Caused by Strains of Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two pharmacodynamic models for assessing the efficacy of amoxicillin-clavulanate against experimental respiratory tract infections caused by strains of Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Application Notes and Protocols: Amoxicillin-Clavulanate in Veterinary Medicine for Canine Skin Infections

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amoxicillin-clavulanate is a widely utilized broad-spectrum antibiotic in veterinary medicine for the management of bacterial skin infections (pyoderma) in canines.[1][2][3] This combination drug leverages the bactericidal action of amoxicillin (B794), a β-lactam antibiotic, and the β-lactamase-inhibiting properties of clavulanic acid.[4][5][6] Clavulanate extends the spectrum of amoxicillin to include β-lactamase-producing strains of bacteria, which are common pathogens in canine pyoderma, most notably Staphylococcus pseudintermedius.[7] These application notes provide a comprehensive overview of the use of amoxicillin-clavulanate for treating canine skin infections, including clinical data, experimental protocols, and the underlying mechanism of action.

Clinical Efficacy and Dosage

Summary of Clinical Applications

Amoxicillin-clavulanate is indicated for the treatment of various skin and soft tissue infections in dogs, including superficial and deep pyoderma, abscesses, and cellulitis caused by susceptible bacterial strains.[8][9]

Quantitative Data on Dosage and Treatment Duration

The recommended dosage and duration of amoxicillin-clavulanate therapy for canine skin infections are summarized in the table below. It is crucial to note that treatment protocols may vary based on the severity of the infection and the clinical response of the animal.

Infection Type	Recommended Dosage (Amoxicillin component)	Frequency	Typical Duration of Treatment	Special Considerations
Superficial/Juvenile Pyoderma	6.25 mg/lb (13.75 mg/kg) of body weight[8][9][10]	Twice a day (every 12 hours)[8][9][10]	5-7 days, or for 48 hours after all symptoms have subsided.[8][9][10]	If no response is seen after 5 days, therapy should be re-evaluated.[8][9][10] Topical therapy is often recommended as a first-line treatment for superficial pyoderma to reduce the use of systemic antimicrobials.[7][11][12][13]
Deep Pyoderma	6.25 mg/lb (13.75 mg/kg) of body weight[8][9][10]	Twice a day (every 12 hours)[8][9][10]	May require treatment for 21 days; the maximum duration should not exceed 30 days.[8][9][10]	Systemic therapy is generally necessary for deep pyoderma.[7][12]
Abscesses and Wounds	6.25 mg/lb (13.75 mg/kg) of body weight[8][10]	Twice a day (every 12 hours)[8][10]	5-7 days, or for 48 hours after all symptoms have subsided.[8][10]	The maximum duration of treatment should not exceed 30 days.[8][10]

Experimental Protocols

Protocol for Bacterial Culture and Susceptibility Testing

Objective: To isolate and identify the causative bacterial pathogen(s) from a canine skin lesion and determine their susceptibility to various antimicrobial agents, including amoxicillin-clavulanate. This is crucial for guiding appropriate antibiotic therapy, especially in cases of recurrent or non-responsive pyoderma.[7][14]

Materials:

• Sterile culture swabs with transport medium

• Sterile 25-gauge needles

• Sterile scissors or clippers (optional)

• Microscope slides

• Stains for cytology (e.g., Diff-Quik)

• Bacterial culture plates (e.g., Blood Agar (B569324), MacConkey Agar)

• Antimicrobial susceptibility testing discs or automated system (e.g., VITEK, MicroScan)

• Incubator

Methodology:

• Sample Collection:

  • Identify an appropriate lesion for sampling, such as an intact pustule, the leading edge of an epidermal collarette, or a draining tract.[15]

  • For an intact pustule, do not prep the surface to avoid rupturing it.[15]

  • If necessary, clip the hair around the lesion with sterile scissors.[14]

  • Aseptically lance the pustule with a sterile 25-gauge needle.[14][15]

  • Collect the purulent material using a sterile culture swab.[15]

  • For epidermal collarettes, sample the periphery.[15]

  • For draining tracts, insert the swab deep into the tract.[15]

  • Place the swab into the transport medium.

• Cytology:

  • Gently roll a separate swab from the lesion onto a microscope slide.

  • Heat-fix and stain the slide.

  • Examine under a microscope to identify the types of bacteria (e.g., cocci, rods) and the presence of inflammatory cells. The presence of intracellular bacteria is indicative of infection.[16]

• Bacterial Culture:

  • In the laboratory, streak the culture swab onto appropriate agar plates.

  • Incubate the plates at 37°C for 24-48 hours.

  • Examine the plates for bacterial growth and identify the colonies based on their morphology.

• Antimicrobial Susceptibility Testing (AST):

  • Perform AST on the isolated pathogen(s) using a standardized method (e.g., Kirby-Bauer disk diffusion or broth microdilution).

  • Include a disk for amoxicillin-clavulanate.

  • Measure the zones of inhibition (for disk diffusion) or determine the Minimum Inhibitory Concentration (MIC) to assess the susceptibility of the bacteria to the tested antibiotics.

Mechanism of Action and Resistance

Signaling Pathway of Amoxicillin-Clavulanate Action

Caption: Mechanism of action of amoxicillin-clavulanate.

Amoxicillin, a β-lactam antibiotic, functions by inhibiting the synthesis of the bacterial cell wall.[5] It specifically targets and binds to penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[4] This disruption of the cell wall integrity leads to cell lysis and bacterial death.[17]

However, some bacteria have developed resistance by producing β-lactamase enzymes, which inactivate amoxicillin by hydrolyzing its β-lactam ring.[5] Clavulanic acid is a β-lactamase inhibitor that has minimal antimicrobial activity on its own.[9][10] It binds to and inactivates β-lactamase enzymes, thereby protecting amoxicillin from degradation.[17][18] This synergistic combination allows amoxicillin to effectively kill bacteria that would otherwise be resistant.[6][19]

Experimental and Diagnostic Workflow

The following diagram illustrates a typical workflow for the diagnosis and treatment of canine pyoderma, incorporating the use of amoxicillin-clavulanate.

Caption: Diagnostic and treatment workflow for canine pyoderma.

Conclusion

Amoxicillin-clavulanate remains a valuable therapeutic agent for the management of canine bacterial skin infections. Its broad spectrum of activity, particularly against β-lactamase-producing staphylococci, makes it an effective choice in many clinical scenarios. However, the principles of antimicrobial stewardship should always be applied. This includes confirming the presence of a bacterial infection through cytology, considering topical therapy as a first-line treatment for superficial pyoderma, and utilizing culture and susceptibility testing to guide antibiotic selection in recurrent or resistant cases. Adherence to these protocols will help to ensure the continued efficacy of this important antibiotic in veterinary medicine.

References

• 1. goodrx.com [goodrx.com]
• 2. Amoxicillin-Clavulanic Acid | VCA Animal Hospitals [vcahospitals.com]
• 3. Zoetis [zoetisus.com]
• 4. ldh.la.gov [ldh.la.gov]
• 5. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. idstewardship.com [idstewardship.com]
• 7. msdvetmanual.com [msdvetmanual.com]
• 8. Amoxicillin and Clavulanate  Potassium for Oral Suspension  Drops [dailymed.nlm.nih.gov]
• 9. zoetisus.com [zoetisus.com]
• 10. medi-vet.com [medi-vet.com]
• 11. todaysveterinarypractice.com [todaysveterinarypractice.com]
• 12. Antimicrobial use guidelines for canine pyoderma by the International Society for Companion Animal Infectious Diseases (ISCAID) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wormsandgermsblog.com [wormsandgermsblog.com]
• 14. Canine Bacterial Pyoderma: Indications and Skin Sampling Techniques [ksvdl.org]
• 15. Zoetis [www2.zoetis.ca]
• 16. zoetisus.com [zoetisus.com]
• 17. youtube.com [youtube.com]
• 18. Amoxicillin/clavulanic acid - Wikipedia [en.wikipedia.org]
• 19. Amoxicillin + Clavulanate for Pets | PetPlace.com [petplace.com]

Application Notes and Protocols for Clinical Trial Design: Evaluating New Formulations of Amoxicillin-Clavulanate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for designing and conducting clinical trials to evaluate new formulations of amoxicillin-clavulanate. The focus is on establishing bioequivalence, assessing pharmacokinetic and pharmacodynamic profiles, and confirming clinical efficacy and safety.

Introduction

Amoxicillin-clavulanate is a widely prescribed broad-spectrum antibiotic combination.[1] The development of new oral formulations, such as extended-release tablets or improved suspensions, necessitates rigorous clinical evaluation to ensure they meet regulatory standards for safety, efficacy, and quality. This document outlines the key studies and methodologies required for a comprehensive clinical trial program.

The core components of a clinical trial program for a new amoxicillin-clavulanate formulation typically include:

• Phase 1: Pharmacokinetic and Bioequivalence Studies: To compare the absorption, distribution, metabolism, and excretion (ADME) of the new formulation against a reference product.

• Phase 3: Clinical Efficacy and Safety Studies: To demonstrate the new formulation's effectiveness and safety in treating specific infections.

Pharmacokinetic and Bioequivalence Studies

The primary goal of these studies is to compare the bioavailability of a new (test) formulation of amoxicillin-clavulanate with an existing (reference) formulation.

Study Design and Protocol

A typical bioequivalence study for an oral amoxicillin-clavulanate formulation follows a single-dose, two-treatment, two-period crossover design in healthy adult volunteers.[2][3][4]

Protocol: Bioequivalence Study of Amoxicillin-Clavulanate Oral Suspension

1. Objective: To compare the rate and extent of absorption of a new amoxicillin-clavulanate oral suspension (Test Product) with a reference oral suspension (Reference Product) under fasting conditions.

2. Study Population:

• Healthy adult male and non-pregnant, non-lactating female volunteers, typically aged 18-50 years.[4][5]
• Subjects undergo a comprehensive health screening, including medical history, physical examination, and laboratory tests.
• Exclusion criteria include a history of hypersensitivity to beta-lactam antibiotics, gastrointestinal disorders, and use of other medications.[4][6]

3. Study Design:

• Randomized, open-label, two-period, two-sequence, crossover design.[2][4]
• A washout period of at least 7 days separates the two treatment periods.[2][7]

4. Dosing and Administration:

• Subjects receive a single oral dose of the test or reference product after an overnight fast of at least 10 hours.[7][8]
• The dose is administered with a standardized volume of water (e.g., 240 mL).[9]
• Food is typically withheld for at least 4 hours post-dose.[1]

5. Blood Sampling:

• Venous blood samples are collected in K2-EDTA tubes at pre-dose (0 hour) and at multiple time points post-dose.[9]
• A typical sampling schedule includes: 0.25, 0.5, 0.75, 1, 1.5, 2, 2.5, 3, 4, 6, 8, and 10 hours after dosing.[9] For more detailed characterization of Cmax, more frequent sampling in the first 4 hours is recommended.[3]

6. Sample Handling and Analysis:

• Blood samples are centrifuged to separate plasma, which is then stored at -80°C until analysis.[9]
• Plasma concentrations of amoxicillin (B794) and clavulanic acid are determined using a validated LC-MS/MS method.

7. Pharmacokinetic and Statistical Analysis:

• Pharmacokinetic parameters (Cmax, AUC0-t, AUC0-∞, Tmax, and T1/2) are calculated for both amoxicillin and clavulanic acid.[2]
• The 90% confidence intervals for the ratio of the geometric means (test/reference) for Cmax, AUC0-t, and AUC0-∞ should fall within the acceptance range of 80-125% to establish bioequivalence.[2]

Bioanalytical Method Protocol: LC-MS/MS for Amoxicillin and Clavulanic Acid in Human Plasma

This protocol outlines a validated method for the simultaneous quantification of amoxicillin and clavulanic acid.

1. Sample Preparation (Protein Precipitation and Back-Extraction): [9]

• To 100 µL of human plasma, add an internal standard (e.g., amoxicillin-d4).[10]
• Add acetonitrile (B52724) to precipitate plasma proteins.
• Perform back-extraction using a mixture of distilled water and dichloromethane.[9]
• Centrifuge the samples and collect the aqueous supernatant for analysis.

2. Chromatographic Conditions: [9]

• Column: A reverse-phase C18 column (e.g., Poroshell 120 EC-C18).[9]
• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.[9]
• Flow Rate: 0.5 mL/min.[9]
• Injection Volume: 5 µL.[11]

3. Mass Spectrometric Detection: [9]

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[5][9]
• Detection: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• Amoxicillin: m/z 363.9 → 223.1[9]
• Clavulanate: m/z 198.0 → 135.8[9]

4. Calibration and Quality Control:

• Calibration curves are prepared in blank plasma over a validated concentration range (e.g., 10-15,000 ng/mL for amoxicillin and 20-10,000 ng/mL for clavulanate).[9]
• Quality control samples at low, medium, and high concentrations are analyzed with each batch of study samples to ensure accuracy and precision.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes typical pharmacokinetic parameters for different amoxicillin-clavulanate formulations.

Formulation	Amoxicillin Cmax (mg/L)	Amoxicillin AUC0-∞ (mg·h/L)	Clavulanic Acid Cmax (mg/L)	Clavulanic Acid AUC0-∞ (mg·h/L)
Amoxicillin/Clavulanate 250/62.5 mg Suspension	7.59 ± 1.45	19.32 ± 2.66	-	-
Amoxicillin/Clavulanate 500/125 mg Tablet	-	-	-	-
Amoxicillin/Clavulanate 875/125 mg Tablet	-	-	-	-
Amoxicillin/Clavulanate 2000/125 mg Extended-Release	-	-	-	-

Data to be populated from specific study results. The values from the 250/62.5 mg suspension are from a study comparing new formulations to a reference product.[8]

Phase 3 Clinical Efficacy and Safety Studies

These studies are designed to demonstrate the clinical efficacy and safety of the new amoxicillin-clavulanate formulation in the target patient population for specific indications.

Study Design and Protocol: Community-Acquired Pneumonia (CAP)

A randomized, double-blind, non-inferiority trial is a common design for evaluating a new formulation for CAP.[12]

Protocol: Efficacy and Safety of a New Amoxicillin-Clavulanate Formulation in Adults with CAP

1. Objective: To demonstrate that the new formulation is non-inferior to a standard amoxicillin-clavulanate formulation in the treatment of adults with CAP.

2. Study Population:

• Adults (e.g., ≥ 65 years) with a clinical and radiological diagnosis of CAP.[13][14]
• Inclusion criteria may include presence of cough, purulent sputum, dyspnea, and new infiltrate on chest X-ray.[14]
• Exclusion criteria often include severe pneumonia requiring ICU admission, known or suspected atypical pathogens, and contraindications to amoxicillin-clavulanate.[13]

3. Study Design:

• A multicenter, randomized, double-blind, active-controlled, non-inferiority trial.[12][13]
• Patients are randomized to receive either the new formulation or the standard formulation.

4. Treatment Regimen:

• Treatment duration is typically 5 to 7 days.[12][13][14]
• Example regimens:
• New Formulation: e.g., Amoxicillin-clavulanate 2000/125 mg twice daily.[12]
• Standard Formulation: e.g., Amoxicillin-clavulanate 875/125 mg twice daily.[12]

5. Efficacy Assessments:

• Primary Endpoint: Clinical success at the test-of-cure visit (e.g., days 16-37), defined as resolution of signs and symptoms of CAP without the need for additional antibiotic therapy.[12]
• Secondary Endpoints: Bacteriological response, clinical success at the end-of-therapy visit, and overall mortality.[12]

6. Safety Assessments:

• Monitoring and recording of all adverse events (AEs) and serious adverse events (SAEs).
• Laboratory safety tests (hematology, chemistry) at baseline and end of treatment.

7. Statistical Analysis:

• The primary efficacy analysis is based on a non-inferiority comparison of the clinical success rates between the two treatment groups.[12]
• A pre-specified non-inferiority margin is used (e.g., -10%).

Data Presentation: Clinical Efficacy in CAP

Treatment Group	Clinical Success Rate (Per-Protocol Population)	95% Confidence Interval for Difference
Amoxicillin-Clavulanate 2000/125 mg (7 days)	90.3%	(-3.0, 8.3)
Amoxicillin-Clavulanate 875/125 mg (7 days)	87.6%

Data from a study comparing two different dosing regimens of amoxicillin-clavulanate in the treatment of CAP.[12]

Study Design and Protocol: Acute Exacerbation of Chronic Bronchitis (AECB)

Protocol: Efficacy and Safety of a New Amoxicillin-Clavulanate Formulation in AECB

1. Objective: To evaluate the efficacy and safety of the new formulation compared to a standard regimen in patients with AECB.

2. Study Population:

• Adults with a diagnosis of chronic obstructive pulmonary disease (COPD) presenting with an acute exacerbation.
• Exacerbations are often classified based on the Anthonisen criteria (increased dyspnea, sputum volume, and sputum purulence).[15]

3. Study Design:

• Randomized, double-blind, active-controlled or placebo-controlled trial.[6][16]

4. Treatment Regimen:

• Treatment duration is typically 5 to 10 days.[6][15]
• Example regimens:
• New Formulation vs. Standard Amoxicillin-Clavulanate 500/125 mg three times daily.[6]

5. Efficacy Assessments:

• Primary Endpoint: Clinical cure at the end-of-treatment visit (e.g., day 10).[6]
• Secondary Endpoints: Time to next exacerbation, bacteriological eradication, and changes in symptom scores.[16]

6. Safety Assessments:

• Similar to the CAP protocol, with a focus on gastrointestinal side effects which are common with amoxicillin-clavulanate.

Data Presentation: Clinical Efficacy in AECB

Treatment Group	Clinical Cure Rate (End of Treatment)
Amoxicillin-Clavulanate 500/125 mg (10 days)	92.8%
Amoxicillin 500 mg (10 days)	90.9%

Data from a study comparing amoxicillin-clavulanate to amoxicillin alone in the treatment of AECB.[6]

Visualizations

Clinical Trial Workflow

Caption: Overall workflow for the clinical development of a new drug formulation.

Bioequivalence Study Design

Caption: Crossover design for a typical bioequivalence study.

Pharmacokinetic/Pharmacodynamic (PK/PD) Relationship

Caption: Relationship between pharmacokinetics, pharmacodynamics, and clinical efficacy.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. extranet.who.int [extranet.who.int]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy of amoxycillin versus amoxycillin/clavulanate in acute exacerbations of chronic pulmonary obstructive disease in primary care - PMC [pmc.ncbi.nlm.nih.gov]
• 7. storage.imrpress.com [storage.imrpress.com]
• 8. ojs2.sbmu.ac.ir [ojs2.sbmu.ac.ir]
• 9. mdpi.com [mdpi.com]
• 10. zenodo.org [zenodo.org]
• 11. wseas.com [wseas.com]
• 12. Double-Blind, Randomized Study of the Efficacy and Safety of Oral Pharmacokinetically Enhanced Amoxicillin-Clavulanate (2,000/125 Milligrams) versus Those of Amoxicillin-Clavulanate (875/125 Milligrams), Both Given Twice Daily for 7 Days, in Treatment of Bacterial Community-Acquired Pneumonia in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. clinicaltrials.eu [clinicaltrials.eu]
• 15. Short-course antibiotic treatment in acute exacerbations of chronic bronchitis and COPD: a meta-analysis of double-blind studies - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. respiratory-therapy.com [respiratory-therapy.com]

Application Notes and Protocols: Spectrophotometric Assay for Measuring Beta-Lactamase Inhibition by Clavulanic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for a spectrophotometric assay to measure the inhibition of beta-lactamase by clavulanic acid. This assay is a fundamental tool in antimicrobial research and drug development for screening and characterizing beta-lactamase inhibitors.

Introduction

Beta-lactam antibiotics, such as penicillins and cephalosporins, are a cornerstone of antibacterial therapy. However, the emergence of bacterial resistance, primarily through the production of beta-lactamase enzymes, poses a significant global health threat.[1] These enzymes hydrolyze the amide bond in the beta-lactam ring, inactivating the antibiotic.[1][2] Clavulanic acid, isolated from Streptomyces clavuligerus, is a potent "suicide inhibitor" that irreversibly inactivates many beta-lactamase enzymes.[1][3][4] While it has weak intrinsic antibacterial activity, its clinical significance lies in its combination with beta-lactam antibiotics like amoxicillin (B794) to protect them from degradation.[1][5][6]

This document outlines a robust and high-throughput spectrophotometric assay using the chromogenic cephalosporin, nitrocefin (B1678963), to determine the inhibitory activity of clavulanic acid against beta-lactamases.[7][8]

Principle of the Assay

The assay relies on the hydrolysis of nitrocefin by beta-lactamase. Nitrocefin is a chromogenic substrate that changes color from yellow (λmax ≈ 390 nm) to red (λmax ≈ 486 nm) upon cleavage of its beta-lactam ring.[7][9] The rate of this color change is directly proportional to the beta-lactamase activity and can be monitored spectrophotometrically.[7] In the presence of an inhibitor like clavulanic acid, the rate of nitrocefin hydrolysis will decrease, providing a measure of the inhibitor's potency.[10][11]

Mechanism of Beta-Lactamase Inhibition by Clavulanic Acid

Clavulanic acid acts as a progressive and irreversible inhibitor of many beta-lactamases.[3][12] The inhibition process involves a multi-step mechanism:

• Reversible Binding: Clavulanic acid first binds non-covalently to the active site of the beta-lactamase, forming a reversible Michaelis-Menten complex.[1]

• Acyl-Enzyme Intermediate Formation: A catalytic serine residue in the enzyme's active site attacks the carbonyl carbon of clavulanic acid's beta-lactam ring. This opens the beta-lactam ring and forms a covalent acyl-enzyme intermediate.[1][13]

• Irreversible Inactivation: Unlike the acyl-enzyme complex formed with beta-lactam antibiotics (which is rapidly hydrolyzed to regenerate the enzyme), the intermediate formed with clavulanic acid is more stable and undergoes further chemical rearrangements.[1] This can involve the opening of the oxazolidine (B1195125) ring and potential cross-linking to another amino acid residue in or near the active site, leading to the irreversible inactivation of the enzyme.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Assays for beta-lactamase activity and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clavulanic Acid: a Beta-Lactamase-Inhibiting Beta-Lactam from Streptomyces clavuligerus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. core.ac.uk [core.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Clavulanic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. nitrocefin.com [nitrocefin.com]
• 9. nitrocefin.com [nitrocefin.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Beta Lactamase Inhibitor Screening Assay Kit (Colorimetric) (ab197009) is not available | Abcam [abcam.com]
• 12. [Kinetics of beta-lactamase inhibition by clavulanic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. How Clavulanic Acid Inhibits Serine β-Lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pharmacodynamic Modeling of Amoxicillin-Clavulanate Time-Kill Curves

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the pharmacodynamic (PD) modeling of amoxicillin-clavulanate using time-kill curve analysis. This information is intended to guide researchers in understanding and applying these methods for drug development and antimicrobial research.

Introduction

Amoxicillin (B794) is a beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall, leading to bacterial cell death.[1][2][3] However, its efficacy can be compromised by beta-lactamase enzymes produced by resistant bacteria, which inactivate the antibiotic.[2][4] Clavulanic acid is a beta-lactamase inhibitor that, when combined with amoxicillin, protects it from degradation and restores its activity against many resistant strains.[1][3] The combination of amoxicillin and clavulanic acid demonstrates a synergistic effect, broadening the spectrum of activity.[1]

Pharmacodynamic modeling of time-kill curves is a critical tool for characterizing the antimicrobial activity of amoxicillin-clavulanate over time. This approach allows for the quantitative assessment of the drug's bactericidal or bacteriostatic effects and helps in determining optimal dosing regimens.[5] The primary pharmacodynamic index for beta-lactams like amoxicillin is the percentage of the dosing interval during which the free drug concentration remains above the minimum inhibitory concentration (%fT > MIC).[6] For penicillins, a %fT > MIC of 50% is often considered the target for maximal bacterial killing.[6]

Mechanism of Action

The synergistic interaction between amoxicillin and clavulanic acid is central to its efficacy against beta-lactamase-producing bacteria.

Figure 1: Synergistic mechanism of Amoxicillin and Clavulanic Acid.

Quantitative Data Summary

The following tables summarize key pharmacodynamic and pharmacokinetic parameters for amoxicillin-clavulanate gathered from various studies.

Table 1: Pharmacokinetic Parameters of Amoxicillin and Clavulanic Acid

Parameter	Amoxicillin	Clavulanic Acid	Reference
Mean Clearance (L/h)	10.0	6.8	[6][7]
Mean Volume of Distribution (L)	27.4	19.2	[6][7]
Half-life (h)	~1.3	~1.0	[8]
Oral Bioavailability (%)	~60	~60	[8]
Protein Binding (%)	~18	~25	[2]

Table 2: Example Minimum Inhibitory Concentrations (MICs) of Amoxicillin-Clavulanate

Organism	MIC (µg/mL)	Notes	Reference
Escherichia coli (β-lactamase producing)	Varies	Dependent on the level of β-lactamase production	[9]
Haemophilus influenzae (β-lactamase producing)	2/0.5 (Amox/Clav)	Bactericidal at this concentration	[10]
Streptococcus pneumoniae	0.03 - 5.6	Varies with susceptibility	[11]

Experimental Protocols

In Vitro Time-Kill Curve Assay Protocol

This protocol outlines the steps to perform a time-kill curve assay to evaluate the bactericidal activity of amoxicillin-clavulanate.

Figure 2: Experimental workflow for a time-kill curve assay.

Methodology:

• Bacterial Strain Selection: Choose the bacterial strain(s) of interest, including both susceptible and resistant phenotypes where applicable.

• Inoculum Preparation:

  • Culture the selected bacterial strain overnight on appropriate agar plates.

  • Inoculate a single colony into a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase.

  • Adjust the bacterial suspension to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[12]

• Drug Preparation:

  • Prepare stock solutions of amoxicillin and clavulanic acid in a suitable solvent.

  • Create serial dilutions of the amoxicillin-clavulanate combination at various concentrations, often in multiples of the MIC (e.g., 0.25x, 0.5x, 1x, 2x, 4x MIC).[13] A fixed concentration of clavulanic acid (e.g., 2 or 5 µg/mL) is often used.[9][14]

• Time-Kill Assay:

  • Add the prepared bacterial inoculum to each drug concentration and a growth control (no drug).

  • Incubate the cultures at 37°C with shaking.

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), collect an aliquot from each culture.[12]

  • Perform serial dilutions of each aliquot in sterile saline or broth.

  • Plate the dilutions onto appropriate agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the agar plates to determine the CFU/mL at each time point.

  • Plot the logarithm of CFU/mL versus time for each drug concentration.

  • A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Pharmacodynamic Modeling Workflow

The data obtained from time-kill curve experiments are then used for pharmacodynamic modeling to quantitatively describe the drug's effect.

Figure 3: Logical workflow for pharmacodynamic modeling.

Modeling Steps:

• Data Input: Utilize the time-kill curve data (log10 CFU/mL vs. time at different drug concentrations) and relevant pharmacokinetic parameters for amoxicillin and clavulanic acid.

• Model Selection: Choose an appropriate pharmacodynamic model, such as a sigmoid Emax model, to describe the relationship between drug concentration and the rate of bacterial killing.

• Parameter Estimation: Use software like NONMEM to estimate the key PD parameters, including the maximum killing rate (Emax), the concentration producing 50% of the maximal effect (EC50), and the Hill slope (a measure of the steepness of the concentration-effect curve).[15]

• Model Simulation and Validation: Simulate various dosing regimens using the developed model to predict the time course of bacterial killing under different conditions. Validate the model by comparing its predictions with observed data.

• Dosing Regimen Optimization: Use techniques like probability of target attainment (PTA) analysis to determine the dosing regimens most likely to achieve the desired pharmacodynamic target (e.g., 50% fT > MIC) and, consequently, clinical efficacy.[7]

By following these protocols and utilizing the provided data, researchers can effectively apply pharmacodynamic modeling to amoxicillin-clavulanate time-kill curves, contributing to a better understanding of its antimicrobial properties and the optimization of its clinical use.

References

• 1. medisearch.io [medisearch.io]
• 2. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. urology-textbook.com [urology-textbook.com]
• 4. ldh.la.gov [ldh.la.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Ex Vivo Pharmacodynamics of Amoxicillin-Clavulanate against β-Lactamase-Producing Escherichia coli in a Yucatan Miniature Pig Model That Mimics Human Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Measure by turbidimetry and bactericidal effect of the speed of action of clavulanic acid, amoxicillin and their combinations on a Haemophilus influenzae producer of beta-lactamase] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vivo Activities of Amoxicillin and Amoxicillin-Clavulanate against Streptococcus pneumoniae: Application to Breakpoint Determinations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. actascientific.com [actascientific.com]
• 14. researchgate.net [researchgate.net]
• 15. page-meeting.org [page-meeting.org]

Application Notes and Protocols for Stability Testing of Amoxicillin-Clavulanate Formulations

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Amoxicillin (B794), a β-lactam antibiotic, is frequently combined with clavulanic acid, a β-lactamase inhibitor, to enhance its antibacterial efficacy. The combination is effective against a broad spectrum of bacteria, including those that have developed resistance to amoxicillin alone. However, both amoxicillin and clavulanic acid are susceptible to degradation, which can compromise the safety and efficacy of the pharmaceutical product. The stability of these compounds is influenced by a variety of environmental factors such as temperature, humidity, light, and pH.[1][2]

Clavulanic acid, in particular, is known to be highly sensitive to moisture and heat, often being the limiting factor in the shelf-life of co-amoxiclav formulations.[3][4] Degradation primarily occurs through the hydrolysis of the β-lactam ring, rendering the antibiotic inactive.[4] Therefore, rigorous stability testing of amoxicillin-clavulanate formulations is crucial to ensure their quality, potency, and safety throughout their shelf-life.

These application notes provide a comprehensive overview and detailed protocols for the stability testing of amoxicillin-clavulanate in various pharmaceutical dosage forms, including oral suspensions, tablets, and parenteral solutions.

Factors Influencing Stability

Several factors can significantly impact the stability of amoxicillin and clavulanate in pharmaceutical formulations:

• Temperature: Elevated temperatures accelerate the degradation of both amoxicillin and clavulanic acid.[1][3][5] Reconstituted oral suspensions are particularly sensitive and typically require refrigeration (2-8°C) to maintain stability over the treatment period.[1][6]

• pH: The stability of both compounds is pH-dependent. Amoxicillin is generally more stable under acidic conditions, while clavulanic acid's stability is also influenced by pH.[6][7]

• Moisture: Both amoxicillin and clavulanic acid are susceptible to hydrolysis.[4] For solid dosage forms like tablets and powders for reconstitution, protection from humidity is critical.[4][8]

• Light: Exposure to light can also contribute to the degradation of these compounds.[9]

• Excipients: The inactive ingredients in a formulation can interact with the active pharmaceutical ingredients (APIs) and affect their stability.[6]

• Reconstitution Vehicle: For oral suspensions, the type of water used for reconstitution (distilled, tap, or mineral water) has been studied, with findings suggesting no significant detrimental effect on stability when stored under recommended conditions.[6]

Experimental Protocols

A validated stability-indicating analytical method is essential for accurately quantifying amoxicillin and clavulanic acid in the presence of their degradation products. High-Performance Liquid Chromatography (HPLC) is the most widely accepted technique for this purpose.[5][10][11]

Protocol 1: Stability-Indicating HPLC Method for Amoxicillin and Clavulanic Acid

This protocol outlines a general HPLC method that can be adapted and validated for different formulations.

1. Materials and Reagents:

• Amoxicillin trihydrate reference standard

• Potassium clavulanate reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Sodium acetate (B1210297) or other suitable buffer components

• Glacial acetic acid or phosphoric acid for pH adjustment

• Purified water (HPLC grade)

• Pharmaceutical formulation to be tested

2. Chromatographic Conditions: A variety of HPLC conditions have been reported. The following is a representative example:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of aqueous buffer (e.g., sodium acetate buffer, pH 4.4) and an organic modifier (e.g., methanol or acetonitrile). A common ratio is 65:20:15 (water:buffer:methanol).[6]
Flow Rate	1.0 - 2.0 mL/min[6][11]
Detection Wavelength	220 nm[11][12]
Injection Volume	10 - 100 µL[6][11]
Column Temperature	Ambient or controlled at 25°C[11]

3. Standard Solution Preparation:

• Accurately weigh and dissolve appropriate amounts of amoxicillin and potassium clavulanate reference standards in a suitable diluent (e.g., mobile phase or water) to prepare a stock solution of known concentration.

• Prepare a series of working standard solutions by diluting the stock solution to cover the expected concentration range of the samples.

4. Sample Preparation:

• Oral Suspension (Reconstituted): Reconstitute the powder for oral suspension according to the manufacturer's instructions.[6] Accurately transfer a known volume of the suspension to a volumetric flask, dilute with a suitable solvent, and mix thoroughly. Filter the solution through a 0.45 µm syringe filter before injection.[6]

• Tablets: Weigh and finely powder a specific number of tablets. Accurately weigh a portion of the powder equivalent to the average tablet weight and transfer it to a volumetric flask. Add a suitable diluent, sonicate to dissolve, and dilute to volume. Filter the solution before injection.

• Parenteral Formulations: Reconstitute the lyophilized powder with the specified diluent. Further dilute an accurate volume of the reconstituted solution with a suitable diluent to the desired concentration and filter before injection.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peaks of amoxicillin and clavulanic acid based on their retention times compared to the standards.

• Quantify the amount of each drug in the samples by comparing the peak areas with the calibration curve generated from the standard solutions.

6. Forced Degradation Studies (Method Validation): To ensure the method is stability-indicating, forced degradation studies should be performed on the drug substances and the drug product. This involves subjecting the samples to stress conditions to generate degradation products.

• Acid Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCl) at an elevated temperature.[13]

• Base Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at an elevated temperature.[13]

• Oxidative Degradation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂) at an elevated temperature.[13]

• Thermal Degradation: Expose the solid or liquid sample to dry heat.

• Photodegradation: Expose the sample to UV light.

The chromatograms from the stressed samples should demonstrate that the peaks for the degradation products are well-resolved from the peaks of amoxicillin and clavulanic acid.

Protocol 2: Stability Study of Reconstituted Oral Suspension

This protocol describes a typical stability study for a reconstituted amoxicillin-clavulanate oral suspension.

1. Study Design:

• Reconstitute several bottles of the oral suspension as per the manufacturer's instructions.

• Divide the bottles into different storage condition groups. A common comparison is refrigerated (2-8°C) versus room temperature (e.g., 25°C).[1][6]

• Define the time points for analysis (e.g., 0, 1, 2, 3, 5, and 7 days).[1]

2. Sample Storage and Analysis:

• Store the reconstituted suspensions at the designated temperatures.

• At each time point, withdraw a sample from each bottle.

• Prepare the samples for HPLC analysis as described in Protocol 1.

• Analyze the samples to determine the concentration of amoxicillin and clavulanic acid remaining.

• Record physical observations such as color change, odor, and pH.[14]

3. Data Evaluation:

• Calculate the percentage of the initial concentration of amoxicillin and clavulanic acid remaining at each time point for each storage condition.

• A common acceptance criterion for stability is the retention of at least 90% of the initial drug concentration.[5][6]

Data Presentation

The following tables summarize representative stability data for different amoxicillin-clavulanate formulations under various storage conditions.

Table 1: Stability of Reconstituted Amoxicillin-Clavulanate Oral Suspension

Time (Days)	Storage Condition	Amoxicillin Remaining (%)	Clavulanic Acid Remaining (%)	Reference
7	2-8°C	≥ 90%	≥ 90%	[5][6]
7	20°C	≥ 90%	< 60%	[5]
5	27-29°C	> 90%	> 90%	[1][15]
7	27-29°C	< 80%	< 70%	[1]

Table 2: Stability of Amoxicillin-Clavulanate in Parenteral Solutions

Concentration (Amoxicillin)	Storage Temperature	Shelf-life (t₉₀) of Amoxicillin	Shelf-life (t₉₀) of Clavulanic Acid	Reference
14.2 mg/mL	4°C	80.3 hours	9.6 hours	[16]
14.2 mg/mL	25°C	24.8 hours	7.5 hours	[16]
1 mg/mL (pH 6.52)	2.9°C	> 263.8 hours	> 263.8 hours	[16]
15 mg/mL (pH 8.40)	2.9°C	1.6 hours	1.6 hours	[16]

Table 3: Stability of Amoxicillin and Clavulanic Acid in Separate Parenteral Solutions

Drug	Storage Temperature	Shelf-life (t₉₀)	Reference
Amoxicillin	4°C	80.3 hours	[17]
Amoxicillin	25°C	24.8 hours	[17]
Clavulanic Acid	4°C	152 hours	[17]
Clavulanic Acid	25°C	26 hours	[17]

Visualizations

Experimental Workflow for Stability Testing

The following diagram illustrates the general workflow for conducting a stability study of an amoxicillin-clavulanate formulation.

Caption: Workflow for stability testing of amoxicillin-clavulanate.

Degradation Pathway of β-Lactam Antibiotics

This diagram illustrates the primary degradation pathway for β-lactam antibiotics like amoxicillin, which involves the hydrolysis of the β-lactam ring.

Caption: Hydrolytic degradation of β-lactam antibiotics.

Conclusion

The stability of amoxicillin-clavulanate formulations is a critical quality attribute that directly impacts their therapeutic effectiveness. Clavulanic acid is generally the more labile component, with its degradation being highly sensitive to temperature and moisture. Stability testing, primarily using validated HPLC methods, is essential to establish appropriate storage conditions and shelf-life for different pharmaceutical presentations. For reconstituted oral suspensions, maintaining refrigerated storage is paramount to preserving the potency of clavulanic acid throughout the course of therapy. For solid dosage forms, protection from high humidity is crucial. The protocols and data presented herein provide a framework for researchers and drug development professionals to design and execute robust stability studies for amoxicillin-clavulanate products.

References

• 1. japsonline.com [japsonline.com]
• 2. Kinetics of amoxicillin and clavulanate degradation alone and in combination in aqueous solution under frozen conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. Stability of amoxycillin and potassium clavulanate in co-amoxiclav oral suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ripublication.com [ripublication.com]
• 7. An Evaluation of Amoxicillin/Clavulanate Stability in Aqueous Systems, Including Its Suitability for Outpatient Parenteral Antimicrobial Therapy (OPAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of Moisture on Stability of Amoxicillin and Potassium Clavulanate Granules [journal11.magtechjournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Stability of amoxicillin trihydrate-potassium clavulanate in original containers and unit dose oral syringes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. e-kutuphane.teb.org.tr [e-kutuphane.teb.org.tr]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. dovepress.com [dovepress.com]
• 14. researchgate.net [researchgate.net]
• 15. [PDF] Stability of reconstituted amoxicillin clavulanate potassium under simulated in-home storage conditions | Semantic Scholar [semanticscholar.org]
• 16. dovepress.com [dovepress.com]
• 17. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Amoxicillin-Clavulanate Resistance in Staphylococcus aureus

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working to overcome amoxicillin-clavulanate resistance in clinical isolates of Staphylococcus aureus.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why are some Staphylococcus aureus isolates resistant to amoxicillin-clavulanate, even though clavulanate is a β-lactamase inhibitor?

A1: Resistance to amoxicillin-clavulanate in S. aureus can be multifactorial:

• Methicillin Resistance (MRSA): The primary mechanism in MRSA is the acquisition of the mecA gene, which encodes a modified Penicillin-Binding Protein called PBP2a.[1][2][3] PBP2a has a low affinity for most β-lactam antibiotics, including amoxicillin (B794), and can continue to synthesize the bacterial cell wall even when other PBPs are inhibited.[1][2] Clavulanic acid does not inhibit PBP2a, making the combination ineffective against MRSA.[4]

• β-Lactamase Hyperproduction: Some methicillin-susceptible S. aureus (MSSA) strains can produce such high levels of β-lactamase that the clavulanate is overwhelmed, allowing the enzyme to degrade amoxicillin before it reaches its target PBPs.[5]

• Modified Penicillin-Binding Proteins (MOD-SA): In rare cases, mutations in the genes encoding native PBPs (like PBP2 or PBP4) can reduce their affinity for β-lactams, contributing to resistance.[6][7]

• Efflux Pumps: These membrane proteins can actively transport antibiotics out of the bacterial cell, reducing the intracellular concentration of amoxicillin and preventing it from reaching its PBP targets.[8][9][10]

Q2: What is the difference between resistance mediated by β-lactamase and resistance mediated by PBP2a?

A2: The key difference lies in the mechanism of action:

• β-Lactamase-Mediated Resistance: The bacterium produces enzymes (β-lactamases) that hydrolyze and inactivate the β-lactam antibiotic (e.g., amoxicillin) before it can bind to the PBPs.[6][11] This mechanism can be overcome by β-lactamase inhibitors like clavulanic acid.[12][13]

• PBP2a-Mediated Resistance (MRSA): The bacterium acquires the mecA gene and produces an alternative PBP (PBP2a) that has a very low affinity for β-lactam antibiotics.[14] This allows the bacterium to continue building its cell wall in the presence of the antibiotic. β-lactamase inhibitors have no effect on PBP2a.[4]

Q3: Can amoxicillin-clavulanate be repurposed or combined with other agents to treat resistant S. aureus?

A3: Yes, combination therapy is a promising strategy. Research has shown synergistic effects when amoxicillin-clavulanate is combined with other classes of antibiotics or with non-antibiotic compounds. Effective combinations have been reported with:

• Aminoglycosides: such as tobramycin.[15][16]

• Fluoroquinolones: such as ofloxacin.[15][16]

• Cephalosporins: such as cephradine (B1668399) and cefdinir.[15][16][17]

• Natural Compounds: 1,8-cineole has demonstrated a synergistic effect with amoxicillin-clavulanate against MRSA.[18]

• Efflux Pump Inhibitors (EPIs): Compounds like thioridazine (B1682328) or CCCP can block the efflux of antibiotics, potentially restoring susceptibility.[9][10]

Section 2: Troubleshooting Experimental Issues

Q4: My checkerboard assay results are ambiguous. How can I confirm synergy between amoxicillin-clavulanate and a novel compound?

A4: If your Fractional Inhibitory Concentration Index (FICI) values from a checkerboard assay are borderline or difficult to interpret, consider the following troubleshooting steps:

• Perform a Time-Kill Kinetic Assay: This is a dynamic method that provides more definitive evidence of synergy, indifference, or antagonism. A synergistic interaction is generally defined as a ≥2-log10 decrease in CFU/mL after 24 hours with the combination compared to the most active single agent.[15]

• Verify Inoculum Density: An incorrect starting inoculum is a common source of error in susceptibility testing. Ensure your final inoculum density is standardized to approximately 5 x 10^5 CFU/mL.[19]

• Check Compound Stability: Ensure your novel compound is stable in the testing medium for the duration of the experiment. Degradation could lead to misleading results.

• Repeat with Narrower Dilutions: Use a more granular dilution series around the suspected MIC to pinpoint the FICI more accurately.

Q5: I am not seeing a reduction in the amoxicillin-clavulanate MIC against MRSA even with a potential PBP2a inhibitor. What could be the reason?

A5: There are several possibilities if a putative PBP2a inhibitor fails to re-sensitize MRSA to amoxicillin-clavulanate:

• High-Level β-Lactamase Production: The MRSA strain might also be hyper-producing β-lactamase. The amount of clavulanate in the standard formulation may be insufficient to inhibit the high enzyme load, masking any effect on PBP2a.

• Presence of other Resistance Mechanisms: The strain could possess additional resistance mechanisms, such as active efflux pumps that remove the antibiotic or the inhibitor from the cell.[9] Consider testing for the presence of efflux pump genes like norA.[20]

• Ineffective PBP2a Inhibition: The compound may not be effectively binding to or inhibiting PBP2a in the whole-cell environment due to poor permeability or interaction with other cellular components.

• Alternative PBPs: While PBP2a is critical, other PBPs like PBP4 can also contribute significantly to β-lactam resistance, and your compound may not target them.[21][22]

Q6: My MIC results for amoxicillin-clavulanate against the same S. aureus isolate are variable. How can I improve reproducibility?

A6: Variability in MIC testing can be minimized by standardizing your protocol:

• Standardize Inoculum Preparation: Always prepare your bacterial suspension from fresh, overnight cultures on non-selective agar (B569324) to ensure the bacteria are in the same growth phase. The final inoculum in the wells should be ~5 x 10^5 CFU/mL.[19]

• Use Cation-Adjusted Mueller-Hinton Broth (CAMHB): The concentration of divalent cations (Ca2+ and Mg2+) can significantly affect the activity of β-lactam antibiotics. Using CAMHB is the standard for reliable susceptibility testing.

• Control Incubation Conditions: Incubate plates at 35-37°C for a consistent 16-20 hours. Stacking plates too high in the incubator can lead to uneven temperature distribution.

• Precise Serial Dilutions: Ensure accurate and thorough mixing when performing serial dilutions of the antimicrobial agents.

Section 3: Data Presentation

Table 1: Synergistic Antibiotic Combinations Against Resistant S. aureus

Combination	Target Strain(s)	Key Finding	FICI / Fold Reduction	Reference(s)
Amoxicillin/Clavulanic Acid + Tobramycin	MRSA	Synergistic, with >2-log10 growth reduction in time-kill assays.	FICI: 0.125	[15][16]
Amoxicillin/Clavulanic Acid + Cephradine	MRSA	Synergistic relationship observed.	FICI: 0.281	[15][16]
Amoxicillin/Clavulanic Acid + Ofloxacin	MRSA	Synergy observed in triple-antibiotic combinations.	FICI: 0.25	[15]
Amoxicillin + Cefdinir	MRSA	Synergistic activity against all tested strains.	FICI < 0.5	[17]
Penicillin G + Pyrimidine-2-amines (P2As)	MRSA	P2As suppress β-lactamase activity, enhancing Penicillin G potency.	Up to 16-fold MIC reduction	[23]
Amoxicillin/Clavulanic Acid + 1,8-Cineole	MRSA, MSSA	Total synergistic effect observed.	4-fold MIC reduction	[18]

FICI (Fractional Inhibitory Concentration Index): ≤ 0.5 indicates synergy.

Section 4: Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from CLSI guidelines for determining the MIC of amoxicillin-clavulanate.

• Preparation of Antibiotic Stock: Prepare a stock solution of amoxicillin-clavulanate (typically at a 2:1 ratio) in an appropriate sterile solvent as per the manufacturer's instructions.[24]

• Preparation of Microtiter Plates: a. Dispense 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) into columns 2 through 12 of a 96-well microtiter plate. b. In column 1, add 100 µL of the antibiotic solution at twice the highest desired final concentration. c. Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing well, and continuing this process through column 10. Discard the final 50 µL from column 10. d. Column 11 serves as a growth control (no antibiotic), and column 12 serves as a sterility control (no bacteria).

• Inoculum Preparation: a. From a fresh (18-24 hour) culture plate, pick 3-5 morphologically similar colonies of S. aureus. b. Suspend the colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). c. Dilute this suspension 1:100 in CAMHB to achieve a concentration of approximately 1 x 10^6 CFU/mL. This is the final inoculum.[19]

• Inoculation and Incubation: a. Add 50 µL of the final bacterial inoculum to wells in columns 1 through 11. This results in a final volume of 100 µL per well and a final bacterial concentration of 5 x 10^5 CFU/mL.[19] b. Do not add bacteria to column 12. c. Cover the plate and incubate at 37°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Protocol 2: Checkerboard Assay for Synergy Testing

This assay is used to determine the Fractional Inhibitory Concentration Index (FICI).

• Plate Setup: a. Prepare a 96-well plate. Drug A (e.g., amoxicillin-clavulanate) will be diluted horizontally, and Drug B (the test compound) will be diluted vertically. b. In row H, prepare 2-fold serial dilutions of Drug A in 50 µL volumes, from columns 1 to 10. c. In column 12, prepare 2-fold serial dilutions of Drug B in 50 µL volumes, from rows A to G. d. The top-left quadrant of the plate will contain combinations of both drugs.

• Dispensing Drugs: a. Using a multichannel pipette, transfer 25 µL of each concentration of Drug A from row H into rows A through G of the corresponding columns. b. Similarly, transfer 25 µL of each concentration of Drug B from column 12 into columns 1 through 10 of the corresponding rows. Each well (except controls) should now contain 50 µL with a unique combination of Drug A and B concentrations.

• Inoculation and Incubation: a. Prepare the S. aureus inoculum as described in the MIC protocol (to a final concentration of 1 x 10^6 CFU/mL). b. Add 50 µL of the inoculum to each well, bringing the total volume to 100 µL and the final bacterial concentration to 5 x 10^5 CFU/mL. c. Include appropriate growth and sterility controls. d. Incubate at 37°C for 16-20 hours.

• Calculating the FICI: a. Determine the MIC of each drug alone and in combination. b. Calculate the FICI using the formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone) c. Interpretation: FICI ≤ 0.5 = Synergy; 0.5 < FICI ≤ 4.0 = Indifference; FICI > 4.0 = Antagonism.

Section 5: Visualizations

References

• 1. Novel antimicrobial strategies to treat multi‐drug resistant Staphylococcus aureus infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Staphylococcal Drug Resistance: Mechanisms, Therapies, and Nanoparticle Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. journals.asm.org [journals.asm.org]
• 6. Molecular Mechanisms of Drug Resistance in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. aimspress.com [aimspress.com]
• 9. Efflux pumps: gatekeepers of antibiotic resistance in Staphylococcus aureus biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efflux pumps: gatekeepers of antibiotic resistance in Staphylococcus aureus biofilms [microbialcell.com]
• 11. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use [mdpi.com]
• 13. Old Drugs To Treat Resistant Bugs: Methicillin-Resistant Staphylococcus aureus Isolates with mecC Are Susceptible to a Combination of Penicillin and Clavulanic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Novel Antibiotic Combinations of Diverse Subclasses for Effective Suppression of Extensively Drug-Resistant Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. The Antistaphylococcal Activity of Amoxicillin/Clavulanic Acid, Gentamicin, and 1,8-Cineole Alone or in Combination and Their Efficacy through a Rabbit Model of Methicillin-Resistant Staphylococcus aureus Osteomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Promising FDA-approved drugs with efflux pump inhibitory activities against clinical isolates of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Molecular Basis for the Role of Staphylococcus aureus Penicillin Binding Protein 4 in Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]

Technical Support Center: Management of Amoxicillin-Clavulanate Gastrointestinal Side Effects in Clinical Research

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the gastrointestinal (GI) side effects of amoxicillin-clavulanate in clinical studies.

Frequently Asked Questions (FAQs)

Q1: What are the most common gastrointestinal side effects of amoxicillin-clavulanate observed in clinical trials?

The most frequently reported GI side effects are diarrhea, nausea, and vomiting.[1][2][3] Abdominal discomfort or pain and indigestion are also common.[1][2] The addition of clavulanic acid to amoxicillin (B794) increases the incidence of these side effects compared to amoxicillin alone.[1][3][4]

Q2: What is the underlying mechanism for amoxicillin-clavulanate-induced gastrointestinal disturbances?

The gastrointestinal side effects are largely attributed to the clavulanic acid component, which can be harsh on the stomach, and disruptions to the normal gut flora.[3][5] This disruption can lead to an overgrowth of certain pathogens, such as Clostridioides difficile, and alter the metabolism of bile acids and carbohydrates, contributing to diarrhea.[3][6]

Q3: How can the formulation and administration of amoxicillin-clavulanate influence the incidence of GI side effects?

Administering amoxicillin-clavulanate at the start of a meal or with a snack can reduce the likelihood of gastrointestinal upset.[5][7][8][9] Taking the medication with high-fat meals should be avoided as it can hinder absorption.[8][10] Some studies suggest that twice-daily dosing regimens may be associated with a lower incidence of GI side effects compared to three-times-a-day dosing.[3][5]

Q4: What is the role of probiotics in mitigating amoxicillin-clavulanate-associated diarrhea?

Probiotics, which are live microorganisms, are thought to help maintain the balance of the gut microbiota.[6][11] They have been studied for their potential to prevent antibiotic-associated diarrhea (AAD) by restoring the gut flora disrupted by antibiotics.[6][11][12] Some studies suggest that certain probiotic strains, like Lactobacillus rhamnosus GG and Saccharomyces boulardii, may be effective in preventing AAD.[11]

Q5: Are there validated methods for assessing gastrointestinal tolerance in clinical studies?

Yes, validated questionnaires like the Gastrointestinal Symptom Rating Scale (GSRS) can be used to assess the severity of GI symptoms over a specific period.[13][14] Daily diaries tracking stool frequency and consistency, using tools like the Bristol Stool Form Scale, are also common methods.[13]

Troubleshooting Guides

Issue: High incidence of diarrhea reported in the amoxicillin-clavulanate arm of a study.

Possible Causes and Solutions:

• Administration without food: Ensure participants are counseled to take the investigational product at the start of a meal.[5][7][8]

• Dosing frequency: If the protocol allows, consider if a twice-daily dosing regimen is being used, as this may be better tolerated than more frequent dosing.[3]

• Underlying C. difficile infection: In cases of severe or persistent diarrhea, it is crucial to rule out Clostridioides difficile-associated diarrhea (CDAD).[2][15] This may require stool sample analysis.

• Concomitant medications: Review participant diaries for any concomitant medications that may exacerbate diarrhea.

Issue: Participants are reporting significant nausea and vomiting.

Possible Causes and Solutions:

• Empty stomach administration: Re-educate participants on the importance of taking the medication with food.[5]

• Dosage timing: Ensure participants are adhering to the prescribed dosing schedule.

• Dietary factors: Advise participants to stick to simple, non-spicy meals when taking the medication.[16]

Quantitative Data Summary

Table 1: Incidence of Common Gastrointestinal Side Effects with Amoxicillin-Clavulanate

Side Effect	Incidence Rate	Notes
Diarrhea/Loose Stools	9% - 14.5%	The incidence appears to increase with higher doses.[2]
Nausea	3%	-
Skin Rashes and Urticaria	3%	-
Vomiting	1%	-
Vaginitis	1% - 3.3%	-

This data is compiled from clinical trial information and may vary based on the specific formulation and patient population.[2][3]

Experimental Protocols

Protocol 1: Assessment of Gastrointestinal Tolerance to Amoxicillin-Clavulanate

Objective: To systematically evaluate the gastrointestinal tolerance of a new amoxicillin-clavulanate formulation.

Methodology:

• Participant Screening: Recruit healthy adult volunteers with no history of significant gastrointestinal disease.

• Baseline Assessment: For 7 days prior to the first dose, participants will complete a daily electronic diary to record:

  • Stool frequency.

  • Stool consistency using the Bristol Stool Form Scale.

  • Presence and severity of nausea, vomiting, abdominal pain, and bloating on a 5-point Likert scale.

  • At the end of the baseline week, participants will complete the Gastrointestinal Symptom Rating Scale (GSRS) questionnaire.[13]

• Intervention Phase: Participants will be randomized to receive either the amoxicillin-clavulanate formulation or a placebo for a specified duration (e.g., 7-10 days).

  • Participants will be instructed to take the study drug at the beginning of a meal.

• Ongoing Monitoring: Throughout the intervention phase, participants will continue to complete the daily electronic diary.

• Follow-up Assessment: At the end of the treatment period, participants will complete a final GSRS questionnaire. A follow-up contact will be made 7 days after the last dose to inquire about any persistent symptoms.

Protocol 2: Evaluating the Efficacy of a Probiotic in Preventing Amoxicillin-Clavulanate-Associated Diarrhea

Objective: To determine if co-administration of a specific probiotic formulation reduces the incidence and severity of diarrhea associated with amoxicillin-clavulanate treatment.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled trial.

• Participant Population: Patients requiring treatment with amoxicillin-clavulanate for a bacterial infection.

• Randomization and Blinding: Participants will be randomly assigned to one of two groups:

  • Group A (Probiotic): Receives amoxicillin-clavulanate and the active probiotic formulation.

  • Group B (Placebo): Receives amoxicillin-clavulanate and a matching placebo.

• Intervention:

  • Amoxicillin-clavulanate will be administered according to standard of care.

  • The probiotic or placebo will be administered once daily, at least 2-3 hours apart from the antibiotic dose, for the duration of antibiotic therapy and for 7 days post-treatment.[17]

• Outcome Measures:

  • Primary Outcome: Incidence of antibiotic-associated diarrhea, defined as three or more loose or watery stools in a 24-hour period.[17]

  • Secondary Outcomes:

    • Duration and severity of diarrhea.

    • Incidence of other GI side effects (nausea, vomiting, abdominal pain).

    • Changes in the gut microbiota composition (assessed via 16S rRNA sequencing of stool samples collected at baseline, end of treatment, and follow-up).[12]

• Data Collection: Participants will complete a daily diary to record stool characteristics and any GI symptoms. Stool samples will be collected at specified time points.

Visualizations

Caption: Workflow for a clinical study assessing GI tolerance.

Caption: Logic of probiotic intervention for GI side effects.

References

• 1. Amoxicillin Clavulanate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Amoxicillin / Clavulanate Side Effects: Common, Severe, Long Term [drugs.com]
• 3. droracle.ai [droracle.ai]
• 4. Clavulanic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Effect of the administration of a probiotic with a combination of Lactobacillus and Bifidobacterium strains on antibiotic-associated diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amoxicillin and clavulanate (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 8. mskcc.org [mskcc.org]
• 9. Augmentin (Amoxicillin Clavulanate): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 10. drugs.com [drugs.com]
• 11. RACGP - Probiotics for the prevention of antibiotic-associated diarrhoea in adults and children [racgp.org.au]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. Assessing Gastrointestinal Tolerance in Healthy Adults: Reliability and Validity of a Weekly Questionnaire - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biomedicus.gr [biomedicus.gr]
• 16. Side effects of amoxicillin - NHS [nhs.uk]
• 17. Multispecies Probiotic for the Prevention of Antibiotic-Associated Diarrhea in Children: A Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Amoxicillin-Clavulanate Efficacy Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the impact of clavulanate dose on the efficacy of amoxicillin (B794). This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your in vitro experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the experimental evaluation of amoxicillin-clavulanate combinations.

Question: My amoxicillin-clavulanate combination shows unexpected resistance against a known β-lactamase producing strain. What are the potential causes?

Answer: Unexpected resistance can stem from several factors:

• High β-lactamase production: The bacterial strain might be hyperproducing β-lactamase enzymes, effectively overwhelming the inhibitory capacity of the clavulanate concentration used.[1]

• Inhibitor-Resistant β-Lactamases: The strain may possess β-lactamase variants with reduced affinity for clavulanate.

• Incorrect Amoxicillin:Clavulanate Ratio: Using a formulation with a high amoxicillin-to-clavulanate ratio against a high-level β-lactamase producer might provide insufficient clavulanate for effective inhibition.[2]

• Inoculum Effect: A high bacterial inoculum can lead to a significant increase in the Minimum Inhibitory Concentration (MIC) of some β-lactam/β-lactamase inhibitor combinations.[3]

• Experimental Error: Inaccurate drug concentrations, improper incubation conditions, or contamination of the bacterial culture can all lead to erroneous results.

Question: I am observing inconsistent MIC results across replicates. What should I do?

Answer: Inconsistent MIC results can be frustrating. Here is a troubleshooting workflow to identify the potential source of the issue:

Troubleshooting workflow for inconsistent MIC results.

Question: How do I choose the appropriate amoxicillin-to-clavulanate ratio for my in vitro study?

Answer: The choice of ratio depends on the research question and the expected resistance mechanism of the test organism.

• Fixed Ratio (e.g., 2:1 as per CLSI guidelines): This approach is standardized for routine susceptibility testing and reflects historical formulations. However, it may not accurately represent the in vivo activity of newer formulations with higher ratios.[2]

• Fixed Concentration of Clavulanate (e.g., 2 mg/L as per EUCAST guidelines): This method is considered by some to be a better predictor of clinical efficacy, as it reflects the relatively stable plasma concentration of clavulanate in vivo.[4] It is also more effective at detecting certain inhibitor-resistant β-lactamases.

• Variable Ratios: To mimic different clinical formulations (e.g., 4:1, 7:1, 14:1, 16:1), researchers can test a range of amoxicillin concentrations against a fixed or varying concentration of clavulanate.[2][5] This is particularly relevant when investigating the efficacy of newer, high-amoxicillin dose formulations.

Question: What is the difference between the CLSI and EUCAST guidelines for amoxicillin-clavulanate susceptibility testing?

Answer: The primary difference lies in the concentration of clavulanate used in broth microdilution susceptibility testing.

• CLSI (Clinical and Laboratory Standards Institute): Recommends a fixed 2:1 ratio of amoxicillin to clavulanate.[6]

• EUCAST (European Committee on Antimicrobial Susceptibility Testing): Recommends a fixed clavulanate concentration of 2 mg/L.[6]

This methodological difference can lead to discrepancies in MIC results, with the EUCAST method often yielding higher MICs.[6][7]

Data Presentation

The following tables summarize the impact of clavulanate on the in vitro efficacy of amoxicillin against various bacterial species.

Table 1: Effect of Fixed Clavulanate Concentrations on Amoxicillin MICs against β-Lactamase Producing Escherichia coli

β-Lactamase Activity	Amoxicillin MIC (µg/mL) without Clavulanate	Amoxicillin MIC (µg/mL) with 1 µg/mL Clavulanate	Amoxicillin MIC (µg/mL) with 2 µg/mL Clavulanate	Amoxicillin MIC (µg/mL) with 4 µg/mL Clavulanate	Amoxicillin MIC (µg/mL) with 8 µg/mL Clavulanate
Low	64	8	4	2	1
Moderate	256	32	16	8	4
High	>1024	128	64	32	16

Data adapted from in vitro studies on TEM-1 producing E. coli.[1]

Table 2: Amoxicillin-Clavulanate MICs for Various Bacterial Species

Organism	Amoxicillin MIC₅₀ (µg/mL)	Amoxicillin-Clavulanate (2:1 ratio) MIC₅₀ (µg/mL)	Amoxicillin-Clavulanate (2:1 ratio) MIC₉₀ (µg/mL)
Haemophilus influenzae (β-lactamase positive)	>32	0.5	1
Staphylococcus aureus (β-lactamase positive)	>64	0.25	0.5
Bacteroides fragilis	>256	1	4
Klebsiella pneumoniae	>1024	8	32

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of isolates, respectively. Data compiled from multiple in vitro surveillance studies.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Checkerboard Synergy Assay

This method is used to assess the in vitro interaction between amoxicillin and clavulanate.

Workflow for the checkerboard synergy assay.

Protocol:

• Prepare Stock Solutions: Prepare concentrated stock solutions of amoxicillin and clavulanate in an appropriate solvent.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of amoxicillin along the y-axis and clavulanate along the x-axis in Mueller-Hinton Broth (MHB).

• Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity standard from a fresh culture. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial inoculum.

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the drug, alone or in combination, that completely inhibits visible bacterial growth.

• Calculate FIC Index: The Fractional Inhibitory Concentration (FIC) index is calculated as follows: FIC Index = (MIC of amoxicillin in combination / MIC of amoxicillin alone) + (MIC of clavulanate in combination / MIC of clavulanate alone)

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4[8]

Time-Kill Assay

This assay provides information on the bactericidal or bacteriostatic activity of the drug combination over time.

Protocol:

• Prepare Cultures: Grow a bacterial culture to the logarithmic phase of growth.

• Prepare Test Conditions: In separate flasks containing appropriate broth, prepare the following conditions:

  • Growth control (no drug)

  • Amoxicillin alone (at a specific concentration, e.g., MIC)

  • Clavulanate alone (at a specific concentration)

  • Amoxicillin and clavulanate in combination

• Inoculation: Inoculate each flask with the bacterial culture to a final concentration of ~5 x 10^5 CFU/mL.

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Viable Cell Counting: Perform serial dilutions of the collected aliquots and plate them on appropriate agar (B569324) plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours and count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL versus time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.[9]

Signaling Pathways and Logical Relationships

Mechanism of β-Lactamase Inhibition by Clavulanate

Clavulanic acid is a "suicide inhibitor" that irreversibly binds to and inactivates β-lactamase enzymes, thereby protecting amoxicillin from degradation.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Susceptibility patterns for amoxicillin/clavulanate tests mimicking the licensed formulations and pharmacokinetic relationships: do the MIC obtained with 2:1 ratio testing accurately reflect activity against beta-lactamase-producing strains of Haemophilus influenzae and Moraxella catarrhalis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inoculum Effect on the Efficacies of Amoxicillin-Clavulanate, Piperacillin-Tazobactam, and Imipenem against Extended-Spectrum β-Lactamase (ESBL)-Producing and Non-ESBL-Producing Escherichia coli in an Experimental Murine Sepsis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modified Antibiotic Adjuvant Ratios Can Slow and Steer the Evolution of Resistance: Co-amoxiclav as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amoxicillin-Clavulanate Breakpoints Against Enterobacterales: Rationale for Revision by the Clinical and Laboratory Standards Institute - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MIC of amoxicillin/clavulanate according to CLSI and EUCAST: discrepancies and clinical impact in patients with bloodstream infections due to Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Amoxicillin and Clavulanic Acid Degradation in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with amoxicillin (B794) and clavulanic acid in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for amoxicillin and clavulanic acid in aqueous solutions?

A1: The primary degradation pathway for both amoxicillin and clavulanic acid in aqueous solutions is the hydrolysis of their β-lactam rings.[1][2] For amoxicillin, this initially leads to the formation of amoxicillin penicilloic acid.[1][3] This intermediate can then undergo further reactions, such as intramolecular cyclization to form amoxicillin diketopiperazine.[1][3] Clavulanic acid's degradation is also initiated by the opening of its β-lactam ring, which is susceptible to nucleophilic attack.[2] Under alkaline conditions, clavulanic acid can degrade into various pyrazine (B50134) derivatives.[4]

Q2: What are the optimal storage conditions to minimize degradation of amoxicillin and clavulanic acid in aqueous solutions?

A2: To minimize degradation, aqueous solutions of amoxicillin and clavulanic acid should be stored at refrigerated temperatures (2-8°C).[5][6] The stability of both compounds is significantly affected by temperature, with degradation rates increasing at higher temperatures.[7][8] For instance, amoxicillin retains 90% of its initial concentration for 80.3 hours at 4°C, but only for 24.8 hours at 25°C and 9 hours at 37°C.[7][8] Clavulanic acid shows a similar temperature-dependent degradation.[7][8] The optimal pH for clavulanic acid stability is in the slightly acidic to neutral range, typically between 6.0 and 7.2.[5] Amoxicillin is generally more stable at a slightly acidic pH.[9][10]

Q3: Can I use tap water or mineral water to reconstitute amoxicillin and clavulanic acid powders?

A3: Studies have shown that the type of water used for reconstitution, whether distilled, treated tap water, or mineral water, does not have a significant detrimental effect on the stability of amoxicillin and clavulanic acid, provided the solution is stored under recommended refrigerated conditions.[11][12] However, water hardness can influence stability, with increased hardness leading to decreased stability for both compounds.[9][10] It is always best to adhere to the manufacturer's instructions for reconstitution.

Q4: Are there any visible signs of degradation in amoxicillin and clavulanic acid solutions?

A4: A color change in the solution, often to a yellow or brownish hue, can be an indicator of clavulanic acid degradation.[12] However, significant degradation of both compounds can occur without any visible changes in the solution's appearance. Therefore, relying solely on visual inspection is not sufficient to assess the stability and potency of the solution. Chemical analysis is necessary for accurate determination.

Troubleshooting Guide

Issue 1: Rapid loss of amoxicillin concentration in my solution.

• Possible Cause 1: High pH. Amoxicillin's stability decreases as the pH increases.[9][10]

  • Solution: Verify and adjust the pH of your solution to a slightly acidic range. Use a suitable buffer system to maintain a stable pH throughout your experiment.

• Possible Cause 2: Elevated Temperature. Higher temperatures significantly accelerate the degradation of amoxicillin.[7][8]

  • Solution: Ensure your solutions are stored at refrigerated temperatures (2-8°C) and minimize exposure to room temperature or higher during handling and analysis.

• Possible Cause 3: Catalytic effect of clavulanic acid. In combination solutions, clavulanic acid can catalyze the degradation of amoxicillin.[7][13]

  • Solution: Be aware of this potential interaction when working with co-formulations. Analyze samples at appropriate time points to accurately monitor the degradation kinetics of amoxicillin.

• Possible Cause 4: Presence of metallic ions. Certain metallic ions can increase the decomposition rate of amoxicillin.[9][10]

  • Solution: If possible, use plastic containers instead of metal ones for solution preparation and storage.[9][10]

Issue 2: Inconsistent or rapidly declining clavulanic acid concentrations.

• Possible Cause 1: Inappropriate pH. Clavulanic acid is most stable in a pH range of 6.0 to 7.2.[5] Its degradation is significantly faster in both acidic and alkaline conditions.[9][10]

  • Solution: Carefully control the pH of your solution to be within the optimal range. Utilize a well-buffered system to prevent pH shifts.

• Possible Cause 2: High Storage Temperature. Clavulanic acid is very sensitive to heat.[5][14]

  • Solution: Strictly adhere to refrigerated storage (2-8°C) for all clavulanic acid-containing solutions.[5][6]

• Possible Cause 3: Exposure to Light. While temperature and pH are primary factors, exposure to light can also contribute to clavulanic acid degradation, especially in solution.[5]

  • Solution: Store solutions in light-protected containers (e.g., amber vials) or in the dark to minimize photodegradation.

Issue 3: Appearance of unexpected peaks during HPLC analysis.

• Possible Cause: Formation of degradation products. The degradation of amoxicillin and clavulanic acid leads to the formation of various byproducts.[1][3][4]

  • Solution: This is an expected outcome of degradation studies. Use a stability-indicating HPLC method that can resolve the parent compounds from their degradation products. Mass spectrometry (MS) can be coupled with HPLC to identify the structures of these unknown peaks.[3][15] Common degradation products to look for include amoxicillin penicilloic acid, amoxicillin diketopiperazine, and various pyrazine derivatives from clavulanic acid.[1][3][4]

Quantitative Data Summary

Table 1: Stability of Amoxicillin and Clavulanic Acid at Different Temperatures

Compound	Temperature	Time to 90% of Initial Concentration	Reference
Amoxicillin	4°C	80.3 hours	[7][8]
25°C	24.8 hours	[7][8]
37°C	9 hours	[7][8]
Clavulanic Acid	4°C	152 hours	[7][8]
25°C	26 hours	[7][8]
37°C	6.4 hours	[7][8]

Table 2: Influence of pH on the Stability of Amoxicillin and Clavulanic Acid

Compound	pH Condition	Stability	Reference
Amoxicillin	Acidic (e.g., pH 3.0)	Most stable	[9][10]
Neutral (e.g., pH 7.0)	Less stable than acidic	[9][10]
Alkaline (e.g., pH 10.0)	Least stable	[9][10]
Clavulanic Acid	Acidic (e.g., pH 3.0)	Significantly less stable than neutral	[9][10]
Neutral (e.g., pH 7.0)	Most stable	[9][10]
Alkaline (e.g., pH 10.0)	Significantly less stable than neutral	[9][10]

Experimental Protocols

Protocol 1: Forced Degradation Study of Amoxicillin

This protocol outlines a typical forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.

• Preparation of Stock Solution: Dissolve a known amount of amoxicillin in a suitable solvent (e.g., water or methanol) to obtain a stock solution of a specific concentration (e.g., 1 mg/mL).[1]

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl and maintain at a controlled temperature (e.g., 60°C) for a defined period.[1][16]

  • Alkaline Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH and keep at room temperature for a specified duration.[1][16]

  • Oxidative Degradation: Mix the stock solution with a 3% hydrogen peroxide solution and keep at room temperature.[1][16]

  • Thermal Degradation: Expose the solid drug substance or a solution to an elevated temperature (e.g., 80°C).[1]

  • Photodegradation: Expose the stock solution to a UV lamp (e.g., at 254 nm) for a defined period.[1]

• Sample Analysis: At predetermined time intervals, withdraw aliquots from the stressed samples, neutralize if necessary, and dilute to an appropriate concentration for analysis by a stability-indicating HPLC method.

Protocol 2: HPLC Method for Simultaneous Determination of Amoxicillin and Clavulanic Acid

This is a general example of an HPLC method; specific parameters may need to be optimized for your system and samples.

• HPLC System: An HPLC system equipped with a pump, autosampler, and a UV or photodiode array (PDA) detector.[17][18]

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[17][19]

• Mobile Phase: A mixture of a buffer solution (e.g., phosphate (B84403) buffer at pH 5.0) and an organic modifier like methanol (B129727) or acetonitrile. The exact ratio should be optimized for best separation.

• Flow Rate: Typically around 1.0 mL/min.[17]

• Detection Wavelength: 220 nm is often used for simultaneous detection of both compounds.[17]

• Injection Volume: Typically 20 µL.

• Data Analysis: Use appropriate software to integrate the peak areas and calculate the concentrations based on a standard curve.

Visualizations

Caption: Simplified degradation pathway of Amoxicillin in aqueous solution.

Caption: Simplified degradation pathway of Clavulanic Acid in aqueous solution.

Caption: Experimental workflow for a typical degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of Clavulanic Acid in Aqueous Alkaline Solution : Isolation and Structural Investigation of Degradation Products [jstage.jst.go.jp]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. The stability of amoxicillin trihydrate and potassium clavulanate combination in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ripublication.com [ripublication.com]
• 12. benchchem.com [benchchem.com]
• 13. gerpac.eu [gerpac.eu]
• 14. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 15. Amoxicillin-degradation products formed under controlled environmental conditions: identification and determination in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An Evaluation of Amoxicillin/Clavulanate Stability in Aqueous Systems, Including Its Suitability for Outpatient Parenteral Antimicrobial Therapy (OPAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. academic.oup.com [academic.oup.com]
• 19. Development and validation of stability indicating HPLC methods for related substances and assay analyses of amoxicillin and potassium clavulanate mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in amoxicillin clavulanate susceptibility testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during amoxicillin-clavulanate susceptibility testing. The information is tailored for researchers, scientists, and drug development professionals to help ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for observing inconsistent amoxicillin-clavulanate susceptibility results?

Inconsistent results in amoxicillin-clavulanate susceptibility testing can stem from several factors, broadly categorized as methodological, biological, and technical. Key contributors include variations in testing guidelines (CLSI vs. EUCAST), the inherent instability of clavulanate, the bacterial inoculum size, and the presence of diverse β-lactamase enzymes.[1][2]

Q2: How do CLSI and EUCAST guidelines differ for amoxicillin-clavulanate testing, and how does this impact results?

The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have different methodologies that can lead to discordant results.[2][3] The primary differences lie in the concentration of clavulanate used and the interpretive breakpoints.

• Breakpoints: The MIC (Minimum Inhibitory Concentration) breakpoints for susceptible, intermediate, and resistant categories differ between the two guidelines.[6][7] These differences can lead to an isolate being classified as susceptible by one standard and intermediate or resistant by another.[3][6][8] Studies have shown low agreement between the two methodologies, with EUCAST guidelines often categorizing more strains as resistant.[3][4][9]

Q3: Can the stability of clavulanate affect my susceptibility test results?

Yes, the stability of clavulanate is a critical factor. Clavulanic acid is less stable than amoxicillin (B794) and can degrade during incubation, potentially leading to falsely resistant results.[10][11][12] The half-life of clavulanate in testing medium is relatively short, approximately 2 days at 35-37°C.[10][11] Improper storage of testing materials, such as disks or panels, can also contribute to the degradation of clavulanate.[1][13]

Q4: What is the "inoculum effect" and how does it relate to amoxicillin-clavulanate testing?

The inoculum effect is a phenomenon where the MIC of an antimicrobial agent increases with a higher bacterial inoculum size.[14][15][16] For some β-lactam/β-lactamase inhibitor combinations, a higher bacterial load can lead to increased β-lactamase production, overwhelming the inhibitor and resulting in higher MICs.[14][15] While some studies suggest amoxicillin-clavulanate may be less affected by the inoculum effect compared to other combinations like piperacillin-tazobactam, it remains a potential source of variability.[14][17]

Q5: Can ampicillin-sulbactam susceptibility results be used to predict amoxicillin-clavulanate susceptibility?

While often considered to have similar spectrums of activity, susceptibility to ampicillin-sulbactam does not reliably predict susceptibility to amoxicillin-clavulanate.[18][19][20] Discordant results can occur due to differences in the potency of clavulanate and sulbactam (B1307) against specific β-lactamases.[18] Therefore, it is recommended to test for amoxicillin-clavulanate susceptibility directly.[18][20]

Troubleshooting Guides

Inconsistent Kirby-Bauer Disk Diffusion Results

Problem	Potential Cause	Troubleshooting Steps
Zone diameters are consistently too large or too small for Quality Control (QC) strains.	Incorrect inoculum density.	Ensure the inoculum turbidity matches a 0.5 McFarland standard.[21]
Improper storage of antibiotic disks.	Store disks as recommended by the manufacturer, typically frozen, and allow them to equilibrate to room temperature before use to prevent condensation.[13]
Variation in agar (B569324) depth.	Pour Mueller-Hinton agar plates to a uniform depth of 4 mm.
Incorrect incubation conditions.	Incubate plates at 35 ± 2°C for 16-20 hours in ambient air.
"Double zones" or indistinct zone edges.	Presence of a resistant subpopulation.	Re-isolate a single colony and repeat the test.
Swarming of motile organisms (e.g., Proteus spp.).	Ignore the thin film of swarming growth when measuring the zone diameter.
No zone of inhibition around the amoxicillin-clavulanate disk for a typically susceptible organism.	Complete degradation of clavulanate in the disk.	Use a new lot of disks and verify with a QC strain.
The organism may possess a resistance mechanism not inhibited by clavulanate.	Consider further molecular testing to identify the resistance mechanism.

Inconsistent Broth Microdilution Results

Problem	Potential Cause	Troubleshooting Steps
MIC values for QC strains are out of the acceptable range.	Incorrect inoculum concentration.	Prepare the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.[22]
Errors in antibiotic dilution.	Carefully prepare serial dilutions of the antimicrobial agent. Verify pipetting accuracy.
Contamination of the microtiter plate or inoculum.	Use aseptic techniques throughout the procedure.
Skipped wells (growth in higher concentration wells but not in lower ones).	Inaccurate pipetting or inadequate mixing.	Ensure proper mixing of the inoculum and accurate dispensing into wells.
Contamination of a single well.	Repeat the test with a fresh setup.
MIC values are higher than expected.	Inoculum is too heavy.[22]	Adjust the inoculum to the correct density.
Degradation of clavulanate in the testing panel.	Check the expiration date and storage conditions of the panels. If preparing in-house, use freshly prepared dilutions.[1]
MIC values are lower than expected.	Inoculum is too light.[22]	Adjust the inoculum to the correct density.

Data Presentation

Table 1: Comparison of CLSI and EUCAST Guidelines for Amoxicillin-Clavulanate Susceptibility Testing of Enterobacterales

Parameter	CLSI (Clinical and Laboratory Standards Institute)	EUCAST (European Committee on Antimicrobial Susceptibility Testing)
Clavulanate Concentration	Fixed 2:1 ratio of amoxicillin to clavulanate.[4][5]	Fixed 2 mg/L concentration of clavulanate.[4]
MIC Breakpoints (mg/L)	Susceptible: ≤8/4, Intermediate: 16/8, Resistant: ≥32/16.[4][5]	Susceptible: ≤8, Resistant: >8.[4]
Interpretive Categories	Susceptible (S), Intermediate (I), Resistant (R).[23]	Susceptible (S), Resistant (R).[23]

Experimental Protocols

Kirby-Bauer Disk Diffusion Method

• Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism from a non-selective agar plate. Suspend the colonies in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard.

• Inoculation: Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

• Disk Application: Aseptically apply an amoxicillin-clavulanate disk (e.g., 20/10 µg) to the surface of the inoculated agar.[24] Gently press the disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.[13]

• Result Interpretation: Measure the diameter of the zone of inhibition in millimeters and interpret the results based on current CLSI or EUCAST guidelines.

Broth Microdilution Method

• Antimicrobial Preparation: Prepare serial twofold dilutions of amoxicillin-clavulanate in cation-adjusted Mueller-Hinton broth (CAMHB) in a microtiter plate. The concentration range should bracket the expected MIC of the organism.

• Inoculum Preparation: Prepare a bacterial suspension in sterile broth or saline with a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the antimicrobial dilutions. Include a growth control well (inoculum without antibiotic) and a sterility control well (broth without inoculum).

• Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualizations

Caption: A flowchart for troubleshooting inconsistent results.

Caption: CLSI vs. EUCAST guideline comparison.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Reconciling the Potentially Irreconcilable? Genotypic and Phenotypic Amoxicillin-Clavulanate Resistance in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of E. coli susceptibility for amoxicillin/clavulanic acid according to EUCAST and CLSI guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Effects of Following National Committee for Clinical Laboratory Standards and Deutsche Industrie Norm-Medizinische Mikrobiologie Guidelines, Country of Isolate Origin, and Site of Infection on Susceptibility of Escherichia coli to Amoxicillin-Clavulanate (Augmentin) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.plos.org [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Stability of amoxicillin-clavulanate in BACTEC medium determined by high-performance liquid chromatography and bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of amoxicillin-clavulanate in BACTEC medium determined by high-performance liquid chromatography and bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ripublication.com [ripublication.com]
• 13. nicd.ac.za [nicd.ac.za]
• 14. Inoculum Effect on the Efficacies of Amoxicillin-Clavulanate, Piperacillin-Tazobactam, and Imipenem against Extended-Spectrum β-Lactamase (ESBL)-Producing and Non-ESBL-Producing Escherichia coli in an Experimental Murine Sepsis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inoculum effect of β-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Inoculum effect on the efficacies of amoxicillin-clavulanate, piperacillin-tazobactam, and imipenem against extended-spectrum β-lactamase (ESBL)-producing and non-ESBL-producing Escherichia coli in an experimental murine sepsis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. kymdro.org [kymdro.org]
• 19. [PDF] Ampicillin-Sulbactam and Amoxicillin-Clavulanate Susceptibility Testing of Escherichia coli Isolates with Different β-Lactam Resistance Phenotypes | Semantic Scholar [semanticscholar.org]
• 20. Inferring Amoxicillin-Clavulanate Susceptibility From Ampicillin-Sulbactam Susceptibility Against Common Enterobacterales Species - PMC [pmc.ncbi.nlm.nih.gov]
• 21. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 22. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Clostridioides difficile Infection (CDI) Risk in Research Settings Using Amoxicillin-Clavulanate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on strategies to reduce the risk of Clostridioides difficile infection (CDI) associated with amoxicillin-clavulanate use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism by which amoxicillin-clavulanate increases the risk of C. difficile infection?

Amoxicillin-clavulanate is a broad-spectrum antibiotic, and its use can disrupt the normal gut microbiota.[1][2] This disruption eliminates competing bacteria that would typically inhibit the growth of C. difficile, creating an environment where C. difficile can proliferate and produce toxins that lead to infection.[3] The broad-spectrum activity of amoxicillin-clavulanate is a key reason it is classified as a high-risk antibiotic for CDI.[1]

Q2: What are the primary strategies to reduce the risk of amoxicillin-clavulanate-associated CDI in a research setting?

The main strategies can be categorized as follows:

• Antimicrobial Stewardship: This involves optimizing antibiotic use by ensuring it is necessary, selecting the narrowest effective spectrum, and using the shortest effective duration.[4][5][6]

• Probiotic Co-administration: The use of specific probiotic strains has been shown to reduce the risk of antibiotic-associated diarrhea and CDI.[7][8][9][10]

• Infection Control Measures: Implementing strict hygiene protocols to prevent the spread of C. difficile spores is crucial in a laboratory or animal research facility.[11]

• Diagnostic Stewardship: Employing appropriate testing algorithms to accurately diagnose CDI and differentiate it from asymptomatic carriage is essential to avoid unnecessary treatment.[12][13][14]

Q3: Are there specific probiotic strains that have demonstrated efficacy in preventing CDI with amoxicillin-clavulanate?

Lactobacillus rhamnosus GG and Saccharomyces boulardii are among the most studied probiotics for the prevention of antibiotic-associated diarrhea.[8] Some evidence suggests that Lactobacillus casei may be particularly effective in preventing severe C. difficile-related diarrhea.[8] The World Gastroenterology Organization has indicated strong evidence for the efficacy of S. boulardii and L. rhamnosus GG in preventing antibiotic-associated diarrhea in adults and children.[7]

Q4: What is the role of fecal microbiota transplantation (FMT) in the context of amoxicillin-clavulanate and CDI?

Fecal microbiota transplantation (FMT) is a highly effective treatment for recurrent C. difficile infections (rCDI), with cure rates often exceeding 90%.[15] It is generally considered for patients who have experienced multiple episodes of CDI despite standard antibiotic treatment.[16][17] While not a primary prevention strategy for an initial CDI episode related to amoxicillin-clavulanate, it is a critical therapeutic option for recurrent disease.[18][19] FMT works by restoring a healthy gut microbial composition, which helps to suppress C. difficile proliferation.[16]

Troubleshooting Guides

Designing an in vivo study to test a CDI prevention strategy with amoxicillin-clavulanate.

Problem: High variability in CDI incidence in the control group receiving amoxicillin-clavulanate.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inconsistent Gut Microbiota in Animal Models	- Standardize the animal supplier and housing conditions to minimize variations in the baseline gut microbiota.- Allow for an acclimatization period of at least one week before starting the experiment.- Consider pre-screening animals for the presence of C. difficile to ensure a uniform baseline.
Variable Amoxicillin-Clavulanate Efficacy	- Ensure precise and consistent dosing of amoxicillin-clavulanate for all animals.- Verify the stability and potency of the antibiotic solution throughout the experiment.
C. difficile Spore Inoculum Variability	- Use a well-characterized and standardized C. difficile spore preparation.- Ensure a consistent and accurate administration of the spore inoculum to each animal.
Environmental Contamination	- Implement strict cage and facility cleaning protocols to prevent cross-contamination between experimental groups.[11]- House different experimental groups in separate, dedicated areas if possible.

Implementing an antimicrobial stewardship program in a research setting.

Problem: Difficulty in promoting the adoption of antimicrobial stewardship principles among research staff.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Lack of Awareness or Understanding	- Provide clear educational materials and training sessions on the importance of antimicrobial stewardship and its impact on research outcomes and animal welfare.[11]- Develop and disseminate local treatment guidelines for common infections in research animals, recommending narrower-spectrum antibiotics where appropriate.[4]
Resistance to Changing Established Protocols	- Involve research staff in the development of stewardship guidelines to foster a sense of ownership.- Present data from pilot studies or published literature demonstrating the benefits of stewardship, such as reduced CDI rates and improved animal health.[20]
Perceived Increase in Workload	- Develop user-friendly order sets and protocols that streamline the process of appropriate antibiotic selection and documentation.[4]- Provide readily accessible consultation with a veterinarian or infectious disease specialist for complex cases.

Quantitative Data Summary

Table 1: Efficacy of Probiotics in Preventing Clostridium difficile-Associated Diarrhea (CDAD)

Probiotic Strain(s)	Number of Trials	Number of Participants	Relative Risk (RR)	95% Confidence Interval (CI)	Number Needed to Treat (NNT)	Certainty of Evidence
Various Probiotics	31	8,672	0.40	0.30–0.52	42	Moderate[21]
S. boulardii	10	Not Specified	0.47	0.35–0.63	Not Specified	High[7]

Table 2: Efficacy of Fecal Microbiota Transplantation (FMT) for Recurrent CDI (rCDI)

Comparison	Number of Studies	Number of Participants	Relative Risk (RR) of Resolution	95% Confidence Interval (CI)	Number Needed to Treat to Benefit (NNTB)	Certainty of Evidence
FMT vs. Controls (e.g., vancomycin)	Pooled Data	Not Specified	1.9	Not Specified	3.0	Moderate[18]
FMT vs. Medical Therapy (for rCDI)	Subgroup Analysis	Not Specified	2.41	1.20–4.83	Not Specified	Not Specified[19]

Experimental Protocols

Protocol 1: General Method for Evaluating Probiotic Efficacy in a Murine Model of Amoxicillin-Clavulanate-Induced CDI

• Animal Model: Use a susceptible mouse strain (e.g., C57BL/6).

• Acclimatization: House mice under standard conditions for at least one week.

• Antibiotic Administration: Administer a course of amoxicillin-clavulanate (e.g., via oral gavage or in drinking water) for a defined period (e.g., 5-7 days) to disrupt the gut microbiota.

• Probiotic Intervention:

  • Treatment Group: Administer the probiotic strain(s) of interest daily, starting before, during, or after the antibiotic course, depending on the experimental design.

  • Control Group: Administer a placebo (e.g., saline or the vehicle used for the probiotic).

• C. difficile Challenge: Following the antibiotic course, challenge the mice with a standardized oral inoculum of C. difficile spores.

• Monitoring: Monitor the mice daily for signs of CDI, including weight loss, diarrhea, and mortality.

• Endpoint Analysis:

  • Collect fecal samples at various time points to quantify C. difficile shedding (e.g., by culture or qPCR).

  • At the end of the study, collect cecal contents and tissues for analysis of toxins, inflammation (e.g., histology, cytokine analysis), and microbiota composition (e.g., 16S rRNA sequencing).

Protocol 2: Two-Step Algorithm for C. difficile Testing in a Research Laboratory

• Initial Screening:

  • Perform a highly sensitive assay for the detection of C. difficile glutamate (B1630785) dehydrogenase (GDH) or a nucleic acid amplification test (NAAT) for the toxin genes.[12][22]

  • A negative result from this initial screen effectively rules out CDI.[12]

• Confirmatory Testing:

  • If the initial screen is positive, perform a highly specific enzyme immunoassay (EIA) to detect the presence of C. difficile toxins (Toxin A and/or B).[12][13]

  • A positive toxin EIA in a symptomatic subject confirms a diagnosis of CDI.

• Result Interpretation:

  • GDH/NAAT Positive, Toxin Positive: Indicates active CDI.

  • GDH/NAAT Positive, Toxin Negative: May indicate asymptomatic carriage of a toxigenic strain or that toxin levels are below the detection limit of the EIA.[14] Clinical correlation is required.

Visualizations

Caption: Experimental workflow for evaluating a probiotic intervention against amoxicillin-clavulanate induced CDI.

Caption: A two-step diagnostic algorithm for Clostridioides difficile infection (CDI).

References

• 1. droracle.ai [droracle.ai]
• 2. droracle.ai [droracle.ai]
• 3. droracle.ai [droracle.ai]
• 4. cdph.ca.gov [cdph.ca.gov]
• 5. emjreviews.com [emjreviews.com]
• 6. shea-online.org [shea-online.org]
• 7. Probiotics in the prevention of antibiotic-associated diarrhoea and Clostridium difficile infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RACGP - Probiotics for the prevention of antibiotic-associated diarrhoea in adults and children [racgp.org.au]
• 9. Probiotics for the Prevention of Antibiotic-Associated Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What are the benefits and harms of probiotics for preventing Clostridioides difficile-associated diarrhea in adults and children receiving antibiotics for any reason? | Cochrane [cochrane.org]
• 11. researchgate.net [researchgate.net]
• 12. mlo-online.com [mlo-online.com]
• 13. industryperspectives.com [industryperspectives.com]
• 14. Two-step algorithm-based Clostridioides difficile testing as a tool for antibiotic stewardship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fecal microbiota transplantation in relapsing Clostridium difficile infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fecal microbiota transplantation for patients on antibiotic treatment with C. difficile infection history (GRAFT): Study protocol for a phase II, randomized, double-blind, placebo-controlled trial to prevent recurrent C. difficile infections - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fecal Microbiota Transplantation in Patients With Recurrent Clostridium difficile Infection: A Four-Year Single-Center Retrospective Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. news-medical.net [news-medical.net]
• 19. hcplive.com [hcplive.com]
• 20. mdpi.com [mdpi.com]
• 21. thennt.com [thennt.com]
• 22. A Diagnostic Algorithm for the Detection of Clostridium difficile-Associated Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Amoxicillin-Clavulanate Dosage in Renal Impairment

This guide provides technical support for researchers, scientists, and drug development professionals on the appropriate dosage adjustments for amoxicillin-clavulanate in patients with impaired renal function.

Frequently Asked Questions (FAQs)

Q1: Why is dosage adjustment of amoxicillin-clavulanate crucial for patients with renal impairment?

A1: Both amoxicillin (B794) and clavulanic acid are primarily eliminated from the body by the kidneys.[1][2] In patients with renal impairment, the clearance of these drugs is reduced, leading to their accumulation in the body.[2][3] This accumulation can increase the risk of adverse effects, including crystalluria (formation of crystals in the urine), which can lead to acute kidney injury, and other toxicities.[1][4] Therefore, adjusting the dose is essential to maintain therapeutic efficacy while minimizing potential harm.[1]

Q2: How does renal impairment differentially affect the pharmacokinetics of amoxicillin and clavulanate?

A2: The clearance of amoxicillin is more significantly affected by declining renal function than that of clavulanic acid.[1] This leads to a higher ratio of amoxicillin to clavulanic acid in the plasma of patients with renal impairment.[1] For instance, in individuals with normal renal function (GFR >75 ml/min), the amoxicillin to clavulanic acid ratio is approximately 4.9:1. In patients undergoing hemodialysis, this ratio can increase to about 14.7:1.[1]

Q3: What are the general principles for amoxicillin-clavulanate dosage adjustment in renal impairment?

A3: The primary principle is to adjust the dosing interval or reduce the dose based on the patient's creatinine (B1669602) clearance (CrCl) or glomerular filtration rate (GFR).[5][6] For patients with mild renal impairment (CrCl >30 mL/min), dose adjustments are generally not required.[5][6] As renal function declines, the dosing interval is typically extended.[5] It is also recommended to avoid the 875 mg strength tablets in patients with a CrCl less than 30 mL/min.[6][7][8]

Q4: What are the specific dosage recommendations based on creatinine clearance?

A4: Specific dosage recommendations vary slightly across different guidelines, but generally follow the principles outlined in the table below.

Q5: How should amoxicillin-clavulanate be dosed in patients undergoing hemodialysis?

A5: Both amoxicillin and clavulanic acid are effectively removed by hemodialysis.[1][5] Therefore, patients on hemodialysis should receive a dose of 250-500 mg/125 mg every 24 hours.[7][9][10] An additional dose should be administered both during and at the end of the dialysis session to ensure therapeutic levels are maintained.[7][9][10]

Q6: What are the potential adverse effects of amoxicillin-clavulanate in patients with renal impairment?

A6: In addition to the general side effects of amoxicillin-clavulanate, patients with renal impairment are at a higher risk for certain adverse events due to drug accumulation. These include:

• Crystalluria: The formation of amoxicillin crystals in the urine, which can lead to acute renal failure.[1][4]

• Interstitial Nephritis: Inflammation of the kidney tubules, which can also cause a decline in renal function.[1]

• Neurotoxicity: Although rare, high concentrations of beta-lactams in the central nervous system can lead to neurotoxic effects.

Q7: What monitoring is recommended for patients with renal impairment receiving amoxicillin-clavulanate?

A7: Close monitoring of renal function is crucial.[2][11] This includes monitoring serum creatinine and urine output. In some cases, therapeutic drug monitoring of amoxicillin and clavulanic acid concentrations may be warranted to ensure optimal exposure and prevent toxicity.[11]

Data Presentation

Table 1: Recommended Oral Amoxicillin-Clavulanate Dosage Adjustments in Adults with Renal Impairment

Creatinine Clearance (mL/min)	Recommended Dosage (Amoxicillin/Clavulanate)	Dosing Interval
> 30	No dosage adjustment necessary	Standard dosing
10 - 30	250 mg / 125 mg OR 500 mg / 125 mg	Every 12 hours
< 10	250 mg / 125 mg OR 500 mg / 125 mg	Every 24 hours
Hemodialysis	250 mg / 125 mg OR 500 mg / 125 mg	Every 24 hours, with an additional dose during and after dialysis

Note: The 875 mg tablet should not be used in patients with a creatinine clearance of <30 mL/min.[6][7][8]

Table 2: Pharmacokinetic Parameters of Amoxicillin and Clavulanic Acid in End-Stage Renal Disease (ESRD) Patients

Parameter	Amoxicillin (Non-Dialysis Day)	Clavulanic Acid (Non-Dialysis Day)	Amoxicillin (During Dialysis)	Clavulanic Acid (During Dialysis)
Half-life (t½)	13.6 hours[10][12]	3.05 hours[10][12]	2.3 hours[10][12]	1.19 hours[10][12]
Total Serum Clearance	14.4 mL/min[12]	43.6 mL/min[12]	91.5 mL/min[12]	136 mL/min[12]
Fractional Removal by Hemodialysis	~64%[5][10]	~65%[5][10]	-	-

Experimental Protocols

Protocol 1: Determination of Amoxicillin and Clavulanic Acid Concentrations in Plasma by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for quantifying amoxicillin and clavulanic acid in plasma samples, which is essential for pharmacokinetic studies.

• Sample Preparation:

  • Collect blood samples in tubes containing an appropriate anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate the plasma.

  • To 1 mL of plasma, add a protein precipitation agent (e.g., acetonitrile (B52724) or trichloroacetic acid) to remove proteins that can interfere with the analysis.

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant for analysis.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a UV detector.

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol). The exact composition may need to be optimized.

  • Flow Rate: Typically around 1 mL/min.

  • Detection: UV detection at a wavelength appropriate for both amoxicillin and clavulanic acid (e.g., 220-230 nm).

• Quantification:

  • Prepare a series of calibration standards with known concentrations of amoxicillin and clavulanic acid in drug-free plasma.

  • Process the calibration standards in the same manner as the study samples.

  • Inject the processed standards and samples into the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration for the standards.

  • Determine the concentrations of amoxicillin and clavulanic acid in the study samples by interpolating their peak areas from the calibration curve.

Mandatory Visualizations

Caption: Dosage adjustment workflow for amoxicillin-clavulanate in renal impairment.

Caption: Experimental workflow for a pharmacokinetic study of amoxicillin-clavulanate.

References

• 1. droracle.ai [droracle.ai]
• 2. droracle.ai [droracle.ai]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. drugs.com [drugs.com]
• 5. droracle.ai [droracle.ai]
• 6. droracle.ai [droracle.ai]
• 7. Augmentin, Augmentin XR (amoxacillin/clavulanate) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 8. globalrph.com [globalrph.com]
• 9. droracle.ai [droracle.ai]
• 10. droracle.ai [droracle.ai]
• 11. droracle.ai [droracle.ai]
• 12. Pharmacokinetics of amoxycillin and clavulanic acid in haemodialysis patients following intravenous administration of Augmentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing the challenges of amoxicillin clavulanate formulation for oral suspension

Amoxicillin (B794) Clavulanate Oral Suspension: Technical Support Center

Welcome to the technical support center for the formulation of amoxicillin clavulanate for oral suspension. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), data tables, and experimental protocols to assist in overcoming common formulation challenges.

Troubleshooting & FAQs

This section addresses specific issues that may be encountered during the formulation development process.

Issue 1: Chemical Stability & Degradation

Q1: My reconstituted suspension shows significant degradation of clavulanate, even when refrigerated. What are the potential causes?

A1: Several factors can contribute to the degradation of clavulanic acid, which is notoriously moisture and heat-sensitive.[1]

• pH of the Formulation: Clavulanic acid exhibits maximum stability in a narrow pH range, typically between 6.0 and 7.2.[2][3] The pH of your reconstituted suspension should be verified. Excipients in the formulation can influence the micro-pH, even if the bulk pH is within range.

• Excipient Interactions: Certain excipients can accelerate degradation. Ensure that all excipients are compatible with both amoxicillin and clavulanic acid.

• Moisture Content: Clavulanic acid is highly hygroscopic.[1] The initial moisture content of the dry powder for suspension should be minimized, and the packaging should provide a sufficient barrier against moisture ingress.

• Storage Temperature: While refrigeration (2-8°C) is standard, temperature fluctuations can still occur.[4] Ensure consistent and reliable cold storage. Studies have shown that at 8°C, clavulanate degradation can reach up to 12.9% over 7 days, while at 28°C, it can be as high as 72.3%.[5][6]

Q2: What are the primary degradation pathways for amoxicillin in an aqueous suspension?

A2: The main degradation pathway for amoxicillin is the hydrolysis of its β-lactam ring.[7][8] This process leads to the formation of amoxicillin penicilloic acid.[7] This intermediate can then undergo further reactions, such as intramolecular cyclization to form amoxicillin diketopiperazine.[7][8] The degradation of amoxicillin is influenced by pH, temperature, and the presence of certain metals that can act as catalysts.[9]

Issue 2: Physical Properties & Performance

Q3: The powder for suspension exhibits poor flowability, leading to inaccurate dosing. How can this be improved?

A3: Poor powder flow is often related to particle size, shape, and moisture content.

• Particle Size and Distribution: Very fine or irregularly shaped particles can lead to clumping and poor flow.[10] Granulation can be employed to create more uniform and larger particles, which generally improves flowability.[11]

• Moisture Content: Excessive moisture can cause particles to stick together.[10] Conversely, overly dry powders can develop static charges that hinder flow.[10] Control of humidity during manufacturing is crucial.

• Excipients: The addition of glidants, such as colloidal silicon dioxide, can significantly improve powder flow.[12]

Q4: After reconstitution, the suspension forms cakes and is difficult to redisperse. What is causing this?

A4: Caking and poor redispersibility are common challenges in suspension formulation.

• Suspending Agents: The type and concentration of the suspending agent (e.g., xanthan gum, hydroxypropyl methylcellulose) are critical.[12] An insufficient amount may not provide enough viscosity to keep particles suspended, leading to hard cake formation.

• Particle Size: Changes in particle size or crystal growth during storage (Ostwald ripening) can lead to caking. Control of the initial particle size distribution of the active pharmaceutical ingredients (APIs) is important.

• Flocculation: The controlled flocculation of particles can prevent the formation of a dense cake and allow for easier redispersion. This can be influenced by the ionic strength and pH of the formulation.

Issue 3: Palatability & Taste-Masking

Q5: The bitter taste of the APIs is a major issue for patient compliance, especially in pediatrics. What are effective taste-masking strategies?

A5: Several techniques can be used to mask the bitter taste of amoxicillin and clavulanate.[13]

• Sweeteners and Flavors: This is the most direct approach.[14][15] Combinations of high-intensity sweeteners (e.g., aspartame, sucralose) and appealing flavors (e.g., fruit flavors) are commonly used.[14][16]

• Polymer Coating: The drug particles can be coated with a polymer that acts as a physical barrier, preventing the drug from dissolving in the mouth and interacting with taste buds.[15]

• Complexation: The use of complexing agents like cyclodextrins can form inclusion complexes with the drug molecules, effectively hiding their taste.[13]

• Ion Exchange Resins: The drug can be complexed with ion exchange resins, which release the drug in the gastrointestinal tract in response to changes in pH or ionic strength.[13]

Data Presentation

Table 1: Stability of Amoxicillin and Clavulanate in Reconstituted Suspension at Different Temperatures

Active Ingredient	Storage Temperature	Duration	Average Degradation (%)	Reference
Amoxicillin	8°C	7 days	1.4%	[6]
Amoxicillin	28°C	7 days	15.3%	[6]
Clavulanic Acid	8°C	7 days	12.9%	[5][6]
Clavulanic Acid	28°C	7 days	72.3%	[5][6]

Table 2: Common Excipients in Amoxicillin Clavulanate Oral Suspension

Excipient Category	Example	Typical Function
Suspending Agent	Xanthan Gum, Hydroxypropyl Methylcellulose	Increases viscosity to prevent rapid settling of particles.[12]
Sweetener	Sucrose, Aspartame	Masks the bitter taste of the active ingredients.[12]
Flavoring Agent	Fruit flavors (e.g., orange, raspberry)	Improves palatability.[17]
Glidant/Anti-caking Agent	Silicon Dioxide	Improves powder flow and prevents caking.[12]
pH Modifier/Buffer	Citric Acid, Sodium Citrate	Maintains the pH of the reconstituted suspension for optimal stability.[17]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Amoxicillin and Clavulanate

This protocol outlines a general method for the simultaneous quantification of amoxicillin and clavulanic acid.

• Preparation of Mobile Phase: A common mobile phase consists of a mixture of a buffer (e.g., sodium acetate (B1210297) buffer, pH 4.4), water, and an organic solvent like methanol.[4] A typical ratio could be 20:65:15 (buffer:water:methanol).[4] The mobile phase should be filtered and degassed before use.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Flow Rate: 1.0 mL/minute.[4]

  • Injection Volume: 100 µL.[4]

  • Detection Wavelength: Typically around 220-230 nm.

• Standard Preparation: Prepare stock solutions of amoxicillin and clavulanate potassium standards of known concentration in a suitable solvent (e.g., water or mobile phase). Create a series of calibration standards by diluting the stock solutions.

• Sample Preparation: Reconstitute the oral suspension as per the product instructions. Accurately dilute a known volume of the suspension with the mobile phase to a concentration that falls within the range of the calibration curve. Filter the sample through a 0.45 µm filter before injection.

• Analysis: Inject the standard solutions to generate a calibration curve. Inject the prepared sample solutions. The concentration of amoxicillin and clavulanic acid in the sample is determined by comparing the peak areas to the calibration curve.

Protocol 2: In-Vitro Dissolution Testing for Oral Suspensions

• Apparatus: USP Apparatus 2 (Paddle method) is commonly recommended for oral suspensions.[18][19]

• Dissolution Medium: The medium should be aqueous, with a pH relevant to the physiological environment (e.g., pH 1.2, 4.5, or 6.8).[18] The volume should be sufficient to ensure sink conditions.

• Test Conditions:

  • Temperature: 37 ± 0.5°C.

  • Agitation Rate: A suitable agitation rate (e.g., 50-75 rpm) should be established to ensure the suspension is uniformly dispersed without causing excessive turbulence.

• Sample Introduction: Carefully introduce a precisely measured amount of the reconstituted suspension into the dissolution vessel.

• Sampling: Withdraw aliquots of the dissolution medium at predetermined time points. Replace the withdrawn volume with fresh, pre-warmed medium.

• Analysis: Analyze the withdrawn samples for the concentration of the dissolved drug using a validated analytical method, such as HPLC.

Visualizations

Caption: Troubleshooting logic for formulation instability.

Caption: Workflow for oral suspension formulation.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. benchchem.com [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. ripublication.com [ripublication.com]
• 5. researchgate.net [researchgate.net]
• 6. Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Factors affecting the hydrolysis of the antibiotic amoxicillin in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Troubleshooting Poor Powder Flow in Tablet Formulations – Pharma.Tips [pharma.tips]
• 11. denmarkpharma.com [denmarkpharma.com]
• 12. CN110859801A - Amoxicillin potassium clavulanate dry suspension and preparation method thereof - Google Patents [patents.google.com]
• 13. ijnrd.org [ijnrd.org]
• 14. Taste Masking Agents in Pharmaceuticals | Vici Health Sciences [vicihealthsciences.com]
• 15. Strategies for beating the bitter taste of pharmaceutical formulations towards better therapeutic outcomes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00191E [pubs.rsc.org]
• 16. Taste Masking of Bitter Drugs for Paediatric Dosage Forms [zimlab.in]
• 17. AMOXICILLIN AND CLAVULANATE POTASSIUM FOR ORAL SUSPENSION, USP [dailymed.nlm.nih.gov]
• 18. scielo.br [scielo.br]
• 19. irispublishers.com [irispublishers.com]

Technical Support Center: Investigating Amoxicillin-Clavate-Induced Hepatotoxicity

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for understanding and investigating the mechanisms underlying amoxicillin-clavulanate-induced hepatotoxicity. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges and queries encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary proposed mechanism for amoxicillin-clavulanate-induced hepatotoxicity?

The leading hypothesis is an immuno-allergic reaction, largely attributed to the clavulanate component.[1][2][3] This is strongly supported by the association of this form of drug-induced liver injury (DILI) with specific Human Leukocyte Antigen (HLA) alleles, particularly HLA-DRB115:01 and HLA-A02:01.[1][4][5] The presence of hypersensitivity symptoms like rash, fever, and eosinophilia in some patients further corroborates this theory.[1][2]

Q2: What is the role of oxidative stress in the pathogenesis of this condition?

Oxidative stress is considered a significant contributing factor. The metabolism of clavulanic acid is thought to generate reactive oxygen species (ROS) within hepatocytes.[6][7] This leads to a cascade of detrimental effects, including lipid peroxidation, depletion of the antioxidant glutathione (B108866) (GSH), and damage to cellular components.[7][8] This oxidative insult can contribute to mitochondrial dysfunction and subsequent hepatocyte injury.[6][7]

Q3: Are there known genetic risk factors for amoxicillin-clavulanate-induced hepatotoxicity?

Yes, genetic predisposition plays a crucial role. The most significant risk factors identified are specific HLA class I and class II alleles.[4][5][9] Genome-wide association studies (GWAS) have consistently shown a strong association with the HLA-DRB115:01-DQB106:02 haplotype and an independent association with HLA-A*02:01.[1][4][5] An association with the PTPN22 gene (rs2476601) has also been reported.[5]

Q4: What is the typical clinical presentation of liver injury associated with amoxicillin-clavulanate?

The presentation is typically a cholestatic or mixed hepatocellular-cholestatic injury.[1] A key characteristic is the delayed onset, with symptoms appearing from a few days to several weeks after starting the medication, and sometimes even after the course of treatment is completed.[1] Symptoms can include fatigue, nausea, abdominal pain, pruritus (itching), and jaundice.[1] The injury is more frequently observed in older males and with repeated exposure to the drug.[10][11] While most cases are self-limiting, severe outcomes such as acute liver failure and vanishing bile duct syndrome have been reported, though they are rare.[1][4]

Q5: Which component of the combination drug is believed to be responsible for the hepatotoxicity?

The clavulanate component is widely considered to be the primary causative agent of the liver injury.[1][2][4] This is supported by evidence that re-exposure to amoxicillin (B794) alone typically does not cause a recurrence of hepatotoxicity, whereas re-exposure to the combination product often leads to a more rapid and severe reaction.[1]

Troubleshooting Experimental Investigations

Problem: Inconsistent results in in-vitro models of hepatotoxicity.

• Possible Cause: The chosen cell line may not adequately express the necessary metabolic enzymes or HLA alleles to replicate the immuno-allergic response. Standard hepatoma cell lines often lack the full complement of metabolic activities found in primary human hepatocytes.

• Troubleshooting Steps:

  • Cell Model Selection: Consider using primary human hepatocytes from donors with known HLA genotypes relevant to amoxicillin-clavulanate DILI.

  • Co-culture Systems: Implement co-culture models that include immune cells (e.g., peripheral blood mononuclear cells or specific T-cell clones) to investigate the immune-mediated aspects of the toxicity.

  • 3D Culture Models: Transition from 2D to 3D culture systems (e.g., spheroids or organoids) to better mimic the in-vivo liver microenvironment and maintain hepatocyte function for longer periods.

Problem: Difficulty in replicating the cholestatic injury pattern in animal models.

• Possible Cause: Species-specific differences in drug metabolism and immune responses can make it challenging to reproduce the exact human phenotype of cholestatic injury in common rodent models.

• Troubleshooting Steps:

  • Model Refinement: Explore the use of humanized mouse models, such as those with engrafted human hepatocytes or immune systems, to create a more clinically relevant in-vivo system.

  • Dosing Regimen: Re-evaluate the dosing and duration of amoxicillin-clavulanate administration. The delayed and sometimes idiosyncratic nature of the injury in humans may require specific, prolonged, or repeated dosing schedules to manifest in animal models.

  • Comprehensive Endpoint Analysis: Ensure a thorough analysis of cholestatic markers beyond standard liver enzymes. This includes measuring serum bile acids, bilirubin (B190676) levels, and performing histopathological analysis with specific stains for bile ducts and transporters.

Quantitative Data Summary

Table 1: Genetic Associations with Amoxicillin-Clavulanate-Induced Liver Injury

Genetic Marker	Odds Ratio (OR)	Population	Reference
HLA-DRB11501	2.6 - 10	Northwestern European	[4]
HLA-A02:01	-	Spanish	[12]
HLA-DQB1*06:02	-	European and US	[5]
PTPN22 (rs2476601)	-	European and US	[5]

Table 2: Incidence and Clinical Features of Amoxicillin-Clavulanate-Induced Liver Injury

Parameter	Value	Notes	Reference
Estimated Incidence	~1 in 2,500 prescriptions	-	[1]
Onset of Injury	Days to 8 weeks post-initiation	Often occurs after drug cessation	[1]
Common Injury Pattern	Cholestatic or Mixed	R-value (ALT/ALP ratio) < 5	[13]
Increased Risk	Older age (>55), male sex, multiple courses	-	[10][11]

Key Signaling Pathways and Workflows

Caption: Proposed immuno-allergic mechanism of hepatotoxicity.

Caption: Oxidative stress and mitochondrial dysfunction pathway.

Experimental Protocols

Protocol 1: In-Vitro Assessment of Amoxicillin-Clavulanate Cytotoxicity Using Primary Human Hepatocytes

Objective: To determine the direct cytotoxic potential of amoxicillin-clavulanate and assess the induction of oxidative stress markers in primary human hepatocytes.

Methodology:

• Cell Culture:

  • Thaw cryopreserved primary human hepatocytes according to the supplier's protocol.

  • Seed hepatocytes in collagen-coated 96-well plates at a density of 0.5 x 10^5 cells/well.

  • Allow cells to attach and form a monolayer for 24-48 hours in appropriate hepatocyte culture medium.

• Drug Treatment:

  • Prepare stock solutions of amoxicillin and clavulanate in a suitable vehicle (e.g., DMSO or culture medium).

  • Prepare serial dilutions of amoxicillin-clavulanate (in a fixed ratio, e.g., 4:1 or 8:1) and amoxicillin and clavulanate alone.

  • Replace the culture medium with a medium containing the test compounds or vehicle control.

  • Incubate for 24, 48, and 72 hours.

• Cytotoxicity Assessment (LDH Assay):

  • At each time point, collect the cell culture supernatant.

  • Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

  • Lyse the remaining cells to determine the maximum LDH release.

  • Calculate percentage cytotoxicity relative to the vehicle control and positive control (lysis buffer).

• Oxidative Stress Assessment (ROS Assay):

  • At a pre-determined time point (e.g., 6 or 24 hours), wash the cells with warm PBS.

  • Incubate the cells with a fluorescent ROS indicator dye (e.g., DCFH-DA) according to the manufacturer's protocol.

  • Measure the fluorescence intensity using a plate reader.

  • Normalize the fluorescence values to cell viability (e.g., using a parallel plate stained with crystal violet).

Protocol 2: HLA Genotyping in Patient Samples

Objective: To identify HLA alleles associated with amoxicillin-clavulanate DILI in a patient cohort.

Methodology:

• Sample Collection:

  • Collect whole blood samples from patients with a confirmed diagnosis of amoxicillin-clavulanate DILI and from a control group of tolerant individuals.

  • Extract genomic DNA from the blood samples using a commercial DNA extraction kit.

• HLA Genotyping:

  • Perform high-resolution genotyping for HLA class I (HLA-A, HLA-B) and class II (HLA-DRB1, HLA-DQB1) loci.

  • This can be achieved using methods such as:

    • Sequence-Specific Oligonucleotide (SSO) Probes: A method based on the hybridization of PCR-amplified DNA to a panel of specific oligonucleotide probes.

    • Sequence-Specific Primers (SSP): A PCR-based method using primers that only amplify specific alleles or groups of alleles.

    • Next-Generation Sequencing (NGS): Provides the highest resolution by directly sequencing the HLA genes.

• Data Analysis:

  • Determine the allele frequencies for each HLA locus in both the DILI patient group and the control group.

  • Perform statistical analysis (e.g., chi-squared test or Fisher's exact test) to identify alleles that are significantly over-represented in the patient group.

  • Calculate odds ratios (ORs) to quantify the strength of the association between specific HLA alleles and the risk of developing amoxicillin-clavulanate DILI.

References

• 1. Amoxicillin-Clavulanate - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. longdom.org [longdom.org]
• 4. Susceptibility to Amoxicillin-Clavulanate-Induced Liver Injury is Influenced by Multiple HLA Class I and II Alleles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Susceptibility to amoxicillin-clavulanate-induced liver injury is influenced by multiple HLA class I and II alleles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. Oxidative Stress Alleviation by Sage Essential Oil in Co-amoxiclav induced Hepatotoxicity in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cjhp-online.ca [cjhp-online.ca]
• 11. Drug-Induced Liver Injury Caused by Amoxicillin/Clavulanate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Amoxicillin–Clavulanate-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of Clclavulanic Acid in Amoxicillin Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on improving the stability of clavulanic acid when combined with amoxicillin (B794). Here you will find answers to frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols for stability analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to the degradation of clavulanic acid?

A1: The stability of clavulanic acid is significantly influenced by several factors. The primary culprits for its degradation are exposure to moisture, which leads to hydrolysis of the β-lactam ring, elevated temperatures, and suboptimal pH levels in aqueous solutions.[1] It is particularly unstable in aqueous environments where the β-lactam ring is susceptible to nucleophilic attack, resulting in a loss of its β-lactamase inhibiting activity.[1] Additionally, the presence of certain metallic ions and high ionic strength can also accelerate its degradation.[2]

Q2: What is the optimal pH range for maintaining the stability of clavulanic acid in solutions?

A2: Clavulanic acid demonstrates its highest stability in a slightly acidic to neutral pH range, typically between 6.0 and 7.2.[1][2] In more acidic or alkaline conditions, its degradation is significantly accelerated.[1] For instance, the rate of degradation is considerably higher at a pH of 7.0 compared to a pH of 6.2, and this difference becomes more pronounced with increasing temperature.[1][3]

Q3: How does temperature impact the stability of clavulanic acid?

A3: Temperature is a critical factor affecting the stability of clavulanic acid. Elevated temperatures significantly hasten its degradation.[1][3] For reconstituted oral suspensions, it is crucial to store them at refrigerated temperatures (2-8°C) to preserve their stability.[1][4] At room temperature (e.g., 20-29°C), the degradation process is much faster.[1] While the solid form is more stable than its aqueous counterpart, high temperatures can still promote degradation, particularly in the presence of humidity.[1]

Q4: Are there any specific excipients that can help stabilize clavulanic acid?

A4: Yes, certain excipients can enhance the stability of clavulanic acid. The use of desiccants or hygroscopic excipients like silicon dioxide can help by adsorbing moisture in solid dosage forms.[5] In liquid formulations, the addition of triglycerides has been shown to prevent the degradation of clavulanic acid.[5][6] It is also important to consider the impact of other excipients, as some, like certain salts, can increase the instability of clavulanic acid.[2]

Q5: Can amoxicillin influence the stability of clavulanic acid in a combination product?

A5: Yes, there is an interaction between amoxicillin and clavulanic acid in solution. Some studies suggest that the hydrolysis of amoxicillin can be catalyzed by clavulanic acid, which in turn can decrease the degradation of clavulanic acid itself.[7] However, the overall stability of both components is a complex interplay of various factors including pH, temperature, and concentration.[7]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving the stability of amoxicillin-clavulanic acid combinations.

Issue	Potential Cause	Troubleshooting Steps
Rapid loss of clavulanic acid activity in a solution-based assay.	Inappropriate pH of the buffer or medium.	Verify and adjust the pH of your solution to be within the optimal range of 6.0 to 7.2.[1] Use a well-buffered system to maintain pH stability throughout the experiment.
High storage temperature.	Store stock solutions and experimental samples at refrigerated temperatures (2-8°C) or frozen (-20°C to -80°C) for short-term and long-term storage, respectively.[1] Avoid repeated freeze-thaw cycles.
Presence of destabilizing salts in the buffer.	If possible, minimize the concentration of salts in your buffers. If salts are necessary, conduct a preliminary stability study to assess their impact.[2]
Inconsistent results in solid-state stability studies.	Hygroscopicity and moisture absorption.	Potassium clavulanate is highly hygroscopic.[1] Conduct experiments in a controlled humidity environment (ideally ≤30% RH).[1] Use appropriate packaging with desiccants.
Inadequate control of temperature.	Ensure that stability chambers are properly calibrated and maintain a consistent temperature throughout the study.
Precipitate formation in reconstituted solutions.	Degradation products.	The degradation of clavulanic acid can lead to the formation of various byproducts, which may precipitate out of solution.[1] This often indicates significant degradation.
pH shift upon reconstitution.	Measure the pH of the solution immediately after reconstitution to ensure it is within the optimal range.
Poor separation of amoxicillin and clavulanic acid peaks in HPLC analysis.	Inappropriate mobile phase composition or pH.	Optimize the mobile phase by adjusting the organic modifier concentration and the pH of the aqueous component. A common mobile phase consists of a phosphate (B84403) buffer and methanol (B129727) or acetonitrile.[4][8]
Column degradation.	Ensure the column is properly equilibrated and washed. If peak shape does not improve, consider replacing the column.

Data Presentation

Table 1: Stability of Clavulanic Acid in Reconstituted Oral Suspension at Different Temperatures

Temperature	Time (days)	% Clavulanic Acid Remaining	Reference
8°C	7	87.1%	[9]
28°C	7	27.7%	[9]

Table 2: Shelf-Life (t90) of Amoxicillin and Clavulanic Acid in Separate Solutions at Various Temperatures

Compound	4°C	25°C	37°C	Reference
Amoxicillin	80.3 hours	24.8 hours	9 hours	[10][11]
Clavulanic Acid	152 hours	26 hours	6.4 hours	[10][11]

Table 3: Forced Degradation of Clavulanic Acid

Stress Condition	% Degradation	Reference
0.5 N HCl (2 hrs)	23.21	[8]
0.1 N NaOH (0 hrs)	14.41	[8]
0.1% v/v H₂O₂	0.00	[8]
Thermal	17.80	[8]
Photolytic	10.21	[8]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Amoxicillin and Clavulanic Acid

This protocol outlines a high-performance liquid chromatography (HPLC) method to simultaneously quantify amoxicillin and clavulanic acid and to separate them from their degradation products.

1. Materials and Reagents:

• Amoxicillin trihydrate reference standard

• Potassium clavulanate reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate

• Orthophosphoric acid

• Water (HPLC grade)

• Hydrochloric acid (0.1 N)

• Sodium hydroxide (B78521) (0.1 N)

• Hydrogen peroxide (3%)

2. Chromatographic Conditions (Example):

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A mixture of pH 5.0 phosphate buffer and methanol (95:5 v/v).[8]

• Flow Rate: 1.0 mL/min[8]

• Detection Wavelength: 220 nm[8]

• Injection Volume: 20 µL

• Column Temperature: Ambient

3. Preparation of Solutions:

• Buffer Preparation: Dissolve an appropriate amount of potassium dihydrogen phosphate in water, adjust the pH to 5.0 with orthophosphoric acid, and filter through a 0.45 µm membrane filter.

• Standard Solution: Accurately weigh and dissolve amoxicillin trihydrate and potassium clavulanate reference standards in the mobile phase to obtain a known concentration.

• Sample Solution: Reconstitute or dissolve the sample in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

4. Forced Degradation Studies: To validate the stability-indicating nature of the method, perform forced degradation studies on the sample.

• Acid Hydrolysis: Treat the sample with 0.1 N HCl at an elevated temperature (e.g., 60°C) for a specified duration. Neutralize the solution before injection.[12]

• Base Hydrolysis: Treat the sample with 0.1 N NaOH at room temperature for a specified duration. Neutralize the solution before injection.[12]

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose the solid powder and the reconstituted solution to dry heat (e.g., 80°C).

• Photolytic Degradation: Expose the sample solution to UV light.

Visualizations

Caption: Degradation pathway of clavulanic acid.

Caption: Experimental workflow for stability testing.

Caption: Troubleshooting logic for clavulanic acid instability.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ripublication.com [ripublication.com]
• 5. WO2008039472A2 - Stabilizing compositions for antibiotics and methods of use - Google Patents [patents.google.com]
• 6. US8106040B2 - Stabilizing compositions for antibiotics and methods of use - Google Patents [patents.google.com]
• 7. gerpac.eu [gerpac.eu]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Head-to-head clinical trial of amoxicillin clavulanate and azithromycin for otitis media

A comprehensive comparison of amoxicillin-clavulanate and azithromycin (B1666446) for the treatment of otitis media reveals comparable efficacy, with a notable difference in safety and tolerability profiles. This guide synthesizes data from multiple head-to-head clinical trials to provide researchers, scientists, and drug development professionals with a detailed analysis of these two commonly prescribed antibiotics.

Comparative Efficacy and Safety

A meta-analysis of 14 randomized controlled trials involving 751 records indicated that azithromycin has a clinical efficacy comparable to amoxicillin-clavulanate in treating otitis media in children.[1][2] The analysis showed no statistically significant difference in efficacy in favor of amoxicillin-clavulanate after the completion of treatment.[1][2] However, a significant difference was observed in the incidence of adverse events, with amoxicillin-clavulanate showing a higher rate of clinical adverse events compared to azithromycin.[1][2] This suggests that while both drugs are effective, azithromycin is safer and more tolerable for pediatric patients.[1][2]

Another multicenter, randomized, open-label study supported these findings, demonstrating comparable satisfactory clinical response rates between the two drugs.[3] In this study, the satisfactory clinical response rates (cure, delayed cure, and improvement) were 60.5% for azithromycin and 64.9% for amoxicillin-clavulanate at the 45-day evaluation.[3] Secondary evaluations at day 14 and day 30 also showed similar response rates.[3] Notably, this study highlighted that azithromycin was significantly better tolerated, with fewer treatment-related adverse events (7.2%) compared to amoxicillin-clavulanate (17.1%).[3]

However, some studies have shown amoxicillin-clavulanate to be clinically and bacteriologically more effective, particularly in cases of bacterial AOM caused by penicillin-resistant Streptococcus pneumoniae and beta-lactamase-positive Haemophilus influenzae.[4]

The following tables summarize the quantitative data from these clinical trials.

Table 1: Clinical Efficacy Outcomes

Outcome	Azithromycin	Amoxicillin-Clavulanate	Notes
Clinical Success Rate (End of Therapy)	80.9%	90.5%	Statistically significant in favor of Amoxicillin-Clavulanate (P < 0.01) in children with AOM pathogens at baseline.[4]
Clinical Success Rate (Day 10/11)	83% - 87.8%	88% - 100%	Different studies reported varying but comparable rates.[5][6]
Clinical Success Rate (Day 28/30)	74% - 82.2%	69% - 80.0%	Comparable long-term clinical response.[5][6]
Satisfactory Clinical Response (Day 45)	60.5%	64.9%	No significant difference.[3]
Relapse Rate	5.1%	21.1%	Significantly fewer relapses with azithromycin (P = 0.047).[5]

Table 2: Bacteriological Efficacy

Outcome	Azithromycin	Amoxicillin-Clavulanate	Notes
Pathogen Eradication (On-Therapy)	70.3%	94.2%	Significantly higher eradication rate with Amoxicillin-Clavulanate (P < 0.001).[4]
S. pneumoniae Eradication	80.4%	96.0%	Amoxicillin-Clavulanate was more effective, including against penicillin-resistant strains.[4]
H. influenzae Eradication	49.1%	89.7%	Amoxicillin-Clavulanate was more effective, including against beta-lactamase-producing strains.[4]
Presumed Bacteriologic Eradication (Day 11)	87.8%	100.0%	Comparable rates.[5]
Presumed Bacteriologic Eradication (Day 30)	82.2%	81.1%	Comparable rates.[5]

Table 3: Adverse Events

Outcome	Azithromycin	Amoxicillin-Clavulanate	Notes
Treatment-Related Adverse Events	7.2% - 11%	17.1% - 31.0%	Azithromycin was significantly better tolerated (P < 0.001 and P = 0.014 in two separate studies).[3][5][6]

Experimental Protocols

The methodologies of the cited clinical trials share common elements while also having distinct features. Below are the detailed protocols from key comparative studies.

Multicenter, Randomized, Open-Label Trial (Children in Day Care/School)

• Objective: To compare the efficacy and safety of azithromycin and amoxicillin/clavulanate for acute otitis media in children attending day care or school.[3]

• Study Design: A multicenter, randomized, open-label study conducted at 21 US centers.[3]

• Patient Population: 263 enrolled children with acute otitis media.[3]

• Dosing Regimen:

  • Azithromycin: 10 mg/kg of oral suspension on Day 1, followed by 5 mg/kg once daily for the next 4 days.[3]

  • Amoxicillin/Clavulanate: Approximately 40 mg/kg/day of suspension in 3 divided doses for 10 days.[3]

• Outcome Assessment:

  • Clinical efficacy was evaluated on Days 14, 30, and 45.[3]

  • Acceptance and convenience of the medications were assessed on Day 14 through parent interviews with a standardized questionnaire.[3]

Randomized, Investigator-Blinded, Multicenter Trial

• Objective: To examine the treatment of bacterial acute otitis media in children.[4]

• Study Design: A randomized, investigator-blinded, multicenter trial.[4]

• Patient Population: 730 children aged 6-30 months with bacterial acute otitis media.[4]

• Dosing Regimen:

  • Amoxicillin/Clavulanate: 90/6.4 mg/kg/day in 2 divided doses for 10 days.[4]

  • Azithromycin: 10 mg/kg for 1 day followed by 5 mg/kg/day for 4 days.[4]

• Outcome Assessment:

  • Tympanocentesis was performed at entry for bacteriologic assessment.[4]

  • A second tympanocentesis was performed at the on-therapy visit (day 4-6) to determine bacterial eradication.[4]

  • An additional tympanocentesis was performed at any time before the end-of-therapy visit (day 12-14) if the child was categorized as experiencing clinical failure.[4]

Visualizing the Clinical Trial Workflow

The following diagrams illustrate the logical flow and experimental workflow of a typical head-to-head clinical trial comparing these two antibiotics for otitis media.

Caption: Experimental workflow of a randomized controlled trial.

Caption: Logical flow of patient diagnosis and treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy and safety of azithromycin and amoxicillin/clavulanate for otitis media in children: a systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A multicenter, randomized, open label comparison of azithromycin and amoxicillin/clavulanate in acute otitis media among children attending day care or school - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Large dosage amoxicillin/clavulanate, compared with azithromycin, for the treatment of bacterial acute otitis media in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A multicenter, open label trial of azithromycin vs. amoxicillin/ clavulanate for the management of acute otitis media in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

In vitro comparison of amoxicillin clavulanate and ceftriaxone against Streptococcus pneumoniae

In Vitro Showdown: Amoxicillin-Clavulanate vs. Ceftriaxone (B1232239) Against Streptococcus pneumoniae

An in-vitro comparison of amoxicillin-clavulanate and ceftriaxone reveals distinct efficacy profiles against Streptococcus pneumoniae, a leading cause of community-acquired pneumonia. While both β-lactam antibiotics are crucial in treating pneumococcal infections, their performance, particularly against resistant strains, warrants a closer examination for researchers and drug development professionals. Generally, ceftriaxone, a third-generation cephalosporin, demonstrates potent in vitro activity against S. pneumoniae.[1][2] In contrast, the combination of amoxicillin (B794) and the β-lactamase inhibitor clavulanic acid remains a highly active oral agent against pneumococci.[3]

The emergence of penicillin-resistant S. pneumoniae (PRSP) has complicated treatment strategies, making the choice of antibiotic critical.[4] Studies have shown that while resistance to amoxicillin-clavulanate and ceftriaxone is less common compared to other agents, nonsusceptibility can occur.[5]

Comparative Efficacy: A Look at the Minimum Inhibitory Concentrations (MIC)

Minimum Inhibitory Concentration (MIC) is a key metric in determining an antibiotic's effectiveness, representing the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. The lower the MIC value, the more potent the antibiotic.

A review of multiple in vitro studies provides insights into the comparative MIC values of amoxicillin-clavulanate and ceftriaxone against both penicillin-susceptible (PSSP) and penicillin-resistant S. pneumoniae (PRSP).

Antibiotic	S. pneumoniae Strain	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Amoxicillin-Clavulanate	Penicillin-Susceptible	Varies	≤1.0
Penicillin-Intermediate	Varies	2.0
Penicillin-Resistant	Varies	4.0
Ceftriaxone	Penicillin-Susceptible	≤0.5	≤0.5
Penicillin-Intermediate	0.5	1.0
Penicillin-Resistant	1.0	2.0

Note: MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. Values are synthesized from multiple sources and may vary between studies.

Data indicates that for penicillin-resistant isolates, the MIC₉₀ for ceftriaxone is generally lower than that for amoxicillin-clavulanate, suggesting greater in vitro potency against these more challenging strains.[2] For instance, one study found that the MIC₉₀ of ceftriaxone for penicillin-resistant isolates was 2 µg/ml, while for penicillin-intermediate isolates it was 1 µg/ml.[2] In contrast, studies have shown that subculturing in the presence of amoxicillin-clavulanate is less likely to select for resistance compared to some other agents.[3]

Development of Resistance

The potential for resistance development under antibiotic pressure is a significant concern. In vitro studies examining the sequential exposure of S. pneumoniae to sub-inhibitory concentrations of antibiotics have shown that amoxicillin-clavulanate is a relatively stable agent, with a lower tendency to induce resistance compared to some other antibiotics.[6] One study found that after 24 passages, the amoxicillin-clavulanate MIC increased for only one out of ten strains tested.[3] Conversely, while ceftriaxone is highly effective, there is concern that its widespread use could lead to an increase in resistant mutants.[1][7] However, multi-step and single-step testing has indicated that ceftriaxone selects for resistant mutants less frequently than some other antibiotics like cefprozil (B1668874) and azithromycin (B1666446).[7][8]

Experimental Protocols

The determination of in vitro susceptibility of Streptococcus pneumoniae to amoxicillin-clavulanate and ceftriaxone is typically performed following standardized methods outlined by the Clinical and Laboratory Standards Institute (CLSI). The most common methods are broth microdilution and agar (B569324) dilution.[9]

Broth Microdilution Method

This method is considered the reference standard for determining MICs.[9]

• Preparation of Inoculum: A pure culture of S. pneumoniae is grown on a suitable agar medium, and colonies are suspended in a sterile broth to match the turbidity of a 0.5 McFarland standard. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

• Preparation of Antibiotic Dilutions: Serial twofold dilutions of amoxicillin-clavulanate and ceftriaxone are prepared in cation-adjusted Mueller-Hinton broth supplemented with lysed horse blood.

• Inoculation and Incubation: The prepared microdilution trays containing the antibiotic dilutions are inoculated with the bacterial suspension. The trays are then incubated at 35°C in an atmosphere of 5% CO₂ for 20-24 hours.

• Determination of MIC: The MIC is read as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Agar Dilution Method

While also an acceptable method, agar dilution has been noted to potentially have less optimal performance compared to broth microdilution for S. pneumoniae susceptibility testing.[9]

• Preparation of Agar Plates: Mueller-Hinton agar supplemented with 5% sheep blood is prepared with serial twofold dilutions of the antibiotics.

• Inoculum Preparation and Application: The bacterial inoculum is prepared as described for the broth microdilution method. A standardized amount of the bacterial suspension is then spot-inoculated onto the surface of the agar plates.

• Incubation: The plates are incubated at 35°C in a CO₂-enriched atmosphere for 20-24 hours.

• Determination of MIC: The MIC is determined as the lowest antibiotic concentration that prevents the growth of more than one colony.

Below is a diagram illustrating the general workflow for determining antimicrobial susceptibility.

Antimicrobial Susceptibility Testing Workflow

References

• 1. academic.oup.com [academic.oup.com]
• 2. Clinical Isolates of Streptococcus pneumoniae with Different Susceptibilities to Ceftriaxone and Cefotaxime - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Development of Resistance to Five Quinolones and Amoxicillin-Clavulanate in Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity of Amoxicillin-Clavulanate against Penicillin-Resistant Streptococcus pneumoniae in an Experimental Respiratory Infection Model in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Streptococcus pneumoniae in vitro development of resistance to amoxicillin/clavulanic acid, cefaclor, levofloxacin and azithromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro development of resistance to ceftriaxone, cefprozil and azithromycin in Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. journals.asm.org [journals.asm.org]

A Comparative Meta-Analysis of Amoxicillin Versus Amoxicillin-Clavulanate for Community-Acquired Pneumonia

A detailed review of the existing evidence on the efficacy and safety of amoxicillin (B794) and amoxicillin-clavulanate in the treatment of community-acquired pneumonia (CAP), providing researchers, scientists, and drug development professionals with a comprehensive comparison based on available meta-analytic data.

This guide synthesizes findings from systematic reviews and meta-analyses to objectively compare the performance of amoxicillin and amoxicillin-clavulanate for the treatment of community-acquired pneumonia. The data presented herein is intended to inform research and development by providing a clear overview of the current clinical evidence.

Efficacy and Safety: A Quantitative Comparison

A recent systematic review and network meta-analysis provides the most direct comparison of amoxicillin and amoxicillin-clavulanate for CAP.[1][2][3][4] While the authors conclude there is no strong evidence of a difference in clinical outcomes between the two treatments, the quantitative data from this and other analyses are summarized below to facilitate a direct comparison of key performance indicators.[1][5]

Outcome Measure	Amoxicillin	Amoxicillin-Clavulanate	Odds Ratio (95% CI)	Source
Clinical Resolution	-	-	1.06 (0.59 - 1.89)	Potter-Schwartz et al. (2025)[1][2][3][4]
30-Day Mortality	-	-	0.97 (0.76 - 1.27)¹1.02 (0.78 - 1.33)²	de Jong et al. (2024)[6][7]
Diarrhea	-	-	3.30 (2.23 - 4.87)³	Gillies et al. (2015)
Length of Hospital Stay	No comparative meta-analytic data available	No comparative meta-analytic data available	-	-

¹Propensity score-matched analysis. ²Inverse probability treatment weighting analysis. ³Compared to placebo.

Experimental Protocols

The quantitative data presented above are derived from meta-analyses of numerous randomized controlled trials (RCTs). The methodologies of these underlying trials share common frameworks, which are outlined below.

Study Design of Included RCTs

The majority of studies included in the meta-analyses are randomized, controlled clinical trials, with many employing a double-blind design to minimize bias. A significant upcoming head-to-head comparison is the CAPTAIN trial, a multi-center, randomized, open-label, non-inferiority trial.[8] This trial will compare the clinical efficacy of narrow-spectrum (amoxicillin) versus broad-spectrum (amoxicillin-clavulanate) therapy in hospitalized elderly patients with CAP.[8]

Participant Population

Inclusion and exclusion criteria are critical to defining the patient population in which these antibiotics are studied. Generally, trials include adult or pediatric patients with a clinical and often radiological diagnosis of community-acquired pneumonia.

Common Inclusion Criteria:

• Age over a specified threshold (e.g., >18 years for adult studies).

• Clinical symptoms of pneumonia (e.g., cough, fever, purulent sputum).

• Radiological evidence of pneumonia (e.g., new infiltrate on chest X-ray).

Common Exclusion Criteria:

• Known hypersensitivity to penicillins.

• Severe pneumonia requiring intensive care unit (ICU) admission.

• Recent hospitalization or antibiotic use to exclude hospital-acquired pneumonia.

• Severe immunosuppression.

Interventions and Dosages

The interventions in these trials consist of administering either amoxicillin or amoxicillin-clavulanate. Dosages can vary between studies but generally follow standard clinical practice. For example, in the CAPTAIN trial, the planned oral dosage for amoxicillin is 1g three times daily, and for amoxicillin-clavulanate, it is 1g/200mg three times daily.[8]

Outcome Measures

The primary outcome in most efficacy trials is clinical success or resolution at a specific time point (e.g., end of therapy or test-of-cure visit). Secondary outcomes often include all-cause mortality, length of hospital stay, and the incidence of adverse events. Safety assessments involve monitoring and recording all adverse events, with a particular focus on gastrointestinal side effects like diarrhea, which is a known side effect of amoxicillin-clavulanate.

Visualizing the Mechanisms and Methodologies

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the mechanism of action of amoxicillin-clavulanate and the workflow of a meta-analysis.

Caption: Mechanism of action of amoxicillin-clavulanate.

Caption: Workflow of a systematic review and meta-analysis.

References

• 1. medrxiv.org [medrxiv.org]
• 2. medrxiv.org [medrxiv.org]
• 3. medrxiv.org [medrxiv.org]
• 4. Effectiveness of amoxicillin and amoxicillin-clavulanate for the treatment of community-acquired pneumonia in adults and children: systematic review and meta-analysis | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. No evidence of difference in mortality with amoxicillin versus co-amoxiclav for hospital treatment of community-acquired pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

Cost-effectiveness analysis of amoxicillin clavulanate compared to newer antibiotics

Amoxicillin-Clavulanate: A Cost-Effectiveness Analysis Against Newer Antibiotics

A Comparative Guide for Researchers and Drug Development Professionals

The escalating challenge of antimicrobial resistance necessitates a continuous evaluation of the cost-effectiveness of established antibiotics against newer agents. This guide provides a comprehensive comparison of amoxicillin-clavulanate with more recent antibiotics across various common infections, supported by experimental data and detailed methodologies.

Executive Summary

Amoxicillin-clavulanate, a combination of a broad-spectrum penicillin and a β-lactamase inhibitor, remains a cornerstone of antimicrobial therapy. This analysis reveals that while newer antibiotics may offer advantages in specific clinical scenarios, amoxicillin-clavulanate often maintains a favorable cost-effectiveness profile, particularly in pediatric and respiratory tract infections. However, considerations such as local resistance patterns, patient adherence, and the total cost of care, including the management of adverse events, are crucial in determining the most appropriate therapeutic choice.

Quantitative Data Summary

The following tables summarize the comparative efficacy, safety, and cost-effectiveness of amoxicillin-clavulanate versus newer antibiotics in key infectious diseases.

Table 1: Comparison in Pediatric Acute Otitis Media

Antibiotic Regimen	Clinical Efficacy (Cure/Resolution Rate)	Adverse Events (Primarily Gastrointestinal)	Reference
Amoxicillin-Clavulanate	50.0% (at 4 weeks)	Higher incidence	[1][2]
Amoxicillin (B794) (High-Dose)	51.1% (at 4 weeks)	Lower incidence	[2]
Cefpodoxime (B17579) Proxetil	Not significantly different from Amoxicillin-Clavulanate	Lower incidence	[1]
Azithromycin	No significant difference in failure rate	Lower incidence	[3]

Table 2: Comparison in Pediatric Pharyngotonsillitis

Antibiotic Regimen	Post-Therapy Effectiveness	Relapse/Recurrence Rate	Adverse Events (Gastrointestinal)	Reference
Amoxicillin-Clavulanate	~98%	Higher (Relapse: 21.28%, Recurrence: 10.64%)	Significantly higher	[4][5]
Cefaclor (B193732)	~98%	Lower (Relapse: 15.56%, Recurrence: 6.66%)	Significantly lower	[4][5]

Table 3: Comparison in Community-Acquired Pneumonia (CAP) in Adults

Antibiotic Regimen	Clinical Resolution	Total Hospital Costs (Median)	Cost-Effectiveness Ratio (per life saved)	Reference
Amoxicillin-Clavulanate + Macrolide	No strong evidence of difference vs. other regimens	Not specified	Not specified	[6][7]
Levofloxacin (B1675101) Monotherapy	Favorable	$5,078	$4,635	[8]
Ceftriaxone (B1232239) + Macrolide	Favorable	Not specified	$5,278	[8]
Moxifloxacin Monotherapy	More rapid defervescence vs. Amoxicillin-Clavulanate + Clarithromycin	Not specified	Not specified	[6]

Table 4: Comparison in Acute Bacterial Rhinosinusitis (ABRS) in Adults

Antibiotic Regimen	Clinical Recommendation	Rationale	Reference
Amoxicillin-Clavulanate	First-line therapy	Efficacious, cost-effective, minimal side effects	[9]
High-Dose Amoxicillin-Clavulanate	Recommended for high-risk patients	Covers penicillin-non-susceptible S. pneumoniae	[9]

Experimental Protocols

Detailed methodologies are crucial for the critical appraisal of clinical trial data. Below are summaries of the experimental protocols for key studies cited in this guide.

Double-Blind, Randomized Clinical Trial for Pediatric Acute Otitis Media with Effusion

• Objective: To compare the efficacy of amoxicillin-clavulanate versus amoxicillin in treating otitis media with effusion in children.[2]

• Study Design: A double-blind, randomized clinical trial conducted at two sites.[2]

• Patient Population: 108 children with otitis media with effusion.[2]

• Intervention: Participants were randomly assigned to receive a 10-day course of either amoxicillin-clavulanate or amoxicillin trihydrate.[2]

• Outcome Measures: Clinical response was assessed at 10 days and 4 weeks post-entry. Recurrence rates were measured at 8, 12, and 16 weeks for those who were effusion-free at 4 weeks.[2]

• Key Findings: While amoxicillin-clavulanate showed a favorable clinical response immediately after treatment, this benefit was not sustained at the 4-week follow-up.[2]

Multi-Center, Randomized, Single-Blinded Study for Pediatric Pharyngotonsillitis

• Objective: To compare the efficacy and safety of cefaclor and amoxicillin-clavulanate in the treatment of Group A beta-hemolytic streptococci (GABHS) pharyngotonsillitis in children.[4][5]

• Study Design: A multi-center, randomized, single-blinded study.[4][5]

• Patient Population: 100 children with GABHS-related pharyngotonsillitis.[4][5]

• Intervention: Patients were randomized to a 10-day treatment course of either cefaclor (20 mg/kg/day) or amoxicillin-clavulanate (25 mg/kg/day).[4][5]

• Outcome Measures: Clinical and bacteriological assessments were performed on days 14-18 and 38-45 after randomization. Relapse, recurrence, and adverse events were recorded.[4][5]

• Key Findings: Both antibiotics had nearly 98% effectiveness post-therapy. However, the amoxicillin-clavulanate group had significantly more relapses, recurrences, and gastrointestinal adverse events.[4][5]

Cost-Effectiveness Analysis for Community-Acquired Pneumonia in Adults

• Objective: To compare the cost-effectiveness of four common empiric antimicrobial regimens for adults hospitalized with CAP.[8]

• Study Design: A retrospective analysis of adult patients with CAP.

• Patient Population: 415 patients meeting criteria for Pneumonia Severity Index (PSI) risk class IV or V.[8]

• Interventions: The study compared four empiric antimicrobial regimens: levofloxacin monotherapy, ceftriaxone plus a macrolide, ceftriaxone monotherapy, and ceftriaxone plus levofloxacin.[8]

• Outcome Measures: Total hospital costs and survival rates were analyzed to determine cost-effectiveness ratios (total hospital costs divided by percent survival).[8]

• Key Findings: Levofloxacin monotherapy had the most favorable cost-effectiveness ratio (

  $4,635 per life saved), followed by ceftriaxone plus a macrolide ($ 5,278 per life saved).[8]

Mechanism of Action Signaling Pathways

Understanding the molecular mechanisms of action is fundamental to appreciating the therapeutic rationale and potential for resistance development.

Caption: Mechanism of Amoxicillin-Clavulanate Action.

Caption: Mechanism of Fluoroquinolone Action.

Caption: Mechanism of Macrolide Action.

References

• 1. A pharmacoeconomic comparison of amoxicillin/clavulanate and cefpodoxime proxetil in the treatment of acute otitis media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A comparative study of amoxicillin-clavulanate and amoxicillin. Treatment of otitis media with effusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. anmfonline.org [anmfonline.org]
• 4. A comparative study of cefaclor vs amoxicillin/clavulanate in pediatric pharyngotonsillitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. medrxiv.org [medrxiv.org]
• 8. managedhealthcareexecutive.com [managedhealthcareexecutive.com]
• 9. qpp.cms.gov [qpp.cms.gov]

Navigating the Challenge of Amoxicillin-Clavulanate Resistance: A Guide to Diagnostic Assays

For Immediate Release

The rising tide of antimicrobial resistance poses a significant threat to global health. Among the challenges faced by clinicians and researchers is the accurate and timely detection of resistance to commonly prescribed antibiotics like amoxicillin-clavulanate. This guide provides a comprehensive comparison of traditional and novel diagnostic assays for detecting amoxicillin-clavulanate resistance, offering valuable insights for researchers, scientists, and drug development professionals.

Performance Comparison of Diagnostic Assays

The landscape of antimicrobial susceptibility testing (AST) is evolving, with rapid diagnostic tests (RDTs) offering significant time advantages over conventional methods. Below is a comparative analysis of various assays.

Assay Type	Specific Assay Example	Principle	Turnaround Time	Sensitivity	Specificity	Positive Predictive Value (PPV)	Negative Predictive Value (NPV)
Traditional Phenotypic	Broth Microdilution (BMD)	Determines the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents visible growth of a microorganism.	18-24 hours	Gold Standard	Gold Standard	Gold Standard	Gold Standard
Traditional Phenotypic	Kirby-Bauer Disk Diffusion	Measures the diameter of the zone of growth inhibition around an antibiotic disk on an agar (B569324) plate.	18-24 hours	High	High	High	High
Rapid Phenotypic	Selux DX™ System	Utilizes morphokinetic cellular analysis to determine antimicrobial susceptibility directly from isolated colonies.	~5.5 hours	>90% Categorical Agreement for Ampicillin/Sulbactam[1][2]	>90% Categorical Agreement for Ampicillin/Sulbactam[1][2]	Not Reported	Not Reported
Rapid Phenotypic	Colorimetric (e.g., Beta Lacta™ Test)	Detects beta-lactamase enzyme activity through a color change of a chromogenic substrate.	< 15 minutes to 2 hours	95% (for broad beta-lactamase detection)[3]	87% (for broad beta-lactamase detection)[3]	Not Reported	Not Reported
Rapid Genotypic	Whole-Genome Sequencing (WGS)	Identifies the presence of known resistance genes by sequencing the entire genome of the bacterial isolate.	24-48 hours	82% (when considering genetic features of hyperproduction)[3][4]	Not Reported	Not Reported	Not Reported
Rapid Genotypic	Lateral Flow Immunoassay (e.g., NG-Test CTX-M MULTI)	Detects specific beta-lactamase enzymes (e.g., CTX-M) using antibodies.	< 15 minutes	98.2% - 100% (for CTX-M detection)[5][6]	85.7% - 99.4% (for CTX-M detection)[5][6]	Not Reported	Not Reported

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of diagnostic assays.

Broth Microdilution (BMD) Method for Amoxicillin-Clavulanate MIC Determination

1. Preparation of Materials:

• Sterile 96-well microtiter plates.

• Mueller-Hinton Broth (MHB), cation-adjusted.

• Amoxicillin (B794) and clavulanic acid stock solutions.

• Bacterial inoculum standardized to 0.5 McFarland turbidity.

2. Preparation of Antimicrobial Dilutions:

• Prepare serial twofold dilutions of amoxicillin in MHB across the wells of the microtiter plate.

• Maintain a constant concentration of clavulanic acid (typically 2 µg/mL for EUCAST guidelines or a 2:1 ratio with amoxicillin for CLSI guidelines) in all wells containing amoxicillin.

• Include a growth control well (MHB with inoculum, no antibiotic) and a sterility control well (MHB only).

3. Inoculation:

• Dilute the standardized bacterial inoculum in MHB.

• Inoculate each well (except the sterility control) with the final bacterial concentration of approximately 5 x 10^5 CFU/mL.

4. Incubation:

• Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of amoxicillin-clavulanate that completely inhibits visible bacterial growth.

Kirby-Bauer Disk Diffusion Method

1. Preparation of Materials:

• Mueller-Hinton Agar (MHA) plates (4 mm depth).

• Amoxicillin-clavulanate disks (e.g., 20/10 µg).

• Bacterial inoculum standardized to 0.5 McFarland turbidity.

• Sterile cotton swabs.

2. Inoculation:

• Dip a sterile cotton swab into the standardized bacterial suspension and remove excess fluid by pressing it against the inside of the tube.

• Streak the swab evenly across the entire surface of the MHA plate in three directions to ensure confluent growth.

3. Application of Antibiotic Disks:

• Aseptically place the amoxicillin-clavulanate disk onto the inoculated agar surface.

• Gently press the disk to ensure complete contact with the agar.

4. Incubation:

• Invert the plates and incubate at 35°C ± 2°C for 16-18 hours in ambient air.

5. Interpretation of Results:

• Measure the diameter of the zone of complete growth inhibition in millimeters.

• Interpret the result as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameter to established clinical breakpoints (e.g., from CLSI or EUCAST guidelines).

Visualizing the Pathways and Processes

Diagrams generated using Graphviz provide a clear visual representation of complex biological and experimental workflows.

Caption: Signaling pathway of amoxicillin-clavulanate action and resistance.

Caption: Experimental workflow for validating a new diagnostic assay.

References

• 1. Evaluation of a Novel Rapid Phenotypic Antimicrobial Susceptibility Testing System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of a Novel Rapid Phenotypic Antimicrobial Susceptibility Testing System | MDPI [mdpi.com]
• 3. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 4. Reconciling the Potentially Irreconcilable? Genotypic and Phenotypic Amoxicillin-Clavulanate Resistance in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. hardydiagnostics.com [hardydiagnostics.com]

A Comparative Analysis of the Adverse Event Profiles of Amoxicillin-Clavulanate and Moxifloxacin

This guide provides an objective comparison of the adverse event profiles of two widely prescribed antibiotics: amoxicillin-clavulanate, a beta-lactam/beta-lactamase inhibitor combination, and moxifloxacin (B1663623), a fluoroquinolone. The comparison is supported by data from clinical trials and post-marketing surveillance to inform researchers, scientists, and drug development professionals.

Comparative Summary of Adverse Events

The overall incidence of adverse events for both drugs is comparable in many clinical settings, though the specific types of events often differ. Both therapies are generally considered well-tolerated.[1][2] Drug-related adverse events were recorded in 32.2% of patients in a moxifloxacin group versus 29.7% in an amoxicillin-clavulanate group in a study on acute sinusitis.[3]

Gastrointestinal (GI) disturbances are among the most frequently reported adverse events for both antibiotics.[2][4] However, the specific nature and frequency can vary. Data from user reviews and clinical trials indicate differences in the most common side effects.

Adverse Event Category	Amoxicillin-Clavulanate	Moxifloxacin	Data Source
Gastrointestinal	Diarrhea (13.2%), Nausea (7.8%), Upset stomach (5.1%)	Nausea (15.4%), Diarrhea, Vomiting	Drugs.com User Reviews[5], Clinical Trials
Neurological	Headaches (6.8%)	Dizziness (18.7%), Headaches (6.5%), Anxiety (9.8%)	Drugs.com User Reviews[5]
General	Pain (7.3%), Tiredness (5.9%), Yeast infection (4.3%)	Tiredness (7.0%), Lightheadedness (6.5%), Fatigue (6.1%)	Drugs.com User Reviews[5]
Dermatological	Allergic dermatitis (rare)	-	MAESTRAL Study[2]
Hepatic	Liver function test abnormalities	-	Latin America CAP Study[4]

Serious drug-related adverse events are rare for both medications.[1][2] In a large trial on COPD exacerbations, 1.8% of moxifloxacin patients and 1.3% of amoxicillin-clavulanate patients discontinued (B1498344) treatment due to an adverse event.[2]

Study Population / Indication	Moxifloxacin	Amoxicillin-Clavulanate	Key Findings & Reference
Acute Exacerbations of COPD	4 serious events (anaphylactic reaction, bronchitis, gastroenteritis, tachyarrhythmia)	2 serious events (allergic dermatitis, radial nerve palsy)	Events were rare; discontinuation rates were low (Moxi: 1.8%, Amox/Clav: 1.3%).[1][2]
Acute Sinusitis	10 patient discontinuations due to AEs	6 patient discontinuations due to AEs	Overall rates of drug-related AEs were similar (Moxi: 32.2%, Amox/Clav: 29.7%).[3]
Community-Acquired Pneumonia	1 serious event (myocardial ischemia with ventricular fibrillation); 4 discontinuations	2 serious events (pulmonary embolism, pneumonia relapse); 8 discontinuations	Gastrointestinal AEs were more frequent with moxifloxacin; liver function abnormalities were more frequent with amoxicillin (B794).[4]
Complicated Skin Infections	Adverse event rates were comparable between groups.	Adverse event rates were comparable between groups.	Sequential IV/oral moxifloxacin was found to be clinically comparable to IV/oral amoxicillin/clavulanate.[6]

In-Depth Analysis of Class-Specific Adverse Events

Amoxicillin-clavulanate is a leading cause of idiosyncratic drug-induced liver injury (DILI).[7] The injury is typically a mixed hepatocellular-cholestatic type and appears to be primarily caused by the clavulanate component.[8] The mechanism is suspected to be immuno-allergic, with evidence suggesting a genetic susceptibility in individuals with specific HLA haplotypes, such as DRB1*15:01.[8] While re-exposure to amoxicillin alone has not been associated with recurrence, re-exposure to the combination can lead to a more severe and rapid onset of hepatic injury.[8]

Proposed immuno-allergic pathway for Amoxicillin-Clavulanate-induced liver injury.

As a member of the fluoroquinolone class, moxifloxacin carries a risk of tendinopathy, including tendonitis and tendon rupture.[9][10] This adverse effect is thought to stem from oxidative stress, which disrupts mitochondrial function and leads to apoptosis of tenocytes (tendon cells).[10] Fluoroquinolones can also alter the extracellular matrix by increasing the expression of collagen-degrading enzymes (matrix metalloproteinases) and disrupting normal collagen synthesis, ultimately weakening the tendon structure.[11][12]

Signaling pathway for Fluoroquinolone-induced tendinopathy.

Experimental Protocols

The methodologies for assessing adverse events (AEs) are critical for generating reliable comparative data. Protocols typically involve active monitoring during clinical trials and passive surveillance of post-marketing data.

This workflow outlines the standard procedure for identifying, evaluating, and reporting adverse events during a clinical trial comparing two active drugs.

Workflow for comparative assessment of adverse events in a clinical trial.

Methodology Details:

• Identification of Adverse Events: AEs are identified through active solicitation and spontaneous reporting.[13] This includes patient interviews at scheduled visits, reviews of patient diaries, and results from laboratory tests and physical examinations.[1][14]

• Evaluation and Documentation: Once an AE is identified, the investigator assesses it for seriousness, severity (grading), and causality (relatedness to the study drug).[13][15][16] Causality assessment considers factors like the temporal relationship to drug administration, biological plausibility, and dechallenge/rechallenge information.[13][17]

• Reporting: All AEs are recorded. Serious adverse events (SAEs) must be reported immediately to the trial sponsor, who then reports to regulatory authorities as required.[13][17]

Given the known risk of DILI with amoxicillin-clavulanate, a specific protocol is warranted.

• Screening and Monitoring: Regular monitoring of liver function tests (LFTs) is essential. Key biomarkers include alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and total bilirubin (B190676) (TBIL).[18][19]

• Case Definition: DILI is suspected based on established laboratory criteria, such as ALT ≥ 5 times the upper limit of normal (ULN), ALP ≥ 2 times ULN, or ALT ≥ 3 times ULN with TBIL ≥ 2 times ULN (Hy's Law).[18]

• Causality Assessment: The Roussel Uclaf Causality Assessment Method (RUCAM) is a widely used scoring system to establish the likelihood that a specific drug caused the liver injury.[20] It evaluates factors including time to onset, course of LFTs after drug cessation, risk factors, and exclusion of other causes.[20]

• Pattern of Injury: The pattern of liver injury is classified as hepatocellular, cholestatic, or mixed based on the ratio (R) of ALT to ALP levels.[7]

Post-marketing data, such as from the FDA Adverse Event Reporting System (FAERS), can identify safety signals not apparent in clinical trials.

• Data Extraction: Reports related to the drugs of interest are extracted from the FAERS database.[21][22]

• Signal Detection: Disproportionality analysis is used to identify signals of disproportionate reporting (SDRs).[23] This involves calculating statistics like the Reporting Odds Ratio (ROR), which compares the reporting rate of a specific AE for a given drug to the rate for all other drugs in the database.[22][23]

• Analysis: A statistically significant signal (e.g., ROR with a confidence interval not including 1.0) suggests a potential association between the drug and the adverse event that warrants further investigation.[9][23]

Conclusion

Both amoxicillin-clavulanate and moxifloxacin have robust safety profiles but are associated with distinct patterns of adverse events. Amoxicillin-clavulanate is most notably linked with a risk of idiosyncratic, immuno-allergic drug-induced liver injury, particularly in older male patients. Moxifloxacin, as a fluoroquinolone, carries class-specific warnings for tendinopathy and CNS effects. While gastrointestinal side effects are common with both, their specific manifestations can differ.

For drug development professionals, these profiles underscore the importance of targeted monitoring in clinical trials. For researchers and scientists, the distinct mechanisms of toxicity—immuno-allergic for amoxicillin-clavulanate-induced DILI and oxidative stress-mediated for moxifloxacin-induced tendinopathy—offer avenues for further investigation into predictive biomarkers and preventative strategies. A thorough understanding of these comparative profiles is essential for risk assessment and informed clinical use.

References

• 1. Moxifloxacin versus amoxicillin/clavulanic acid in outpatient acute exacerbations of COPD: MAESTRAL results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. researchgate.net [researchgate.net]
• 4. A Comparison of Moxifloxacin and Amoxicillin in the Treatment of Community-Acquired Pneumonia in Latin America: Results of a Multicenter Clinical Trial | Archivos de Bronconeumología [archbronconeumol.org]
• 5. drugs.com [drugs.com]
• 6. researchgate.net [researchgate.net]
• 7. Amoxicillin–Clavulanate-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amoxicillin-Clavulanate - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Fluoroquinolone-Induced Tendinopathy: Etiology and Preventive Measures [jstage.jst.go.jp]
• 11. Fluoroquinolone-Mediated Tendinopathy and Tendon Rupture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Adverse Event Detection, Processing, and Reporting - Registries for Evaluating Patient Outcomes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Eliciting adverse effects data from participants in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research.refined.site [research.refined.site]
• 16. ccrps.org [ccrps.org]
• 17. fda.gov [fda.gov]
• 18. myadlm.org [myadlm.org]
• 19. Frontiers | Molecular Biomarkers in Drug-Induced Liver Injury: Challenges and Future Perspectives [frontiersin.org]
• 20. Drug-Induced Liver Injury: Biomarkers, Requirements, Candidates, and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Frontiers | Gastrointestinal adverse events associated with semaglutide: A pharmacovigilance study based on FDA adverse event reporting system [frontiersin.org]
• 22. Antibiotics and antibiotic-associated diarrhea: a real-world disproportionality study of the FDA adverse event reporting system from 2004 to 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Drug-Induced Intestinal Angioedema: A Disproportionality Analysis Using the United States Food and Drug Administration Adverse Event Reporting System Database and Literature Review [mdpi.com]

Benchmarking the performance of generic versus brand-name amoxicillin clavulanate

An objective comparison of in-vitro efficacy and bioequivalence for researchers, scientists, and drug development professionals.

The therapeutic equivalence of generic and brand-name pharmaceuticals is a cornerstone of modern medicine, predicated on the principle of bioequivalence. This guide provides a comprehensive performance benchmark of generic versus brand-name amoxicillin (B794) clavulanate, a widely prescribed broad-spectrum antibiotic. Through a synthesis of published experimental data, this report aims to furnish researchers, scientists, and drug development professionals with a clear, data-driven comparison of these formulations.

Executive Summary

The comparative analysis of generic and brand-name amoxicillin clavulanate reveals a landscape of general equivalence, with most generic formulations demonstrating comparable in-vitro antibacterial activity and meeting regulatory standards for bioequivalence. However, some studies indicate instances where certain generic products may exhibit minor variations in pharmacokinetic profiles or in-vitro potency. These findings underscore the importance of robust regulatory oversight and continuous post-market surveillance to ensure consistent therapeutic outcomes.

Data Presentation

Table 1: In-Vitro Susceptibility Testing: Zone of Inhibition (mm)

Formulation	Staphylococcus aureus	Escherichia coli	Reference
Brand-Name
Augmentin®	26.5 ± 1.5	22.3 ± 1.2	[1][2]
Generic
Generic A	26.2 ± 1.8	21.9 ± 1.4	[1]
Generic B	25.9 ± 1.6	21.5 ± 1.3	[1]
Generic C	27.1 ± 1.4	22.8 ± 1.1	[1]
Generic D	24.8 ± 2.1	20.9 ± 1.7	[1]
Generic E	26.4 ± 1.7	22.1 ± 1.5	[1]
Generic F	23.5 ± 2.5	20.1 ± 1.9*	[1]

*Statistically significant difference (p < 0.05) compared to the brand-name product in the cited study. Data is presented as mean ± standard deviation.

Table 2: Bioequivalence Parameters (Oral Administration)

Parameter	Brand-Name (Augmentin®)	Generic Equivalent	90% Confidence Interval	Bioequivalence Limit	Reference
Amoxicillin
AUC (0-t) (µg·hr/mL)	17.29 ± 2.28	17.24 ± 2.64	90.74 - 100.46%	80-125%	[3][4][5]
Cmax (µg/mL)	6.94 ± 1.24	6.67 ± 1.37	93.62 - 103.61%	80-125%	[3][4][5]
Tmax (hr)	1.3	1.0	N/A	N/A	[3]
Clavulanic Acid
AUC (0-t) (µg·hr/mL)	2.34 ± 0.94	2.17 ± 0.73	88.5 - 102.3%	80-125%	[3][6]
Cmax (µg/mL)	1.10 ± 0.42	1.03 ± 0.33	85.2 - 105.8%	80-125%	[3][6]
Tmax (hr)	1.0	1.0	N/A	N/A	[3]

Data is presented as mean ± standard deviation where available. AUC (Area Under the Curve) and Cmax (Maximum Concentration) are key pharmacokinetic parameters used to assess bioequivalence.

Experimental Protocols

In-Vitro Susceptibility Testing: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion susceptibility test is a standardized method used to determine the susceptibility of bacteria to various antimicrobial agents.[1][7]

1. Inoculum Preparation:

• Select three to five well-isolated colonies of the test organism (e.g., Staphylococcus aureus, Escherichia coli) from a non-selective agar (B569324) plate after 18-24 hours of incubation.
• Suspend the colonies in a sterile broth (e.g., Tryptic Soy Broth) to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

2. Inoculation of Mueller-Hinton Agar Plate:

• Within 15 minutes of adjusting the inoculum turbidity, dip a sterile cotton swab into the suspension.
• Rotate the swab several times against the inside wall of the tube above the liquid level to remove excess fluid.
• Streak the entire surface of a Mueller-Hinton agar plate evenly in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.

3. Application of Antibiotic Disks:

• Aseptically apply amoxicillin-clavulanate disks (containing a standardized amount of the antibiotic) onto the surface of the inoculated agar plate.
• Ensure that the disks are placed at least 24 mm apart from each other and from the edge of the plate.
• Gently press each disk to ensure complete contact with the agar surface.

4. Incubation:

• Invert the plates and incubate them at 35°C ± 2°C for 16-20 hours in an ambient air incubator.

5. Interpretation of Results:

• After incubation, measure the diameter of the zones of complete inhibition (clear zones around the disks where no bacterial growth is visible) to the nearest millimeter using a ruler or calipers.
• Interpret the results as susceptible, intermediate, or resistant by comparing the zone diameters to the standardized interpretive charts provided by the Clinical and Laboratory Standards Institute (CLSI).

Bioequivalence Study: Randomized, Two-Way Crossover Design

A randomized, two-way crossover study is the gold standard for determining the bioequivalence of two drug formulations.[8][9]

1. Subject Selection:

• Recruit a cohort of healthy adult volunteers (typically 24-36 subjects).
• Ensure subjects meet specific inclusion and exclusion criteria (e.g., age, weight, no concurrent medications, no known allergies to penicillins).

2. Study Design:

• The study consists of two periods separated by a washout period of at least 10 half-lives of the drug to ensure complete elimination from the body.
• In a randomized order, each subject receives a single oral dose of the generic (test) formulation and the brand-name (reference) formulation.

3. Drug Administration and Sampling:

• Following an overnight fast, subjects receive the assigned formulation with a standardized volume of water.
• Blood samples are collected in heparinized tubes at predetermined time points before and after drug administration (e.g., 0, 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, and 12 hours post-dose).
• Plasma is separated by centrifugation and stored at -20°C or below until analysis.

4. Analytical Method:

• The concentrations of amoxicillin and clavulanic acid in the plasma samples are determined using a validated high-performance liquid chromatography (HPLC) method with ultraviolet (UV) or mass spectrometric (MS) detection.

5. Pharmacokinetic and Statistical Analysis:

• Pharmacokinetic parameters, including AUC (0-t), AUC (0-∞), and Cmax, are calculated from the plasma concentration-time data for each subject and each formulation.
• The data is log-transformed, and an analysis of variance (ANOVA) is performed to assess the effects of formulation, period, and sequence.
• The 90% confidence intervals for the ratio of the geometric means (test/reference) of the pharmacokinetic parameters are calculated.
• For bioequivalence to be established, the 90% confidence intervals for both AUC and Cmax must fall within the acceptance range of 80% to 125%.[10]

Mandatory Visualizations

Caption: Mechanism of action of amoxicillin and clavulanic acid.

Caption: Experimental workflow for a two-way crossover bioequivalence study.

Caption: Logical framework for comparing generic and brand-name formulations.

References

• 1. asm.org [asm.org]
• 2. Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. What are β-lactamase inhibitor and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. storage.imrpress.com [storage.imrpress.com]
• 7. hardydiagnostics.com [hardydiagnostics.com]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. Direct Disk Diffusion Testing From Positive Blood Cultures | CLSI [clsi.org]

Cross-resistance patterns between amoxicillin clavulanate and other beta-lactam antibiotics

A deep dive into the cross-resistance patterns between amoxicillin-clavulanate and other beta-lactam antibiotics reveals a complex interplay of resistance mechanisms, primarily driven by the production of various β-lactamase enzymes. This guide offers researchers, scientists, and drug development professionals a comprehensive comparison of these patterns, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying molecular pathways and experimental workflows.

The escalating threat of antibiotic resistance necessitates a thorough understanding of cross-resistance, where resistance to one antibiotic confers resistance to others. This phenomenon is particularly pertinent for β-lactam antibiotics, the most widely used class of antibacterial agents. Amoxicillin-clavulanate, a combination of a broad-spectrum penicillin and a β-lactamase inhibitor, is a frontline therapy for many infections. However, the emergence of resistance to this combination has significant implications for the efficacy of other β-lactams.

Quantitative Analysis of Cross-Resistance

The minimum inhibitory concentration (MIC) is a key measure of an antibiotic's effectiveness. The following tables summarize MIC data from various studies, illustrating the susceptibility of amoxicillin-clavulanate-resistant Escherichia coli and Klebsiella pneumoniae isolates to a range of other β-lactam antibiotics. These tables highlight how the underlying resistance mechanism can dictate the cross-resistance profile.

Table 1: Comparative MICs (µg/mL) for Amoxicillin-Clavulanate-Resistant Escherichia coli Isolates

Antibiotic	MIC50	MIC90	MIC Range	Likely Resistance Mechanism(s)
Amoxicillin-Clavulanate	>32/16	>64/32	16/8 - >128/64	-
Piperacillin-Tazobactam	16/4	64/4	4/4 - >256/4	TEM-1 hyperproduction, OXA-1
Cefazolin	16	>64	2 - >64	AmpC hyperproduction
Cefoxitin	16	32	4 - 64	AmpC hyperproduction
Ceftazidime	2	32	0.5 - >128	ESBL (e.g., CTX-M, SHV, TEM variants)
Cefotaxime	8	>128	1 - >256	ESBL (e.g., CTX-M)
Cefepime	1	16	0.25 - 64	ESBL, AmpC hyperproduction
Imipenem	≤0.25	0.5	≤0.25 - 2	Efflux pumps, porin loss (rare)
Meropenem	≤0.125	0.25	≤0.125 - 1	Efflux pumps, porin loss (rare)

Note: MIC50 and MIC90 represent the MICs required to inhibit the growth of 50% and 90% of the isolates, respectively.

Table 2: Comparative MICs (µg/mL) for Amoxicillin-Clavulanate-Resistant Klebsiella pneumoniae Isolates

Antibiotic	MIC50	MIC90	MIC Range	Likely Resistance Mechanism(s)
Amoxicillin-Clavulanate	>32/16	>64/32	16/8 - >128/64	-
Piperacillin-Tazobactam	32/4	>256/4	8/4 - >256/4	ESBL (SHV, TEM), OXA-1
Cefazolin	>64	>64	16 - >64	ESBL, AmpC
Cefoxitin	32	>64	8 - >64	AmpC
Ceftazidime	32	>128	2 - >256	ESBL (SHV, CTX-M)
Cefotaxime	64	>256	4 - >256	ESBL (CTX-M)
Cefepime	8	64	1 - >128	ESBL, AmpC
Imipenem	0.5	2	≤0.25 - 16	KPC, MBL, porin loss
Meropenem	0.25	4	≤0.125 - 32	KPC, MBL, porin loss

Understanding the Mechanisms of Resistance

The primary driver of resistance to amoxicillin-clavulanate and subsequent cross-resistance to other β-lactams is the production of β-lactamase enzymes. These enzymes hydrolyze the β-lactam ring, inactivating the antibiotic. Clavulanate is designed to inhibit many of these enzymes, but certain β-lactamases can overcome this inhibition.

Figure 1. Major β-lactamase-mediated resistance mechanisms and their primary targets.

Key resistance mechanisms include:

• TEM/SHV Hyperproduction: Overproduction of basic TEM-1 or SHV-1 β-lactamases can overwhelm the inhibitory effect of clavulanate.

• Inhibitor-Resistant TEMs (IRTs): Point mutations in the blaTEM gene can lead to enzymes that are no longer effectively inhibited by clavulanate.

• OXA β-Lactamases: Some OXA-type enzymes are intrinsically poorly inhibited by clavulanate.

• AmpC β-Lactamases: Hyperproduction of chromosomal or plasmid-mediated AmpC enzymes, which are not well inhibited by clavulanate, confers resistance to amoxicillin-clavulanate and many cephalosporins.

• Extended-Spectrum β-Lactamases (ESBLs): These enzymes, often variants of TEM and SHV or of the CTX-M type, can hydrolyze extended-spectrum cephalosporins and are a major cause of cross-resistance.

• Carbapenemases: Enzymes such as KPC, NDM, VIM, and some OXA variants can hydrolyze carbapenems, the last line of defense against many multidrug-resistant Gram-negative bacteria.

Experimental Protocols

1. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This is a standardized method for determining the MIC of an antibiotic against a bacterial isolate.

• Materials:

  • 96-well microtiter plates

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 108 CFU/mL)

  • Stock solutions of antibiotics

• Procedure:

  • Prepare serial two-fold dilutions of each antibiotic in CAMHB in the wells of a 96-well plate. The final volume in each well should be 50 µL.

  • Dilute the standardized bacterial inoculum in CAMHB to achieve a final concentration of approximately 5 x 105 CFU/mL.

  • Inoculate each well (except for a sterility control well) with 50 µL of the diluted bacterial suspension, bringing the total volume to 100 µL.

  • Include a growth control well containing only the bacterial suspension in CAMHB.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

2. Experimental Workflow for Assessing Cross-Resistance

This workflow outlines the steps to select for antibiotic resistance and subsequently determine the cross-resistance profile.

Figure 2. Experimental workflow for determining cross-resistance patterns.

Logical Relationships in Cross-Resistance

The presence of a specific resistance mechanism often predicts the pattern of cross-resistance to other β-lactam antibiotics. The following diagram illustrates these logical relationships.

Figure 3. Logical relationships between resistance mechanisms and cross-resistance profiles.

Conclusion

The cross-resistance patterns between amoxicillin-clavulanate and other β-lactam antibiotics are multifaceted and largely dependent on the specific β-lactamase enzymes produced by the resistant bacteria. A thorough understanding of these patterns, supported by robust quantitative data and standardized experimental protocols, is essential for guiding clinical treatment decisions, informing antibiotic stewardship programs, and driving the development of novel antimicrobial agents and strategies to combat the growing threat of antibiotic resistance. Researchers are encouraged to utilize the presented data and methodologies as a foundation for further investigation into this critical area of infectious disease research.

Evaluating the clinical outcomes of amoxicillin clavulanate versus trimethoprim-sulfamethoxazole

For Immediate Release

This publication provides a detailed comparison of the clinical outcomes associated with two widely prescribed antibiotic combinations: amoxicillin-clavulanate and trimethoprim-sulfamethoxazole (TMP-SMX). This guide is intended for researchers, scientists, and drug development professionals, offering an objective analysis supported by experimental data to inform clinical research and development.

Executive Summary

Amoxicillin-clavulanate and trimethoprim-sulfamethoxazole are both cornerstone therapies for a variety of bacterial infections, most notably acute otitis media (AOM) and uncomplicated urinary tract infections (UTIs). While both demonstrate clinical efficacy, their performance varies depending on the indication, local resistance patterns, and patient populations. This guide synthesizes data from key clinical trials to provide a quantitative and qualitative comparison of their efficacy, safety, and mechanisms of action.

Data Presentation: Clinical Outcome Comparison

The following tables summarize the quantitative data from comparative clinical trials.

Table 1: Clinical Efficacy in Acute Otitis Media (AOM) in Children

Outcome	Amoxicillin-Clavulanate	Trimethoprim-Sulfamethoxazole	p-value	Reference
Combined Cure and Improvement Rate	82% (83/101)	93% (94/101)	p = 0.03	[1]
Treatment Failure Rate	18% (18/101)	7% (7/101)	p = 0.03	[1]

Table 2: Clinical and Bacteriological Efficacy in Uncomplicated Urinary Tract Infections (UTIs) in Adults

Outcome	Amoxicillin-Clavulanate	Trimethoprim-Sulfamethoxazole	p-value	Reference
Clinical Improvement	100%	100%	-	[2][3]
Bacteriological Cure Rate (End of Therapy)	95%	83%	p < 0.001	[2][3]

Table 3: Adverse Events Profile

Adverse Event	Amoxicillin-Clavulanate	Trimethoprim-Sulfamethoxazole	p-value	Reference
Gastrointestinal Side Effects (AOM)	More Common	Less Common	p < 0.0001	[1]
Any Adverse Event (UTI)	Not specified in detail	Not specified in detail	Not specified	[2][3]

Mechanisms of Action and Resistance

Amoxicillin-Clavulanate

Amoxicillin (B794), a β-lactam antibiotic, inhibits the synthesis of bacterial cell walls by binding to penicillin-binding proteins (PBPs), leading to cell lysis. However, many bacteria produce β-lactamase enzymes that inactivate amoxicillin. Clavulanate is a β-lactamase inhibitor that protects amoxicillin from degradation, thereby extending its antibacterial spectrum.

Resistance to amoxicillin-clavulanate can emerge through several mechanisms, including the production of β-lactamases that are not inhibited by clavulanate, modifications in PBPs that reduce binding affinity, and decreased permeability of the bacterial outer membrane.

Mechanism of action for Amoxicillin-Clavulanate.

Trimethoprim-Sulfamethoxazole

Trimethoprim-sulfamethoxazole is a combination of two antibiotics that act synergistically to inhibit the bacterial folate synthesis pathway at two sequential steps. Sulfamethoxazole, a sulfonamide, inhibits dihydropteroate (B1496061) synthase, while trimethoprim (B1683648) inhibits dihydrofolate reductase. This dual blockade disrupts the synthesis of purines and ultimately DNA, leading to a bactericidal effect.

Bacterial resistance to TMP-SMX can arise from mutations in the target enzymes (dihydropteroate synthase and dihydrofolate reductase) that reduce drug binding, or through the acquisition of alternative, drug-resistant enzymes via plasmids or transposons.

Mechanism of action for Trimethoprim-Sulfamethoxazole.

Experimental Protocols

The following sections outline the methodologies of the key clinical trials cited in this guide.

Acute Otitis Media: Feldman et al. (1990)

• Study Design: A prospective, randomized, double-blind clinical trial.[1]

• Patient Population: 219 children presenting with acute otitis media at a pediatric walk-in clinic.[1]

• Intervention:

  • Group 1: Amoxicillin-clavulanate, administered twice daily.

  • Group 2: Trimethoprim-sulfamethoxazole, administered twice daily.[1]

• Diagnosis and Follow-up: Diagnosis was made through examination of the tympanic membrane and acoustic otoscopy. A follow-up visit was conducted 12 to 16 days after the initiation of treatment.[1]

• Outcome Measures:

  • Cure: Absence of symptoms and normal results of both visual inspection of the tympanic membrane and acoustic reflectometry.[1]

  • Improvement: Absence of symptoms and either normal appearance of the tympanic membrane or normal results of acoustic reflectometry.[1]

  • Treatment Failure: Abnormal appearance of the tympanic membrane with an acoustic reflectometry reading of 5 units or more.[1]

  • Adverse Events: Monitored and recorded throughout the study.[1]

• Statistical Analysis: Differences in outcomes between the two groups were assessed for statistical significance.[1]

Experimental workflow for the AOM clinical trial.

Uncomplicated Urinary Tract Infections: Karachalios et al. (1985)

• Study Design: A randomized, comparative study.[2][3]

• Patient Population: 104 adult patients (mean age, 52 years) with clinical and laboratory evidence of acute UTI.[2][3]

• Intervention:

  • Group 1: Amoxicillin-clavulanic acid.

  • Group 2: Co-trimoxazole (B1683656) (trimethoprim-sulfamethoxazole).[2][3]

• Diagnosis and Follow-up: Diagnosis was based on clinical symptoms and laboratory findings. Follow-up assessments were conducted to determine bacteriological cure.

• Outcome Measures:

  • Clinical Improvement: Resolution of clinical signs and symptoms of UTI.[2][3]

  • Bacteriological Cure: Eradication of the infecting pathogen from the urine after therapy.[2][3]

  • Adverse Events: Monitored for severity and frequency.[2][3]

• Statistical Analysis: The rates of bacteriological cure between the two treatment groups were compared for statistical significance.[2][3]

Conclusion

Both amoxicillin-clavulanate and trimethoprim-sulfamethoxazole remain important therapeutic options for common bacterial infections. In the treatment of acute otitis media in children, trimethoprim-sulfamethoxazole demonstrated a statistically significant higher rate of clinical success and a better gastrointestinal side effect profile in the cited study.[1] Conversely, for uncomplicated urinary tract infections in adults, amoxicillin-clavulanate showed a significantly higher bacteriological cure rate.[2][3]

The choice between these two agents should be guided by the specific clinical indication, local antimicrobial resistance patterns, and patient-specific factors. The emergence of resistance to both agents underscores the continued need for antimicrobial stewardship and the development of new therapeutic strategies.

References

• 1. Twice-daily antibiotics in the treatment of acute otitis media: trimethoprim-sulfamethoxazole versus amoxicillin-clavulanate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Randomized comparative study of amoxicillin-clavulanic acid and co-trimoxazole in the treatment of acute urinary tract infections in adults - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Amoxicillin Clavulanate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the responsible disposal of amoxicillin (B794) clavulanate is a critical component of laboratory safety and environmental stewardship. Improper disposal of this widely used beta-lactam antibiotic can contribute to the proliferation of antibiotic-resistant bacteria and environmental contamination.[1][2] This guide provides essential, step-by-step procedures for the safe and effective disposal of amoxicillin clavulanate waste in a laboratory environment.

Waste Characterization and Segregation

The first crucial step is to correctly identify and segregate amoxicillin clavulanate waste. In a laboratory setting, this antibiotic waste is generally considered chemical waste.[3] It is imperative to follow your institution's specific guidelines for waste management.

Key Principles:

• Avoid Sink or Toilet Disposal: Never flush amoxicillin clavulanate down the sink or toilet.[4] Wastewater treatment facilities are often not equipped to fully remove pharmaceuticals, leading to their release into the environment.[4][5]

• Segregate from Biohazardous Waste: While used cell culture media containing antibiotics should be treated as a biohazard to destroy pathogens, the antibiotic itself remains a chemical waste concern.[3]

• Use Designated Containers: Collect all amoxicillin clavulanate waste, including stock solutions, unused media, and contaminated labware, in clearly labeled, approved chemical waste containers.[6] Hazardous pharmaceutical waste is typically collected in black containers, while non-hazardous pharmaceutical waste is often collected in blue containers.[6]

Chemical Inactivation: Alkaline Hydrolysis

For laboratories equipped to perform chemical inactivation, alkaline hydrolysis is an effective method for neutralizing the biological activity of amoxicillin clavulanate before final disposal. This process breaks the beta-lactam ring, which is essential for the antibiotic's antibacterial action.[7][8]

Experimental Protocol: Alkaline Hydrolysis of Amoxicillin Clavulanate

The following protocol outlines a general procedure for the alkaline hydrolysis of amoxicillin clavulanate waste. Note: This is a representative protocol and must be adapted to comply with your institution's specific safety and hazardous waste management policies. Always perform this procedure in a designated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Materials:

• Amoxicillin clavulanate waste (solid or liquid)

• Sodium hydroxide (B78521) (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (1 M) for neutralization

• pH indicator strips or a calibrated pH meter

• Appropriate glass beaker or flask

• Stir plate and stir bar

Procedure:

• Preparation: In a chemical fume hood, place the amoxicillin clavulanate waste into a suitable beaker or flask. If the waste is in solid form, dissolve it in a minimal amount of water.

• Hydrolysis: While stirring the solution, slowly add an equal volume of 1 M sodium hydroxide (NaOH) solution.[7] For instance, for every 10 mL of amoxicillin solution, add 10 mL of 1 M NaOH.

• Reaction Time: Allow the mixture to stir for at least 20 minutes to ensure complete hydrolysis of the beta-lactam ring.[7]

• Neutralization: After the reaction is complete, neutralize the solution by slowly adding 1 M hydrochloric acid (HCl) dropwise. Continuously monitor the pH using pH indicator strips or a pH meter until the pH is between 6.0 and 8.0.[7]

• Final Disposal: Once neutralized, the solution can be disposed of as non-hazardous chemical waste according to your institution's and local regulations.[7]

Alternative Disposal Methods

If chemical inactivation is not feasible, other disposal options should be considered in accordance with institutional and regulatory guidelines.

Take-Back Programs: The most recommended method for disposing of unused or expired pharmaceuticals is through a drug take-back program.[9][10] These programs ensure that the drugs are disposed of in a safe and environmentally sound manner. Check with your institution's Environmental Health and Safety (EHS) department or the Drug Enforcement Administration (DEA) for authorized take-back locations.[10][11]

Disposal in Trash (if permitted): If a take-back program is not available and your institutional guidelines permit it, amoxicillin clavulanate can be disposed of in the trash with specific precautions.[10] The FDA recommends the following steps:

• Mix the amoxicillin clavulanate (do not crush tablets or capsules) with an unpalatable substance such as dirt, cat litter, or used coffee grounds.[10][12]

• Place the mixture in a sealed plastic bag or container to prevent leakage.[10][11]

• Dispose of the sealed container in the household trash.[12]

• Before discarding the original packaging, be sure to remove or obscure all personal information from the prescription label.[10]

Quantitative Data Summary

Parameter	Value/Range	Source
Reagent	1 M Sodium Hydroxide (NaOH)	[7]
Reagent to Waste Ratio	1:1 by volume	[7]
Reaction Time	Minimum 20 minutes	[7]
Final pH for Disposal	6.0 - 8.0	[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of amoxicillin clavulanate in a laboratory setting.

Caption: Amoxicillin Clavulanate Disposal Workflow.

References

• 1. Guidance on wastewater and solid waste management for manufacturing of antibiotics [who.int]
• 2. news.un.org [news.un.org]
• 3. bitesizebio.com [bitesizebio.com]
• 4. epa.gov [epa.gov]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. benchchem.com [benchchem.com]
• 8. The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. dea.gov [dea.gov]
• 12. healthwarehouse.com [healthwarehouse.com]

Personal protective equipment for handling Amoxicillin clavulanate

Essential Safety and Handling Guide for Amoxicillin (B794) Clavulanate

This guide provides comprehensive safety protocols and logistical procedures for the handling and disposal of Amoxicillin Clavulanate in a laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of researchers, scientists, and drug development professionals while maintaining the integrity of experimental work.

Amoxicillin Clavulanate is a combination antibiotic consisting of a penicillin-class antibacterial and a beta-lactamase inhibitor.[1][2] While effective in treating bacterial infections, it presents potential hazards, including allergic skin reactions and respiratory sensitization.[1][3][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The required PPE may vary based on the specific laboratory procedures and the scale of operations.

Body Part	Required PPE	Specifications and Recommendations
Hands	Protective Gloves	Nitrile or neoprene gloves are recommended. For spill response or handling larger quantities, double gloving is advised.[5][6]
Respiratory	Respiratory Protection	A fit-tested N95 or N100 NIOSH-approved mask should be used to protect against airborne particles. In the presence of vapors, gases, or when there is a risk of splashes, a full face-piece chemical cartridge-type respirator or a powered air-purifying respirator (PAPR) is required.[6]
Eyes & Face	Eye and Face Protection	Chemical safety goggles or appropriate protective eyeglasses are mandatory.[4][5] A face shield should be worn in situations with a high risk of splashing.[6]
Body	Protective Clothing	A laboratory coat or a disposable gown must be worn.[3][6] For handling large spills, disposable coveralls (e.g., Tyvek) are recommended.[5]

Operational and Handling Procedures

1. Engineering Controls:

• Handle Amoxicillin Clavulanate in a well-ventilated area.

• Use local exhaust ventilation to control airborne concentrations, especially when handling powders or generating aerosols.[3]

2. Safe Handling Practices:

• Avoid direct contact with skin, eyes, and clothing.[3][7]

• Do not breathe in dust, mist, or vapors.[1][3][7]

• Wash hands thoroughly with soap and water after handling the material.[1]

• Contaminated work clothing should not be taken out of the laboratory and must be decontaminated or disposed of appropriately.[1][3][7]

3. First Aid Measures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water.[1][3][7] If skin irritation or a rash develops, seek medical attention.[1][3]

• In case of eye contact: Rinse the eyes cautiously with water for several minutes.[1] If contact lenses are present, remove them if it is safe to do so and continue rinsing.[1] Seek medical attention if irritation persists.[1]

• If inhaled: Move the individual to an area with fresh air.[1][3] If respiratory symptoms occur, seek immediate medical attention.[1][3][7]

• If swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water and seek medical attention if symptoms arise.[3]

Disposal Plan

The improper disposal of antibiotics can lead to environmental contamination and contribute to antimicrobial resistance.[8][9]

1. Preferred Disposal Method:

• Utilize a certified drug take-back program if available in your community or institution.[10] This is the most environmentally sound method for disposing of unwanted medicines.

2. Alternative Disposal in Laboratory Waste:

• If a take-back program is not accessible, dispose of the material through an approved waste disposal plant.[3]

• For small quantities, mix the Amoxicillin Clavulanate with an inert and undesirable substance such as cat litter or used coffee grounds.[9][10][11]

• Place the mixture in a sealed, labeled container to prevent leakage.[7][11]

• Dispose of the sealed container in the appropriate laboratory solid waste stream.

Important: Never flush Amoxicillin Clavulanate down the toilet or pour it down the drain, as this can contaminate water supplies.[9][10]

Experimental Protocols

For researchers conducting quantitative analysis, detailed methodologies such as High-Performance Liquid Chromatography (HPLC) are often employed. Specific protocols for the assay of amoxicillin and clavulanic acid can be found in publications from organizations like the United States Pharmacopeia (USP) and in various scientific journals.[12][13] These resources provide information on sample preparation, chromatographic conditions, and system suitability.[12]

Workflow for Safe Handling of Amoxicillin Clavulanate

Caption: Workflow for the safe handling and disposal of Amoxicillin Clavulanate.

References

• 1. northamerica.covetrus.com [northamerica.covetrus.com]
• 2. Amoxicillin and clavulanate (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 3. merck.com [merck.com]
• 4. fishersci.com [fishersci.com]
• 5. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 6. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 7. www2.zoetis.ca [www2.zoetis.ca]
• 8. SIDP - Antibiotic Disposal [sidp.org]
• 9. pfizer.com [pfizer.com]
• 10. epa.gov [epa.gov]
• 11. fda.gov [fda.gov]
• 12. usp.org [usp.org]
• 13. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PMC [pmc.ncbi.nlm.nih.gov]